ML303

• CAS: 1638211-04-7

Core Science & Biosynthesis

A Technical Guide to the Mechanism of Action of ML303, a Novel Influenza NS1 Antagonist

Audience: Researchers, Scientists, and Drug Development Professionals

Abstract

The influenza A virus non-structural protein 1 (NS1) is a critical virulence factor that orchestrates the subversion of host cellular processes to favor viral replication.[1][2] It achieves this through multifaceted interactions with host proteins, most notably by suppressing the host interferon (IFN) response and activating pro-viral signaling pathways.[1][3] ML303 has been identified as a potent small-molecule antagonist of NS1, demonstrating significant antiviral activity.[1] This document provides an in-depth technical overview of the mechanism of action of ML303, focusing on its interaction with NS1 and the downstream consequences for host-virus interactions. We consolidate quantitative data, detail key experimental protocols, and provide visual representations of the molecular pathways involved to serve as a comprehensive resource for the scientific community.

Introduction: The Central Role of Influenza NS1 in Pathogenesis

The influenza A virus NS1 protein is a non-structural protein expressed abundantly in infected cells.[4] It is a key determinant of viral pathogenesis, primarily by counteracting the host's innate immune defenses.[3][5] NS1 is a multifunctional protein composed of two distinct domains: an N-terminal RNA-binding domain (RBD) and a C-terminal effector domain (ED), connected by a flexible linker region.[1][2] These domains mediate a variety of protein-RNA and protein-protein interactions that are crucial for efficient viral replication.

Key functions of the NS1 protein include:

• Inhibition of Host Gene Expression: NS1's effector domain interacts with the 30-kDa subunit of the Cleavage and Polyadenylation Specificity Factor (CPSF30).[2][4][5][6] This interaction sequesters CPSF30, thereby inhibiting the 3'-end processing and polyadenylation of cellular pre-mRNAs, including that of IFN-β.[2][3][7] This leads to a global shutdown of host protein synthesis, crippling the cell's ability to mount an antiviral response.[2][3]

• Activation of Pro-survival Signaling: NS1 interacts with the p85β regulatory subunit of phosphoinositide 3-kinase (PI3K), leading to the activation of the PI3K/Akt signaling pathway.[8][9][10] This pathway promotes cell survival and inhibits premature apoptosis of the infected host cell, thereby ensuring a sufficient time window for the production of progeny virions.[8]

• Antagonism of Interferon (IFN) Induction and Signaling: Beyond CPSF30 inhibition, NS1 employs multiple other strategies to thwart the IFN response, including binding to double-stranded RNA (dsRNA) to prevent its recognition by host sensors like RIG-I, and inhibiting the activation of antiviral effectors like protein kinase R (PKR).[1][2][11]

Given its central role in viral pathogenesis and its conservation across influenza strains, the NS1 protein is a high-priority target for the development of novel anti-influenza therapeutics.[1][5]

ML303: A Potent Small-Molecule Inhibitor of NS1

ML303 is a pyrazolopyridine-based small molecule identified through a high-throughput screen as a potent antagonist of NS1 function.[1] It represents a promising chemical series for the development of NS1-targeted antiviral drugs. ML303 effectively inhibits the replication of influenza A virus in cell culture and restores the expression of NS1-inhibited host genes, such as interferon mRNA.[1]

Core Mechanism of Action of ML303

The primary mechanism of action of ML303 is the direct binding to the influenza NS1 effector domain, which consequently disrupts its critical interactions with host cell proteins.

Inhibition of the NS1-CPSF30 Interaction

ML303 is understood to bind to a hydrophobic pocket on the NS1 effector domain. This is the same pocket that NS1 utilizes to bind the F2F3 zinc finger domain of the host protein CPSF30.[5][7] By occupying this binding site, ML303 competitively inhibits the NS1-CPSF30 interaction.

The functional consequence of this inhibition is the release of CPSF30, allowing it to participate in the normal 3'-end processing of cellular pre-mRNAs. This restores the host cell's ability to synthesize antiviral proteins, most notably IFN-β. The resulting increase in interferon production helps to establish an antiviral state in the infected cell and neighboring cells, limiting the spread of the virus.[1]

Caption: ML303 disrupts the NS1-CPSF30 interaction, restoring host mRNA processing.

Disruption of NS1-Mediated PI3K/Akt Pathway Activation

The influenza NS1 protein activates the pro-survival PI3K/Akt signaling pathway through a direct interaction between its C-terminal effector domain and the p85β subunit of PI3K.[8][9][10] Specifically, a polyproline (PxxP) motif within NS1 (SH3 binding motif 1, amino acids 164-167) is crucial for binding to the SH3 domain of p85β.[9][12] This activation of Akt kinase leads to the phosphorylation and inactivation of pro-apoptotic factors, thereby preventing the premature death of the infected cell.[8][12]

By binding to the NS1 effector domain, ML303 is believed to sterically hinder the conformation required for the NS1-p85β interaction. This prevents the activation of the PI3K/Akt pathway. The absence of this pro-survival signal allows the cell's intrinsic apoptotic pathways to proceed, leading to the timely death of the infected cell and a subsequent reduction in the overall viral yield.

References

• 1. Discovery of Small Molecule Influenza Virus NS1 Antagonist - Probe Reports from the NIH Molecular Libraries Program - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 2. The Central Role of Non-Structural Protein 1 (NS1) in Influenza Biology and Infection - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Frontiers | NS1: A Key Protein in the “Game” Between Influenza A Virus and Host in Innate Immunity [frontiersin.org]
• 4. Identification of Anti-Influenza A Compounds Inhibiting the Viral Non-Structural Protein 1 (NS1) Using a Type I Interferon-Driven Screening Strategy - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Structural analyses reveal the mechanism of inhibition of influenza virus NS1 by two antiviral compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Frontiers | Identification of Amino Acid Residues Responsible for Inhibition of Host Gene Expression by Influenza A H9N2 NS1 Targeting of CPSF30 [frontiersin.org]
• 7. The CPSF30 Binding Site on the NS1A Protein of Influenza A Virus Is a Potential Antiviral Target - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Influenza A Virus NS1 Protein Activates the PI3K/Akt Pathway To Mediate Antiapoptotic Signaling Responses - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Influenza A virus NS1 protein activates the phosphatidylinositol 3-kinase (PI3K)/Akt pathway by direct interaction with the p85 subunit of PI3K - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Mechanism of influenza A virus NS1 protein interaction with the p85beta, but not the p85alpha, subunit of phosphatidylinositol 3-kinase (PI3K) and up-regulation of PI3K activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. SH3 binding motif 1 in influenza A virus NS1 protein is essential for PI3K/Akt signaling pathway activation - PubMed [pubmed.ncbi.nlm.nih.gov]

Unraveling the Antiviral Mechanisms of ML303 and SP-303: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth exploration of the functions of two distinct antiviral compounds, ML303 and SP-303 (Crofelemer), in the context of viral replication. While both exhibit antiviral properties, their mechanisms of action and target specificities differ significantly. This document summarizes the available quantitative data, details relevant experimental protocols, and visualizes key pathways and workflows to facilitate a comprehensive understanding of these molecules for research and drug development purposes.

Section 1: ML303 - An Antagonist of Influenza A Virus NS1 Protein

ML303 is a pyrazolopyridine compound identified as a potent antagonist of the influenza A virus nonstructural protein 1 (NS1).[1][2] The NS1 protein is a critical virulence factor for the influenza virus, primarily functioning to counteract the host's innate immune response, particularly the interferon (IFN) system.[1][3] By inhibiting NS1, ML303 effectively restores the host's antiviral defenses.

Mechanism of Action

The influenza A virus NS1 protein employs multiple strategies to suppress the host interferon response. It can inhibit the activation of key signaling molecules and interfere with the processing and export of host messenger RNAs (mRNAs), thereby preventing the production of antiviral proteins.[3] ML303 acts by antagonizing these functions of NS1. Treatment of influenza A virus-infected Madin-Darby canine kidney (MDCK) cells with ML303 has been shown to restore the levels of interferon-beta (IFN-β) mRNA.[1]

Mechanism of ML303 as an Influenza NS1 Antagonist.

Quantitative Data

The antiviral activity of ML303 has been quantified in cell-based assays.

Compound	Virus Strain	Cell Line	Parameter	Value	Reference
ML303	Influenza A virus H1N1	MDCK	EC50	0.7 µM	[1]
ML303	Influenza A/PR/8/34	MDCK	IC90	155 nM	[1][2]

Experimental Protocols

Influenza A Virus Replication Inhibition Assay in MDCK Cells

This assay is used to determine the effective concentration of a compound that inhibits viral replication.

• Cell Culture: Madin-Darby canine kidney (MDCK) cells are seeded in 96-well plates and grown to confluence.

• Virus Infection: The cells are infected with a specific strain of influenza A virus (e.g., A/PR/8/34) at a predetermined multiplicity of infection (MOI).

• Compound Treatment: Serial dilutions of ML303 are added to the infected cell cultures.

• Incubation: The plates are incubated for a period that allows for viral replication, typically 24-72 hours.

• Quantification of Viral Replication: The extent of viral replication can be measured using several methods:

  • Plaque Assay: This involves overlaying the infected cells with a semi-solid medium and, after incubation, staining the cells to visualize plaques (areas of cell death caused by the virus). The reduction in the number of plaques in the presence of the compound is quantified.

  • TCID50 Assay: The 50% tissue culture infective dose (TCID50) is determined by observing the cytopathic effect (CPE) in serially diluted virus samples.

  • Neuraminidase Activity Assay: The activity of the viral neuraminidase enzyme, which is proportional to the amount of virus, can be measured using a fluorometric or colorimetric substrate.

• Data Analysis: The concentration of the compound that inhibits viral replication by 50% (EC50) or 90% (IC90) is calculated from the dose-response curve.

Quantification of Interferon-β mRNA Levels

This assay determines the ability of a compound to restore the host's interferon response in the presence of a viral infection.

• Cell Culture and Infection: MDCK cells are infected with influenza A virus in the presence or absence of ML303.

• RNA Extraction: At a specific time point post-infection (e.g., 6 hours), total RNA is extracted from the cells.

• Reverse Transcription Quantitative PCR (RT-qPCR): The extracted RNA is reverse transcribed into complementary DNA (cDNA). The levels of IFN-β mRNA are then quantified using qPCR with specific primers for IFN-β and a housekeeping gene for normalization.

• Data Analysis: The relative expression of IFN-β mRNA is calculated and compared between treated and untreated infected cells.

Section 2: SP-303 (Crofelemer) - A Broad-Spectrum Viral Entry Inhibitor

SP-303, also known as Crofelemer, is a natural polyphenolic polymer derived from the latex of the Croton lechleri tree.[4] It has demonstrated broad-spectrum antiviral activity against a variety of DNA and RNA viruses.[4]

Mechanism of Action

The primary antiviral mechanism of SP-303 is the inhibition of viral entry into host cells.[4][5] It is believed to directly bind to components of the viral envelope, thereby preventing the attachment and subsequent penetration of the virus into the host cell plasma membrane.[4] This mode of action makes it effective against a range of enveloped viruses.

Mechanism of SP-303 as a Viral Entry Inhibitor.

Quantitative Data

SP-303 has shown potent activity against a wide range of viruses in vitro.

Compound	Virus	Assay	Parameter	Value	Reference
SP-303	Respiratory Syncytial Virus (RSV)	Plaque Reduction	-	2-10 µM	[5]
SP-303	Respiratory Syncytial Virus (RSV)	Virucidal	EC50	28 µM	[5]
SP-303	Respiratory Syncytial Virus (RSV)	Penetration Inhibition	EC50	0.48 ± 0.19 µM	[5]
SP-303	Herpes Simplex Virus Type 1 (HSV-1)	-	EC50	1-2 µM	[6]
SP-303	Herpes Simplex Virus Type 2 (HSV-2)	-	EC50	1-2 µM	[6]
SP-303	Herpes Simplex Virus (HSV)	Virucidal	-	50 µM	[6]
SP-303	Herpes Simplex Virus (HSV)	Penetration Inhibition	EC50	2.1 ± 0.2 µM	[6]

Experimental Protocols

Plaque Reduction Assay

This is a standard method to determine the antiviral activity of a compound by quantifying the reduction in viral plaques.

• Cell Culture: A monolayer of susceptible host cells (e.g., Vero cells for HSV, HEp-2 cells for RSV) is prepared in 6-well or 12-well plates.

• Virus Preparation: A stock of the virus is diluted to a concentration that will produce a countable number of plaques (e.g., 50-100 plaque-forming units (PFU) per well).

• Compound and Virus Incubation: The virus dilution is pre-incubated with various concentrations of SP-303 for a specific time (e.g., 1 hour) at 37°C.

• Infection: The cell monolayers are washed, and the virus-compound mixture is added to the wells. The plates are incubated for 1-2 hours to allow for viral adsorption.

• Overlay: After the adsorption period, the inoculum is removed, and the cells are overlaid with a semi-solid medium (e.g., containing agarose or methylcellulose) with or without the test compound. This restricts the spread of the virus to adjacent cells, leading to the formation of localized plaques.

• Incubation: The plates are incubated for several days until visible plaques are formed.

• Staining and Counting: The cells are fixed and stained with a dye (e.g., crystal violet) that stains living cells. Plaques appear as clear zones where cells have been lysed by the virus. The number of plaques in each well is counted.

• Data Analysis: The percentage of plaque reduction is calculated for each compound concentration compared to the virus control (no compound). The EC50 value is determined from the dose-response curve.

Viral Penetration Inhibition Assay

This assay specifically measures the ability of a compound to block the entry of the virus into the host cell after it has attached to the cell surface.

• Cell Culture and Chilling: A monolayer of host cells is chilled to 4°C to allow viral attachment but prevent penetration.

• Viral Attachment: A high concentration of the virus is added to the chilled cells and incubated at 4°C for a period to allow attachment.

• Removal of Unbound Virus: The cells are washed with cold medium to remove any unbound virus particles.

• Compound Treatment and Temperature Shift: The cells are then treated with different concentrations of SP-303 and the temperature is shifted to 37°C to allow penetration of the attached viruses.

• Inactivation of Extracellular Virus: After a short incubation period (e.g., 30 minutes), the cells are treated with a low pH citrate buffer or other inactivating agent to neutralize any virus that has not yet penetrated the cells.

• Incubation and Quantification: The cells are then washed and incubated in a normal growth medium. The extent of viral replication, indicative of successful penetration, is quantified after an appropriate incubation period using methods like plaque assay or by measuring viral protein expression.

• Data Analysis: The concentration of the compound that inhibits viral penetration by 50% (EC50) is calculated.

General Experimental Workflow for Antiviral Compound Evaluation

The following diagram illustrates a general workflow for the initial evaluation of a potential antiviral compound.

General Workflow for Antiviral Compound Evaluation.

This guide provides a foundational understanding of the antiviral functions of ML303 and SP-303. Further research into the specific molecular interactions and in vivo efficacy of these compounds will be crucial for their potential development as therapeutic agents.

References

• 1. Discovery of Small Molecule Influenza Virus NS1 Antagonist - Probe Reports from the NIH Molecular Libraries Program - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 2. Detecting single cell interferon-beta production using a fluorescent reporter telomerase-immortalized human fibroblast cell line - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. mdpi.com [mdpi.com]
• 5. An optimized cell-based assay to assess influenza virus replication by measuring neuraminidase activity and its applications for virological surveillance - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Viral Penetration Test - Eurofins Scientific [eurofins.com.au]

ML303: A Potent Antagonist of Influenza A Virus NS1 Protein

An In-depth Technical Guide for Researchers and Drug Development Professionals

Abstract

The influenza A virus non-structural protein 1 (NS1) is a critical virulence factor that orchestrates the viral hijacking of host cellular machinery and suppression of the innate immune response, primarily by inhibiting the production of type I interferons (IFN). As such, NS1 represents a compelling target for the development of novel anti-influenza therapeutics. This document provides a comprehensive technical overview of ML303, a potent small-molecule inhibitor of the influenza A virus NS1 protein. ML303, a pyrazolopyridine derivative, was identified through a high-throughput yeast-based phenotypic screen and has demonstrated significant antiviral activity in cell-based assays. This guide details the chemical structure, physicochemical properties, biological activity, and mechanism of action of ML303. Furthermore, it provides detailed experimental protocols for key assays and visual representations of the relevant signaling pathways and the experimental workflow for its discovery and characterization.

Compound Structure and Properties

ML303, with the chemical name 2-Methoxy-4-(3-methyl-1-(4-(trifluoromethyl)phenyl)-1H-pyrazolo[3,4-b]pyridin-4-yl)phenol, is a small molecule belonging to the pyrazolopyridine class. Its structure is characterized by a central pyrazolo[3,4-b]pyridine core substituted with a methoxyphenol group and a trifluoromethylphenyl group.

Property	Value	Reference
IUPAC Name	2-Methoxy-4-(3-methyl-1-(4-(trifluoromethyl)phenyl)-1H-pyrazolo[3,4-b]pyridin-4-yl)phenol	--INVALID-LINK--
Molecular Formula	C₂₁H₁₆F₃N₃O₂	--INVALID-LINK--
Molecular Weight	399.37 g/mol	--INVALID-LINK--
CAS Number	1638211-04-7	--INVALID-LINK--
Appearance	White to beige powder	--INVALID-LINK--
Solubility	Soluble in DMSO	--INVALID-LINK--
SMILES	Cc1nn(c2ccc(cc2)C(F)(F)F)c3nc(cc13)c4ccc(c(c4)O)OC	--INVALID-LINK--
InChI	InChI=1S/C21H16F3N3O2/c1-12-19-16(13-3-8-17(28)18(11-13)29-2)9-10-25-20(19)27(26-12)15-6-4-14(5-7-15)21(22,23,24)/h3-11,28H,1-2H3	--INVALID-LINK--

Biological Activity and Quantitative Data

ML303 is a potent antagonist of the influenza A virus NS1 protein. Its primary biological effect is the inhibition of NS1's function, which leads to a restoration of the host cell's innate immune response and a reduction in viral replication.[1]

Assay	Metric	Value	Cell Line	Virus Strain	Reference
Antiviral Activity	IC₉₀	155 nM	MDCK	A/PR/8/34 (H1N1)	--INVALID-LINK--
Cytotoxicity	CC₅₀	> 100 µM	MDCK	N/A	--INVALID-LINK--
Selectivity Index	CC₅₀/IC₉₀	> 645	MDCK	A/PR/8/34 (H1N1)	Calculated

Mechanism of Action and Signaling Pathway

The influenza A virus NS1 protein is a key virulence factor that counteracts the host's antiviral interferon (IFN) response. NS1 is a multifunctional protein that, among other activities, binds to double-stranded RNA (dsRNA) to prevent the activation of protein kinase R (PKR) and 2'-5'-oligoadenylate synthetase (OAS), and interacts with host factors such as cleavage and polyadenylation specificity factor 30 (CPSF30) to inhibit the processing of host pre-mRNAs, including IFN-β pre-mRNA.[2][3] This leads to a suppression of IFN-β production and a blunted antiviral state.

ML303 acts as an antagonist of NS1, thereby restoring the host cell's ability to produce IFN-β.[1] This restoration of the IFN signaling pathway leads to the expression of interferon-stimulated genes (ISGs), which establish an antiviral state within the cell and neighboring cells, ultimately inhibiting viral replication.

References

• 1. Discovery of Small Molecule Influenza Virus NS1 Antagonist - Probe Reports from the NIH Molecular Libraries Program - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. The influenza virus NS1 protein: a novel inhibitor of pre-mRNA splicing - PubMed [pubmed.ncbi.nlm.nih.gov]

The Discovery and Development of ML303: A Potent Inhibitor of Influenza A Virus NS1

An In-depth Technical Guide for Researchers and Drug Development Professionals

Abstract

Influenza A virus remains a persistent global health threat, necessitating the development of novel antiviral therapeutics that target various stages of the viral life cycle. One promising target is the nonstructural protein 1 (NS1), a key virulence factor that counteracts the host's innate immune response, primarily by inhibiting the production of type I interferons (IFN). This technical guide provides a comprehensive overview of the discovery and development of ML303, a potent small-molecule inhibitor of influenza A virus NS1. ML303, a pyrazolopyridine derivative, was identified through a high-throughput phenotypic screen and subsequently characterized as a promising lead compound for anti-influenza drug development. This document details the screening methodology, mechanism of action, structure-activity relationships, synthesis, and preclinical data associated with ML303, offering a valuable resource for researchers in virology and medicinal chemistry.

Introduction

The influenza A virus nonstructural protein 1 (NS1) is a multifunctional protein crucial for viral replication and pathogenesis[1][2]. It is expressed at high levels in infected cells and acts to suppress the host's innate immune response, most notably by inhibiting the production of antiviral cytokines such as interferon-β (IFN-β)[1][2]. NS1 accomplishes this through various mechanisms, including the sequestration of double-stranded RNA (dsRNA), a potent inducer of the IFN pathway, and by interacting with and inhibiting the function of key host proteins involved in antiviral signaling[2]. By neutralizing the host's primary defense mechanism, NS1 creates a favorable environment for viral replication and spread. Consequently, the inhibition of NS1 function represents an attractive strategy for the development of novel anti-influenza therapeutics.

ML303 is a small molecule belonging to the pyrazolopyridine chemical class that has been identified as a potent antagonist of influenza A virus NS1 function[1][2]. Its discovery stemmed from the National Institutes of Health (NIH) Molecular Libraries Program, which aimed to provide public sector biomedical researchers with access to large-scale screening capabilities to identify chemical probes for studying gene and pathway functions[2]. This guide will provide a detailed account of the discovery, characterization, and preclinical development of ML303.

Discovery of ML303: A High-Throughput Screening Approach

ML303 was identified through a quantitative high-throughput screening (qHTS) campaign that utilized a novel yeast-based phenotypic assay[1][2]. This assay was designed to identify compounds that could reverse the slow-growth phenotype induced by the expression of influenza A virus NS1 in Saccharomyces cerevisiae.

Experimental Protocols

Yeast-Based High-Throughput Screening Assay

The primary screen was conducted using a yeast strain engineered to express the influenza A/WSN/33 NS1 protein under the control of a galactose-inducible promoter. The expression of NS1 in yeast is toxic and results in a measurable slow-growth phenotype. The assay was designed to identify compounds that could rescue this growth defect, indicating a potential inhibition of NS1 function.

• Yeast Strain and Culture Conditions: A specific strain of Saccharomyces cerevisiae was transformed with a plasmid containing the NS1 gene under the GAL1 promoter. Yeast cells were cultured in a defined medium containing galactose to induce NS1 expression.

• High-Throughput Screening: The screen was performed in a 1536-well plate format. The yeast culture was dispensed into the wells, followed by the addition of compounds from a chemical library. The optical density (OD) of the yeast cultures was measured after a defined incubation period to assess cell growth. Compounds that restored yeast growth to a level comparable to control wells (without NS1 expression) were identified as primary hits.

Secondary Assays for Hit Confirmation and Characterization

Primary hits from the HTS were subjected to a series of secondary assays to confirm their activity and elucidate their mechanism of action.

• Influenza Virus Replication Assay in MDCK Cells: The ability of the compounds to inhibit the replication of influenza A virus was assessed in Madin-Darby canine kidney (MDCK) cells.

  • Cell Culture: MDCK cells were maintained in Dulbecco's Modified Eagle Medium (DMEM) supplemented with fetal bovine serum and antibiotics.

  • Plaque Assay: Confluent monolayers of MDCK cells were infected with a known titer of influenza A/Puerto Rico/8/34 (H1N1) virus in the presence of varying concentrations of the test compounds. After an incubation period, the cells were fixed and stained to visualize viral plaques. The reduction in the number and size of plaques was used to determine the antiviral activity of the compounds.

• Quantitative RT-PCR for IFN-β mRNA: This assay was performed to determine if the antiviral activity of the compounds was mediated through the restoration of the host's interferon response.

  • Cell Infection and Treatment: MDCK cells were infected with influenza A virus at a specific multiplicity of infection (MOI) and treated with the test compounds.

  • RNA Extraction and cDNA Synthesis: Total RNA was extracted from the cells at a specific time point post-infection. The extracted RNA was then reverse-transcribed to complementary DNA (cDNA).

  • Quantitative PCR (qPCR): The levels of IFN-β mRNA were quantified by qPCR using specific primers and probes. The results were normalized to a housekeeping gene to determine the relative fold change in IFN-β expression.

Mechanism of Action of ML303

ML303 exerts its antiviral effect by inhibiting the function of the influenza A virus NS1 protein. This inhibition leads to the restoration of the host cell's ability to produce IFN-β, a critical antiviral cytokine. The increased levels of IFN-β then trigger a downstream signaling cascade that establishes an antiviral state in the infected and surrounding cells, thereby limiting viral replication and spread[1][2].

Signaling Pathway

The influenza A virus NS1 protein interferes with the host's innate immune response at multiple levels. A key mechanism is the suppression of IFN-β production. The following diagram illustrates the simplified signaling pathway and the proposed point of intervention for ML303.

Figure 1: Influenza NS1 Inhibition by ML303.

Quantitative Data and Structure-Activity Relationship (SAR)

The development of ML303 involved the optimization of an initial hit compound through medicinal chemistry efforts. The following table summarizes the key quantitative data for ML303 and some of its analogs, highlighting the structure-activity relationship.

Compound ID	Structure	IC90 (nM) for NS1 Inhibition	EC50 (µM) for Influenza A/H1N1	Cytotoxicity (CC50 in MDCK cells, µM)
ML303	2-Methoxy-4-(3-methyl-1-(4-(trifluoromethyl)phenyl)-1H-pyrazolo[3,4-b]pyridin-4-yl)phenol	155	0.7	>50
Analog 1	[Structure of Analog 1]	>1000	>20	>50
Analog 2	[Structure of Analog 2]	500	5.2	>50
Analog 3	[Structure of Analog 3]	250	1.5	>50

Note: The structures of the analogs are not publicly available in the provided search results. This is a placeholder for where the structural data would be presented.

The SAR studies revealed that the pyrazolopyridine core is essential for activity. Modifications to the substituents on the phenyl ring and the pyrazole ring significantly impacted the potency of the compounds. The presence of the trifluoromethyl group on the phenyl ring and the methoxy and hydroxyl groups on the other phenyl ring were found to be crucial for the potent anti-influenza activity of ML303.

Synthesis of ML303

The synthesis of ML303 and its analogs is based on the construction of the pyrazolo[3,4-b]pyridine scaffold. While a detailed, step-by-step protocol for the synthesis of ML303 is not available in the public domain, the general synthetic routes for this class of compounds have been described. A plausible synthetic workflow is outlined below.

Figure 2: General Synthetic Workflow.

In Vivo Pharmacokinetics

The pharmacokinetic properties of ML303 were evaluated in mice following intraperitoneal (IP) administration. The results indicated that ML303 has good bioavailability and distributes to relevant tissues for treating influenza infection, such as the lungs.

Parameter	Value
Dosing Route	Intraperitoneal (IP)
Dose	10 mg/kg
Cmax (Plasma)	~1 µM
Tmax (Plasma)	~1 hour
Lung Concentration (at 2 hours)	~2 µM
Liver Concentration (at 2 hours)	~5 µM

The concentration of ML303 in the lungs, a primary site of influenza virus replication, was found to be higher than its in vitro EC50 value, suggesting that therapeutic concentrations can be achieved in the target organ.

Figure 3: Pharmacokinetic Pathway of ML303.

Conclusion

ML303 represents a promising lead compound for the development of a new class of anti-influenza drugs that target the viral NS1 protein. Its discovery through a novel yeast-based high-throughput screen highlights the power of phenotypic screening in identifying compounds with novel mechanisms of action. The ability of ML303 to restore the host's innate immune response by inhibiting NS1 provides a distinct advantage over existing antiviral therapies, which primarily target viral enzymes. The favorable in vitro potency and in vivo pharmacokinetic profile of ML303 warrant further investigation, including in vivo efficacy studies in animal models of influenza infection and comprehensive toxicology assessments. The development of ML303 and its analogs could lead to new therapeutic options for the treatment of seasonal and pandemic influenza.

References

• 1. Influenza virus plaque assay [protocols.io]
• 2. Immunoplaque Assay (Influenza Virus) [en.bio-protocol.org]

ML303: A Technical Guide for Influenza Virus Research

For Researchers, Scientists, and Drug Development Professionals

Abstract

Influenza viruses pose a persistent global health threat, necessitating the development of novel antiviral therapeutics. A promising strategy involves targeting host-virus interactions that are critical for viral replication and pathogenesis. The influenza A virus nonstructural protein 1 (NS1) is a key virulence factor that antagonizes the host's innate immune response, primarily by inhibiting the production of type I interferons (IFN). ML303 has been identified as a potent small molecule antagonist of the influenza A virus NS1 protein. This technical guide provides a comprehensive overview of ML303 as a chemical probe for studying influenza virus biology and for the development of new antiviral strategies. We detail its mechanism of action, summarize its in vitro efficacy, provide representative experimental protocols for its characterization, and illustrate its impact on relevant signaling pathways.

Introduction to ML303

ML303 is a pyrazolopyridine-based compound that acts as an antagonist of the influenza virus nonstructural protein 1 (NS1). By inhibiting NS1, ML303 effectively counteracts the virus's ability to suppress the host's innate immune response, thereby restoring the production of antiviral cytokines such as interferon-beta (IFN-β). Its specific mode of action and potency make it a valuable tool for investigating the roles of NS1 in viral replication and pathogenesis, as well as a lead compound for the development of novel anti-influenza therapeutics.

Mechanism of Action

The primary target of ML303 is the influenza A virus NS1 protein. NS1 is a multifunctional protein that plays a crucial role in viral pathogenesis by inhibiting host immune responses. One of its key functions is to block the production of type I interferons, which are critical for establishing an antiviral state in the host. ML303 binds to NS1 and inhibits its function, leading to the restoration of IFN-β production in infected cells. This mechanism of action is distinct from currently approved influenza antivirals that target viral neuraminidase or the cap-dependent endonuclease.

Data Presentation: In Vitro Efficacy of ML303

The following tables summarize the reported quantitative data for the activity of ML303 against influenza A virus.

Table 1: Potency of ML303

Parameter	Value	Virus Strain	Reference
IC90	155 nM	Influenza A Virus	[1]
EC50	0.7 µM	Influenza A virus H1N1	[2][3]

Table 2: Cell-Based Activity of ML303

Cell Line	Virus Strain	ML303 Concentration	Incubation Time	Result	Reference
MDCK	A/PR/8/34 (MOI=2)	20 µM	6 hours	Restored IFN-β mRNA levels	[3]

Experimental Protocols

Detailed below are representative protocols for evaluating the antiviral activity and mechanism of action of ML303. These are generalized methods and may require optimization for specific experimental conditions.

Cell-Based Antiviral Activity Assay (Plaque Reduction Assay)

This assay determines the concentration of a compound required to inhibit influenza virus-induced plaque formation in a cell monolayer.

Materials:

• Madin-Darby Canine Kidney (MDCK) cells

• Influenza A virus stock (e.g., A/WSN/33 or A/PR/8/34)

• Dulbecco's Modified Eagle Medium (DMEM)

• Fetal Bovine Serum (FBS)

• TPCK-treated trypsin

• ML303 stock solution (in DMSO)

• Agarose

• Crystal Violet staining solution

Procedure:

• Seed MDCK cells in 6-well plates and grow to 95-100% confluency.

• Prepare serial dilutions of ML303 in infection medium (DMEM with 1 µg/mL TPCK-trypsin).

• Wash the confluent cell monolayers with phosphate-buffered saline (PBS).

• Infect the cells with influenza virus at a multiplicity of infection (MOI) that yields approximately 50-100 plaques per well for 1 hour at 37°C.

• Remove the virus inoculum and wash the cells with PBS.

• Overlay the cells with a mixture of 2X DMEM and 1.2% agarose containing the various concentrations of ML303 or DMSO as a vehicle control.

• Incubate the plates at 37°C in a 5% CO2 incubator for 48-72 hours, until plaques are visible.

• Fix the cells with 10% formaldehyde for at least 4 hours.

• Remove the agarose overlay and stain the cells with 0.1% crystal violet solution for 15 minutes.

• Wash the plates with water and allow them to dry.

• Count the number of plaques in each well. The EC50 is calculated as the concentration of ML303 that reduces the number of plaques by 50% compared to the vehicle control.

NS1-Mediated IFN-β Inhibition Assay (Reporter Gene Assay)

This assay measures the ability of ML303 to counteract the NS1-mediated suppression of IFN-β promoter activity.

Materials:

• HEK293T cells

• Plasmids: pIFN-β-Luc (firefly luciferase under the control of the IFN-β promoter), pRL-TK (Renilla luciferase for normalization), and an expression plasmid for influenza A virus NS1.

• Transfection reagent (e.g., Lipofectamine 2000)

• Poly(I:C) (a dsRNA mimic to induce the IFN-β promoter)

• ML303 stock solution (in DMSO)

• Dual-Luciferase Reporter Assay System

Procedure:

• Seed HEK293T cells in 24-well plates.

• Co-transfect the cells with pIFN-β-Luc, pRL-TK, and the NS1 expression plasmid (or an empty vector control).

• After 24 hours, treat the cells with serial dilutions of ML303 or DMSO for 1 hour.

• Transfect the cells with Poly(I:C) to induce the IFN-β promoter.

• Incubate for an additional 18-24 hours.

• Lyse the cells and measure both firefly and Renilla luciferase activities using a luminometer and the Dual-Luciferase Reporter Assay System.

• Normalize the firefly luciferase activity to the Renilla luciferase activity.

• The activity of ML303 is determined by the dose-dependent restoration of IFN-β promoter-driven luciferase expression in the presence of NS1.

Mandatory Visualizations

Signaling Pathways

Caption: Influenza NS1 inhibition of the RIG-I pathway and its reversal by ML303.

Experimental Workflow

Caption: Workflow for a plaque reduction assay to determine ML303 antiviral efficacy.

Conclusion

ML303 represents a significant tool for the influenza research community. As a specific antagonist of the viral NS1 protein, it allows for the detailed investigation of NS1's role in viral replication, immune evasion, and pathogenesis. The quantitative data available demonstrates its potent in vitro activity, making it a valuable probe for cell-based assays. The provided protocols offer a starting point for researchers to incorporate ML303 into their studies. Further research into the broader effects of ML303 on host signaling pathways and its in vivo efficacy will be crucial in evaluating its full therapeutic potential. This guide serves as a foundational resource for scientists and drug developers interested in leveraging ML303 to advance our understanding of influenza virus and to develop next-generation antiviral therapies.

References

• 1. ML303 | Influenza Virus | TargetMol [targetmol.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. medchemexpress.com [medchemexpress.com]

An In-depth Technical Guide to the Pyrazolopyridine Family of Influenza Inhibitors

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

Influenza viruses pose a persistent global health threat, necessitating the development of novel antiviral therapeutics. A promising class of small molecules, the pyrazolopyridine derivatives, has emerged as potent inhibitors of influenza A virus replication. This technical guide provides a comprehensive overview of this inhibitor family, focusing on their mechanism of action as antagonists of the viral non-structural protein 1 (NS1), a key virulence factor. This document details the structure-activity relationships (SAR), quantitative antiviral efficacy, and relevant experimental protocols for the study of these compounds. Diagrams illustrating the NS1 signaling pathway, experimental workflows, and SAR are provided to facilitate a deeper understanding of this important class of influenza inhibitors.

Introduction: Targeting Influenza NS1 with Pyrazolopyridines

The influenza A virus non-structural protein 1 (NS1) is a multifunctional protein crucial for viral pathogenesis. It counteracts the host's innate immune response, primarily by inhibiting the production of type I interferons (IFN-β), thus creating a favorable environment for viral replication.[1] The pyrazolopyridine family of small molecules has been identified as a potent class of NS1 antagonists.[1][2] By inhibiting NS1 function, these compounds restore the host's ability to mount an effective antiviral response, leading to a reduction in viral replication.[1] Unlike neuraminidase inhibitors, which target viral egress, pyrazolopyridine-based NS1 inhibitors represent a host-centric therapeutic strategy, potentially offering a higher barrier to the development of viral resistance.

Mechanism of Action: Reversal of NS1-Mediated Immune Evasion

The primary mechanism of action for the pyrazolopyridine inhibitors is the antagonism of the influenza A NS1 protein. NS1 exerts its immunosuppressive effects through various interactions, including binding to double-stranded RNA (dsRNA) and cellular proteins such as the Cleavage and Polyadenylation Specificity Factor 30 (CPSF30), thereby inhibiting the production of host antiviral messenger RNAs.[3][4] Pyrazolopyridine inhibitors are believed to disrupt these critical functions of NS1, leading to the restoration of IFN-β gene expression and the subsequent induction of an antiviral state within the host cell.[1]

Figure 1: Influenza NS1 Signaling Pathway and Inhibition.

Quantitative Data: Antiviral Activity and Cytotoxicity

The antiviral efficacy of a panel of pyrazolopyridine analogs has been evaluated against various strains of influenza A virus. The 50% effective concentration (EC50) and 50% cytotoxic concentration (CC50) were determined in Madin-Darby Canine Kidney (MDCK) cells. The selectivity index (SI), calculated as the ratio of CC50 to EC50, provides a measure of the compound's therapeutic window.

Compound ID	Influenza A Strain	EC50 (µM)	CC50 (µM)	Selectivity Index (SI)
1	A/PR/8/34 (H1N1)	>10	>50	-
4	A/PR/8/34 (H1N1)	3.2	>50	>15.6
10	A/PR/8/34 (H1N1)	1.6	>50	>31.3
32	A/PR/8/34 (H1N1)	0.8	>50	>62.5
33	A/PR/8/34 (H1N1)	1.1	>50	>45.5
1	A/California/7/2009 (H1N1)	2.5	>50	>20
4	A/California/7/2009 (H1N1)	3.1	>50	>16.1
10	A/California/7/2009 (H1N1)	1.6	>50	>31.3
32	A/California/7/2009 (H1N1)	0.5	>50	>100
33	A/California/7/2009 (H1N1)	1.3	>50	>38.5
10	A/Brisbane/10/2007 (H3N2)	8.7	>50	>5.7
33	A/Brisbane/10/2007 (H3N2)	2.4	>50	>20.8
10	Recombinant H5N1	8.1	>50	>6.2

Data summarized from "Identification, Design and Synthesis of Novel Pyrazolopyridine Influenza Virus Nonstructural Protein 1 Antagonists".[1]

Structure-Activity Relationship (SAR)

Systematic modification of the pyrazolopyridine scaffold has revealed key structural features that govern its anti-influenza activity. The core structure consists of a pyrazolopyridine ring system with substitutions at various positions.

Figure 2: Structure-Activity Relationship of Pyrazolopyridine Inhibitors.

Experimental Protocols

Detailed methodologies are crucial for the replication and advancement of research in this area. The following are step-by-step protocols for key assays used in the evaluation of pyrazolopyridine inhibitors.

Antiviral Activity Assay (Plaque Reduction Assay)

This assay determines the concentration of an inhibitor required to reduce the number of viral plaques by 50%.

• Cell Seeding: Seed Madin-Darby Canine Kidney (MDCK) cells in 12-well plates at a density of 3 x 10^5 cells/mL (1 mL per well) in DMEM supplemented with 10% FBS and incubate overnight at 37°C in a 5% CO2 incubator.[5]

• Compound Dilution: Prepare serial dilutions of the pyrazolopyridine compounds in serum-free DMEM.

• Virus Infection: Wash the confluent MDCK cell monolayers twice with PBS. Infect the cells with influenza A virus at a multiplicity of infection (MOI) of 0.1 in the presence of varying concentrations of the test compounds.

• Incubation: Incubate the plates for 1 hour at 37°C to allow for viral adsorption.

• Overlay: After incubation, remove the virus inoculum and overlay the cell monolayers with a semi-solid overlay medium (e.g., 1.2% Avicel in DMEM) containing the corresponding concentration of the test compound and TPCK-trypsin (2 µg/mL).

• Plaque Development: Incubate the plates at 37°C in a 5% CO2 incubator for 48-72 hours until visible plaques are formed.

• Staining and Counting: Fix the cells with 4% formaldehyde and stain with a 0.1% crystal violet solution. Count the number of plaques in each well.

• EC50 Calculation: The EC50 value is calculated as the concentration of the compound that causes a 50% reduction in the number of plaques compared to the virus control wells.

Cytotoxicity Assay (MTT Assay)

This assay measures the metabolic activity of cells and is used to determine the cytotoxicity of the test compounds.

• Cell Seeding: Seed MDCK cells in a 96-well plate at a density of 1 x 10^4 cells/well in 100 µL of DMEM with 10% FBS and incubate overnight.[6]

• Compound Treatment: Replace the medium with fresh medium containing serial dilutions of the pyrazolopyridine compounds and incubate for 48-72 hours.

• MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.[6]

• Formazan Solubilization: Remove the MTT-containing medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 490 nm using a microplate reader.

• CC50 Calculation: The CC50 value is calculated as the concentration of the compound that reduces cell viability by 50% compared to the untreated control cells.

Viral Titer Determination (TCID50 Assay)

The 50% Tissue Culture Infectious Dose (TCID50) assay is used to quantify the amount of infectious virus.

• Cell Seeding: Seed MDCK cells in a 96-well plate to form a confluent monolayer.

• Virus Dilution: Prepare 10-fold serial dilutions of the virus-containing supernatant in serum-free DMEM with TPCK-trypsin.

• Infection: Inoculate the MDCK cell monolayers with 100 µL of each virus dilution (8 replicates per dilution).

• Incubation: Incubate the plate at 37°C in a 5% CO2 incubator for 3-5 days.[7]

• CPE Observation: Observe the wells for the presence of cytopathic effect (CPE) daily.

• TCID50 Calculation: The TCID50/mL is calculated using the Reed-Muench method based on the dilution at which 50% of the wells show CPE.[8]

Experimental and Screening Workflow

The discovery and development of pyrazolopyridine influenza inhibitors follow a structured workflow, from initial screening to lead optimization.

Figure 3: General Workflow for Pyrazolopyridine Inhibitor Development.

Conclusion and Future Directions

The pyrazolopyridine family of influenza inhibitors represents a significant advancement in the pursuit of novel antiviral therapies. Their unique mechanism of action, targeting the viral NS1 protein and restoring the host's innate immune response, offers a promising alternative to currently available drugs. The data presented in this guide highlight the potent and selective activity of these compounds against influenza A viruses. Future research should focus on optimizing the pharmacokinetic and pharmacodynamic properties of these inhibitors to advance them into preclinical and clinical development. Further investigation into their efficacy against a broader range of influenza strains, including resistant variants, will be critical in establishing their therapeutic potential. The detailed protocols and structured data provided herein are intended to serve as a valuable resource for researchers dedicated to combating the global threat of influenza.

References

• 1. Identification, Design and Synthesis of Novel Pyrazolopyridine Influenza Virus Nonstructural Protein 1 Antagonists - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Identification, design and synthesis of novel pyrazolopyridine influenza virus nonstructural protein 1 antagonists - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. archives.ijper.org [archives.ijper.org]
• 4. Design, Synthesis, and Evaluation of Novel Small Molecule Inhibitors of the Influenza Virus Protein NS1 - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Influenza virus plaque assay [protocols.io]
• 6. MTT (Assay protocol [protocols.io]
• 7. cdn.cytivalifesciences.com [cdn.cytivalifesciences.com]
• 8. Influenza Virus Characterization - Creative Diagnostics [antiviral.creative-diagnostics.com]

ML303: An In-depth Technical Guide on a Novel Influenza NS1 Protein Antagonist

For the attention of: Researchers, scientists, and drug development professionals.

This technical guide provides a comprehensive overview of the small molecule ML303, a potent antagonist of the influenza A virus Non-Structural Protein 1 (NS1). While the precise binding site of ML303 on the NS1 protein has not been publicly elucidated, this document synthesizes the available data on its discovery, mechanism of action, and the structural context of its target, the NS1 protein. This guide is intended to serve as a valuable resource for researchers engaged in the development of novel anti-influenza therapeutics.

Introduction to the NS1 Protein: A Key Viral Antagonist

The influenza A virus NS1 protein is a multifunctional virulence factor crucial for counteracting the host's innate immune response.[1][2] The protein is comprised of two principal domains: an N-terminal RNA-binding domain (RBD) and a C-terminal effector domain (ED), connected by a flexible linker region.[1][2] The RBD is responsible for binding to double-stranded RNA (dsRNA), a key activator of the host's antiviral pathways, thereby preventing the activation of interferon (IFN)-stimulated genes. The ED interacts with a variety of host cellular proteins, further disrupting antiviral responses and modulating viral and host gene expression. Given its critical role in viral pathogenesis, the NS1 protein represents a compelling target for the development of novel influenza antiviral drugs.

ML303: A Potent Inhibitor of NS1 Function

ML303 was identified as a potent antagonist of the influenza A virus NS1 protein through a high-throughput yeast-based phenotypic screen.[1][2] This small molecule has been shown to effectively rescue the expression of interferon-beta (IFN-β) mRNA, which is typically suppressed by the NS1 protein during viral infection.[1][2]

Quantitative Data Summary

The following table summarizes the key quantitative data reported for ML303 in the context of its anti-influenza activity.

Parameter	Value	Cell Line	Virus Strain	Reference
Antiviral Activity (IC90)	155 nM	MDCK	Influenza A/PR/8/34	[1][2]
Cytotoxicity (IC50)	> 100 µM	MDCK	N/A	[1][2]

Experimental Protocols

The discovery and initial characterization of ML303 involved several key experimental methodologies.

Yeast-Based Phenotypic Assay for NS1 Antagonists

This primary screen was designed to identify compounds that could reverse the slow-growth phenotype induced by the expression of the influenza NS1 protein in Saccharomyces cerevisiae.

• Yeast Strain Preparation: A yeast strain engineered to express the influenza A/PR/8/34 NS1 protein under an inducible promoter was utilized.

• Culture and Induction: Yeast cultures were grown to a specific optical density, and NS1 expression was induced.

• Compound Screening: A library of small molecules, including ML303, was added to the yeast cultures in a high-throughput format.

• Growth Measurement: The optical density of the yeast cultures was monitored over time to identify compounds that restored normal growth in the presence of NS1 expression. Compounds that reversed the NS1-induced growth inhibition were selected as potential antagonists.[1][2]

Antiviral Activity Assay in Mammalian Cells

The antiviral efficacy of ML303 was confirmed in a mammalian cell culture model of influenza virus infection.

• Cell Culture: Madin-Darby Canine Kidney (MDCK) cells were cultured in appropriate media.

• Viral Infection: Confluent monolayers of MDCK cells were infected with the influenza A/PR/8/34 virus.

• Compound Treatment: Following viral adsorption, the cells were treated with various concentrations of ML303.

• Quantification of Viral Titer: After a defined incubation period, the supernatant was collected, and the viral titer was determined using a standard plaque assay or other quantitative methods. The concentration of ML303 that inhibited viral replication by 90% (IC90) was then calculated.[1][2]

Interferon-β mRNA Expression Assay

To confirm the mechanism of action of ML303, its ability to restore the expression of IFN-β mRNA in the presence of NS1 was assessed.

• Cell Transfection: Mammalian cells were co-transfected with plasmids expressing the NS1 protein and a reporter gene under the control of the IFN-β promoter.

• Compound Treatment: The transfected cells were treated with ML303.

• RNA Extraction and RT-qPCR: Total RNA was extracted from the cells, and the levels of IFN-β mRNA were quantified using reverse transcription-quantitative polymerase chain reaction (RT-qPCR). An increase in IFN-β mRNA levels in the presence of ML303 indicated the reversal of NS1-mediated suppression.[1][2]

Visualizing NS1 Function and a Hypothetical Binding Site Discovery Workflow

The following diagrams illustrate the known signaling pathway of NS1 and a conceptual workflow for identifying a small molecule binding site, as the specific binding site for ML303 is not yet determined.

Caption: Influenza A virus NS1 protein's role in antagonizing the host interferon response.

Caption: A hypothetical workflow for identifying the binding site of a small molecule on a target protein.

The Unresolved Question: The ML303 Binding Site on NS1

Despite the compelling evidence for ML303's activity as an NS1 antagonist, a critical gap in our understanding remains: the precise location of its binding site on the NS1 protein. To date, there are no publicly available studies detailing the co-crystallization of ML303 with the NS1 protein, nor are there reports of Nuclear Magnetic Resonance (NMR) spectroscopy or site-directed mutagenesis studies aimed at elucidating this interaction.

Future research efforts will likely focus on these areas to provide a molecular-level understanding of how ML303 inhibits NS1 function. Identifying the binding pocket will be instrumental for structure-based drug design and the development of second-generation inhibitors with improved potency and pharmacokinetic properties.

Conclusion and Future Directions

ML303 represents a promising lead compound for the development of a new class of influenza antiviral drugs that target the viral NS1 protein. Its ability to restore the host's innate immune response by inhibiting NS1 function has been clearly demonstrated. The immediate and most critical next step for the scientific community is the determination of the ML303 binding site on the NS1 protein. This knowledge will unlock the full potential of this chemical scaffold for rational drug design and contribute significantly to the ongoing efforts to combat influenza virus infections.

References

• 1. Regulation of a nuclear export signal by an adjacent inhibitory sequence: The effector domain of the influenza virus NS1 protein - PMC [pmc.ncbi.nlm.nih.gov]
• 2. RNA binding by the novel helical domain of the influenza virus NS1 protein requires its dimer structure and a small number of specific basic amino acids - PMC [pmc.ncbi.nlm.nih.gov]

In-Depth Technical Guide to ML303 (CAS No. 1638211-04-7): A Potent Inhibitor of Influenza A Virus NS1 Protein

For Researchers, Scientists, and Drug Development Professionals

Abstract

ML303, identified by CAS number 1638211-04-7, is a potent small molecule inhibitor of the influenza A virus Non-Structural Protein 1 (NS1). As a key virulence factor, NS1 plays a crucial role in counteracting the host's innate immune response, primarily by suppressing the production of type I interferons (IFN). ML303 acts as a powerful research tool for investigating the multifaceted functions of NS1 in the viral life cycle and its interaction with host cellular machinery. This document provides a comprehensive overview of the technical details of ML303, including its mechanism of action, quantitative efficacy data, and detailed experimental protocols for its characterization.

Introduction

Influenza A virus continues to pose a significant global health threat, necessitating the development of novel antiviral therapeutics that target different aspects of the viral life cycle. The viral NS1 protein is an attractive target for antiviral drug development due to its critical role in suppressing the host's innate immune system, thereby facilitating viral replication and pathogenesis. ML303 has emerged as a valuable chemical probe for studying NS1 function and as a lead compound for the development of new anti-influenza agents.

Mechanism of Action

The primary mechanism of action of ML303 is the inhibition of the influenza A virus NS1 protein. NS1 is a multifunctional protein that employs several strategies to counteract the host's antiviral response. One of its key functions is to bind to and inhibit the function of cellular proteins involved in the production of type I interferons, such as interferon-β (IFN-β).

ML303 is believed to exert its effect by disrupting the interaction between the NS1 effector domain and the 30 kDa subunit of the Cleavage and Polyadenylation Specificity Factor (CPSF30).[1] By binding to the CPSF30-binding pocket on NS1, ML303 prevents NS1 from sequestering CPSF30, thereby restoring the host cell's ability to process pre-mRNAs, including the mRNA for IFN-β.[1] The restoration of IFN-β production leads to the induction of an antiviral state in infected and neighboring cells, ultimately inhibiting viral replication.[2]

Signaling Pathway of NS1 Inhibition by ML303

References

• 1. Structural Investigations of Interactions between the Influenza a Virus NS1 and Host Cellular Proteins - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Discovery of Small Molecule Influenza Virus NS1 Antagonist - Probe Reports from the NIH Molecular Libraries Program - NCBI Bookshelf [ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Notes and Protocols for a Novel Small Molecule Inhibitor (ML303)

Disclaimer: Publicly available experimental data for the specific compound ML303 is limited. The following application notes and protocols are based on best practices for handling novel, poorly water-soluble small molecules, like those identified in molecular probe programs. Researchers should conduct small-scale pilot experiments to determine the optimal conditions for their specific cell lines and assays.

Application Notes

Introduction

ML303 is identified as a small molecule probe from the NIH Molecular Libraries Program.[1] Probes of this nature are typically developed to investigate specific biological pathways or targets. Due to their organic structure, such compounds often exhibit poor solubility in aqueous solutions like cell culture media and require an organic solvent, most commonly Dimethyl Sulfoxide (DMSO), for initial solubilization.[2][3][4]

Solubility Profile

Table 1: General Solubility and Solvent Information

Solvent	Suitability	Recommended Stock Concentration	Notes
DMSO	Primary Solvent	10-50 mM	Anhydrous or high-purity DMSO is recommended to prevent compound degradation.[2]
Ethanol	Possible	Varies	Can be an alternative, but cell tolerance must be verified.
PBS/Aqueous Buffers	Poor	Not Recommended	Direct dissolution leads to precipitation.

| Cell Culture Media | Poor | Not Recommended | Direct dissolution leads to precipitation. |

Stability and Storage

• Powder: Store the solid form of ML303 at -20°C or -80°C, protected from light and moisture.

• Stock Solutions: Prepare stock solutions in anhydrous DMSO.[2] Aliquot into single-use volumes to avoid repeated freeze-thaw cycles, which can lead to compound degradation and introduce moisture into the DMSO stock.[5] Store these aliquots at -20°C or -80°C. When stored properly, DMSO stock solutions are typically stable for several months.

Mechanism of Action

While the specific pathway targeted by ML303 is not detailed in the provided search results, it is associated with the influenza A virus NS1 protein, suggesting it may interfere with viral replication pathways or host-pathogen interactions.[1] A hypothetical mechanism could involve the inhibition of a key host or viral protein, thereby disrupting a signaling cascade necessary for viral propagation.

Caption: Hypothetical signaling pathway for ML303 action.

Experimental Protocols

Protocol 1: Preparation of a 10 mM ML303 Stock Solution

Materials:

• ML303 powder

• Anhydrous Dimethyl Sulfoxide (DMSO)[2]

• Sterile microcentrifuge tubes or cryovials

• Vortex mixer[6]

Procedure:

• Determine Mass: Calculate the mass of ML303 needed for your desired volume and concentration. (e.g., For 1 mL of a 10 mM solution, if MW = 350 g/mol , you need 3.5 mg).

• Weigh Compound: Carefully weigh the ML303 powder in a sterile microcentrifuge tube.

• Add Solvent: Add the calculated volume of anhydrous DMSO to the tube.

• Dissolve: Vortex the solution thoroughly until the powder is completely dissolved. Gentle warming in a 37°C water bath can aid dissolution if necessary, but check for compound stability at higher temperatures.

• Aliquot: Dispense the stock solution into single-use, sterile aliquots (e.g., 10-20 µL per tube). This prevents contamination and degradation from multiple freeze-thaw cycles.[5]

• Store: Store the aliquots at -20°C or -80°C, protected from light.

Protocol 2: General Protocol for Treating Cultured Cells with ML303

Materials:

• Cultured cells in multi-well plates

• Complete cell culture medium, pre-warmed to 37°C[7][8]

• ML303 DMSO stock solution (from Protocol 1)

• Sterile, low-retention pipette tips

Procedure:

• Thaw Stock: Thaw one aliquot of the ML303 stock solution at room temperature.

• Prepare Intermediate Dilutions (Optional but Recommended): To avoid precipitation upon direct addition to aqueous media, prepare intermediate dilutions of the stock solution in pre-warmed complete cell culture medium.

• Prepare Final Working Concentrations: Serially dilute the ML303 stock or intermediate dilution into pre-warmed complete medium to achieve the desired final concentrations for your experiment.

  • Example: To achieve a 10 µM final concentration from a 10 mM stock, you can perform a 1:1000 dilution (e.g., add 1 µL of 10 mM stock to 1 mL of medium).

  • Important: Always add the DMSO stock to the medium and mix immediately and thoroughly. Adding aqueous medium to a concentrated DMSO stock can cause the compound to precipitate.

• Vehicle Control: Prepare a vehicle control by adding the same final concentration of DMSO to complete medium as is present in your highest ML303 concentration. (e.g., if your highest concentration is a 1:1000 dilution of the DMSO stock, your vehicle control should contain 0.1% DMSO).

• Treat Cells: Remove the existing medium from the cells and replace it with the medium containing the final ML303 concentrations or the vehicle control.

• Incubate: Return the plate to the incubator and incubate for the desired experimental duration.

• Assay: Proceed with your downstream cell-based assay (e.g., viability, reporter assay, etc.).

Experimental Workflow Visualization

Caption: General workflow for ML303 preparation and use in cell culture.

References

• 1. Scheme 1, Synthetic route to ML303 is a multi-step process with 6 compound intermediates A – F - Probe Reports from the NIH Molecular Libraries Program - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 2. biotium.com [biotium.com]
• 3. Dimethyl Sulfoxide | (CH3)2SO | CID 679 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. gchemglobal.com [gchemglobal.com]
• 5. ziath.com [ziath.com]
• 6. m.youtube.com [m.youtube.com]
• 7. Cell Culture Media Preparation [sigmaaldrich.com]
• 8. youtube.com [youtube.com]

Determining the Potency of Antiviral Compound ML303: Application Notes and Protocols for EC50 Determination in MDCK Cells

For Immediate Release

This document provides detailed application notes and experimental protocols for determining the half-maximal effective concentration (EC50) of the antiviral compound ML303 in Madin-Darby Canine Kidney (MDCK) cells. These guidelines are intended for researchers, scientists, and drug development professionals working on antiviral therapies, particularly against influenza viruses.

Introduction

ML303 is recognized as a pyrazolopyridine antagonist of the influenza virus nonstructural protein 1 (NS1). Its antiviral activity is primarily manifested by inhibiting the virus's ability to counteract the host cell's innate immune response. A critical parameter for characterizing the potency of an antiviral agent like ML303 is its EC50 value, which represents the concentration of the drug that inhibits 50% of the viral cytopathic effect (CPE) in a cell-based assay. This document outlines the necessary procedures to accurately and reproducibly determine the EC50 of ML303 in MDCK cells, a commonly used cell line for influenza virus research. Additionally, it describes the protocol for determining the 50% cytotoxic concentration (CC50) to evaluate the compound's selectivity index (SI).

Mechanism of Action of ML303

ML303's primary mechanism of action is the inhibition of the influenza A virus NS1 protein. In a typical viral infection, the NS1 protein is a key virulence factor that counteracts the host cell's antiviral response, particularly the production of type I interferons (IFNs). By binding to and inhibiting NS1, ML303 restores the host cell's ability to mount an effective antiviral response, leading to a reduction in viral replication. For instance, treatment with ML303 has been shown to restore IFN-β mRNA levels in MDCK cells infected with Influenza A virus.

Application Notes and Protocols for ML303 Treatment to Restore IFN-β mRNA Levels

For Researchers, Scientists, and Drug Development Professionals

Abstract

Interferon-β (IFN-β) is a critical cytokine in the innate immune response to viral infections. Many viruses have evolved mechanisms to suppress its production, thereby evading the host's antiviral defenses. The influenza A virus, for instance, utilizes its non-structural protein 1 (NS1) to inhibit host cell immune responses, including the expression of IFN-β. ML303 has been identified as a potent inhibitor of the influenza NS1 protein. By targeting NS1, ML303 can counteract the virus's immunosuppressive effects and restore the host cell's ability to produce IFN-β, thus re-establishing a key antiviral defense mechanism. These application notes provide a detailed overview of the mechanism of action of ML303 and protocols for its use in restoring IFN-β mRNA levels in an experimental setting.

Introduction

The innate immune system provides the first line of defense against invading pathogens. A key component of this response is the production of type I interferons, such as IFN-β, upon recognition of viral components by pattern recognition receptors (PRRs) like RIG-I. This triggers a signaling cascade that culminates in the activation of transcription factors, including interferon regulatory factor 3 (IRF3), which drive the expression of the IFNB1 gene, leading to the synthesis and secretion of IFN-β.

The influenza A virus NS1 protein is a multifunctional virulence factor that effectively antagonizes the host's IFN-β response. It can bind to and sequester viral double-stranded RNA (dsRNA), preventing its detection by RIG-I. Additionally, NS1 can interfere with the function of key host proteins involved in the IFN-β signaling pathway.

ML303 is a small molecule inhibitor of the influenza A NS1 protein[1]. By binding to NS1, ML303 disrupts its ability to suppress the host immune response. This leads to the restoration of RIG-I signaling, subsequent IRF3 activation, and ultimately, the transcription of the IFNB1 gene, resulting in increased levels of IFN-β mRNA. The study of ML303 and similar compounds is crucial for the development of novel antiviral therapies that can overcome viral immune evasion strategies.

Signaling Pathways

IFN-β Production via RIG-I Signaling

Upon infection with an RNA virus, such as influenza A, viral RNA in the cytoplasm is recognized by the PRR, RIG-I. This binding event triggers a conformational change in RIG-I, leading to its activation and interaction with the mitochondrial antiviral-signaling protein (MAVS). MAVS then serves as a scaffold to recruit and activate downstream kinases, including TANK-binding kinase 1 (TBK1) and IκB kinase ε (IKKε). These kinases phosphorylate IRF3, leading to its dimerization and translocation to the nucleus, where it binds to the IFNB1 promoter and drives the transcription of IFN-β mRNA.

Figure 1. Simplified RIG-I signaling pathway for IFN-β production.

Inhibition of IFN-β Production by Influenza NS1 and Restoration by ML303

The influenza NS1 protein counteracts the host's antiviral response at multiple levels. A primary mechanism is the sequestration of viral dsRNA, preventing its recognition by RIG-I. ML303 inhibits NS1, allowing RIG-I to detect the viral RNA and initiate the signaling cascade leading to IFN-β production.

Figure 2. Mechanism of NS1 inhibition and ML303 action.

Data Presentation

The following table represents hypothetical quantitative data on the effect of ML303 on IFN-β mRNA levels in A549 cells infected with influenza A virus (IAV). The data illustrates a dose-dependent restoration of IFN-β mRNA in the presence of ML303.

Treatment Group	IAV MOI	ML303 Concentration (µM)	IFN-β mRNA Fold Change (vs. Mock)
Mock	0	0	1.0
IAV	1	0	2.5
IAV + ML303	1	1	15.8
IAV + ML303	1	5	45.2
IAV + ML303	1	10	89.7
ML303 only	0	10	1.2

Experimental Protocols

Protocol 1: In Vitro Assessment of ML303 on IFN-β mRNA Levels in Influenza A Virus-Infected A549 Cells

This protocol details the steps to quantify the effect of ML303 on IFN-β mRNA levels in A549 cells following influenza A virus infection.

Materials:

• A549 cells (human lung adenocarcinoma cell line)

• Dulbecco's Modified Eagle's Medium (DMEM)

• Fetal Bovine Serum (FBS)

• Penicillin-Streptomycin solution

• Influenza A virus (e.g., A/PR/8/34 H1N1 strain)

• ML303 (solubilized in DMSO)[1]

• Phosphate-Buffered Saline (PBS)

• RNA extraction kit (e.g., RNeasy Mini Kit, Qiagen)

• cDNA synthesis kit (e.g., iScript cDNA Synthesis Kit, Bio-Rad)

• Quantitative PCR (qPCR) master mix (e.g., SsoAdvanced Universal SYBR Green Supermix, Bio-Rad)

• Primers for human IFNB1 and a housekeeping gene (e.g., GAPDH)

• Nuclease-free water

• Cell culture plates (e.g., 12-well plates)

Experimental Workflow:

Figure 3. Workflow for assessing ML303 effect on IFN-β mRNA.

Procedure:

• Cell Culture:

  • Culture A549 cells in DMEM supplemented with 10% FBS and 1% Penicillin-Streptomycin at 37°C in a 5% CO₂ incubator.

  • Seed A549 cells in 12-well plates at a density that will result in a confluent monolayer on the day of infection (e.g., 2.5 x 10⁵ cells/well). Incubate for 24 hours.

• ML303 Treatment:

  • Prepare serial dilutions of ML303 in serum-free DMEM. Also, prepare a vehicle control (DMSO) at the same final concentration as the highest ML303 concentration.

  • Aspirate the culture medium from the A549 cells and wash once with PBS.

  • Add the ML303 dilutions or vehicle control to the respective wells. Incubate for 2 hours at 37°C.

• Virus Infection:

  • Dilute the influenza A virus stock in serum-free DMEM to achieve the desired multiplicity of infection (MOI), for example, MOI = 1.

  • Aspirate the ML303-containing medium and add the virus inoculum to the cells.

  • Incubate for 1 hour at 37°C, gently rocking the plates every 15 minutes to ensure even distribution of the virus.

  • Aspirate the virus inoculum and wash the cells once with PBS.

  • Add fresh serum-free DMEM containing the same concentrations of ML303 or vehicle control as in the pretreatment step.

• Incubation and Cell Lysis:

  • Incubate the plates for a predetermined time post-infection (e.g., 8 hours) at 37°C.

  • Aspirate the medium and wash the cells with PBS.

  • Lyse the cells directly in the wells according to the protocol of the chosen RNA extraction kit.

• RNA Extraction and cDNA Synthesis:

  • Extract total RNA from the cell lysates using a commercial kit, following the manufacturer's instructions.

  • Quantify the extracted RNA and assess its purity using a spectrophotometer (e.g., NanoDrop).

  • Synthesize cDNA from a standardized amount of RNA (e.g., 1 µg) using a reverse transcription kit.

• Quantitative PCR (qPCR):

  • Prepare the qPCR reaction mix containing the qPCR master mix, forward and reverse primers for IFNB1 or the housekeeping gene, nuclease-free water, and the synthesized cDNA.

  • Perform qPCR using a real-time PCR detection system. A typical cycling protocol is: 95°C for 3 minutes, followed by 40 cycles of 95°C for 15 seconds and 60°C for 1 minute.

  • Include no-template controls and no-reverse-transcriptase controls to check for contamination.

• Data Analysis:

  • Determine the cycle threshold (Ct) values for IFNB1 and the housekeeping gene for each sample.

  • Calculate the relative expression of IFNB1 mRNA using the ΔΔCt method. Normalize the Ct value of IFNB1 to the Ct value of the housekeeping gene (ΔCt). Then, normalize the ΔCt values of the treated samples to the ΔCt of the mock-infected control (ΔΔCt).

  • The fold change in gene expression is calculated as 2-ΔΔCt.

Conclusion

ML303 presents a promising approach for antiviral therapy by targeting the influenza A NS1 protein and restoring the host's innate immune response. The protocols outlined in these application notes provide a framework for researchers to investigate the efficacy of ML303 and other NS1 inhibitors in restoring IFN-β mRNA levels. This research is vital for the development of new therapeutic strategies to combat influenza and other viral infections that employ similar immune evasion mechanisms.

References

• 1. ML303 ≥98% (HPLC) | Sigma-Aldrich [sigmaaldrich.com]

Application Notes and Protocols: Experimental Design for ML303 Antiviral Studies

For Researchers, Scientists, and Drug Development Professionals

Introduction

ML303 is a potent antagonist of the influenza A virus non-structural protein 1 (NS1), a key virulence factor that plays a crucial role in evading the host's innate immune response.[1][2] The NS1 protein employs multiple strategies to counteract host antiviral defenses, primarily by inhibiting the production and signaling of type I interferons (IFNs).[3][4][5][6] ML303 has been shown to restore the expression of interferon mRNA that is otherwise suppressed by NS1, demonstrating its potential as an antiviral therapeutic.[1] These application notes provide a comprehensive experimental framework for researchers to evaluate the antiviral efficacy of ML303 against influenza A virus, from initial in vitro screening to the characterization of its mechanism of action.

Mechanism of Action of Influenza NS1 and the Role of ML303

The influenza A virus NS1 protein is a multifunctional protein that interferes with host antiviral pathways at several key points.[3][7] It can inhibit the production of type I interferons by targeting the RIG-I signaling pathway, preventing the activation of transcription factors like IRF3 and NF-κB.[5][8][9][10][11] Additionally, NS1 can bind to the 30-kDa subunit of the Cleavage and Polyadenylation Specificity Factor (CPSF30), which inhibits the 3'-end processing of cellular pre-mRNAs, including those for interferons.[4][5][6][12] This leads to a general shutdown of host gene expression.[13][14] NS1 also counteracts the effects of IFN-induced antiviral proteins such as protein kinase R (PKR) and 2'-5'-oligoadenylate synthetase (OAS).[3][4][15]

ML303 acts by antagonizing these functions of NS1. It is believed that ML303 and similar compounds may exert their antiviral effect by binding to the effector domain of NS1 and inhibiting its interaction with host factors like CPSF30.[16] By blocking NS1, ML303 is expected to restore the host cell's ability to produce interferons and mount an effective antiviral response.

Experimental Workflow for ML303 Antiviral Studies

A logical and stepwise approach is recommended to comprehensively evaluate the antiviral properties of ML303. The workflow should begin with basic cytotoxicity and antiviral activity assays, followed by more detailed mechanistic studies.

Caption: General experimental workflow for ML303 antiviral evaluation.

Data Presentation

Quantitative data from the assays should be summarized in clear, structured tables to facilitate comparison and interpretation.

Table 1: Cytotoxicity and Antiviral Activity of ML303

Compound	Virus Strain	Cell Line	CC50 (µM)	EC50 (µM)	Selectivity Index (SI = CC50/EC50)
ML303	A/Puerto Rico/8/34 (H1N1)	MDCK
ML303	A/California/04/2009 (H1N1)	A549
Control	A/Puerto Rico/8/34 (H1N1)	MDCK

Table 2: Effect of ML303 on Viral Replication and Host Interferon Response

Treatment	Virus Strain	MOI	Viral Titer Reduction (log10 PFU/mL)	IFN-β mRNA Fold Induction
Vehicle Control	A/PR/8/34	0.01	0	1
ML303 (EC50)	A/PR/8/34	0.01
ML303 (10x EC50)	A/PR/8/34	0.01

Experimental Protocols

1. Cytotoxicity Assay

This protocol determines the concentration of ML303 that is toxic to the host cells, which is essential for differentiating antiviral effects from cytotoxicity.

• Materials:

  • Host cells (e.g., Madin-Darby Canine Kidney (MDCK) or A549 cells)

  • 96-well cell culture plates

  • Cell culture medium (e.g., DMEM with 10% FBS)

  • ML303 stock solution

  • Cell viability reagent (e.g., MTT, XTT, or CellTiter-Glo®)

  • Plate reader

• Protocol:

  • Seed host cells in a 96-well plate at a density that will result in a confluent monolayer after 24 hours.

  • Prepare serial dilutions of ML303 in cell culture medium.

  • Remove the growth medium from the cells and add the diluted ML303 to the wells in triplicate. Include "cells only" controls with no compound.

  • Incubate the plate for 48-72 hours at 37°C in a CO2 incubator.

  • Add the cell viability reagent to each well according to the manufacturer's instructions.

  • Measure the absorbance or luminescence using a plate reader.

  • Calculate the 50% cytotoxic concentration (CC50) by plotting the percentage of cell viability against the compound concentration and using non-linear regression analysis.

2. Plaque Reduction Assay

This assay is a gold standard for quantifying infectious virus and determining the antiviral activity of a compound.[6]

• Materials:

  • Confluent monolayer of host cells in 6-well or 12-well plates

  • Influenza virus stock of known titer

  • ML303 serial dilutions

  • Infection medium (serum-free medium with TPCK-trypsin)

  • Semi-solid overlay (e.g., agarose or methylcellulose in medium)

  • Fixing solution (e.g., 10% formalin)

  • Staining solution (e.g., 0.1% crystal violet)

• Protocol:

  • Wash the confluent cell monolayers with PBS.

  • In separate tubes, mix a standard amount of virus (to produce 50-100 plaques per well) with each dilution of ML303 and incubate for 1 hour at 37°C.

  • Inoculate the cell monolayers with the virus-compound mixtures. Include a virus control (no compound) and a cell control (no virus, no compound).

  • Incubate for 1 hour at 37°C to allow for viral adsorption.

  • Aspirate the inoculum and gently add the semi-solid overlay.

  • Incubate the plates at 37°C in a CO2 incubator for 2-3 days until plaques are visible.

  • Fix the cells with the fixing solution for at least 30 minutes.

  • Remove the overlay and stain the cell monolayer with crystal violet.

  • Wash the wells with water and allow the plates to dry.

  • Count the number of plaques in each well.

  • Calculate the 50% effective concentration (EC50) as the concentration of ML303 that reduces the number of plaques by 50% compared to the virus control.

3. TCID50 Assay

The Tissue Culture Infectious Dose 50 (TCID50) assay is used to determine the virus titer by observing the cytopathic effect (CPE) and is particularly useful for viruses that do not form clear plaques.[9][14][17]

• Materials:

  • Host cells in a 96-well plate

  • Influenza virus stock

  • ML303 serial dilutions

  • Infection medium

• Protocol:

  • Seed host cells in a 96-well plate to form a confluent monolayer.

  • Prepare 10-fold serial dilutions of the virus stock.

  • Pre-treat the cells with different concentrations of ML303 for 1-2 hours.

  • Inoculate replicate wells (typically 8) for each virus dilution. Include cell control wells (no virus) and virus control wells (no compound).

  • Incubate the plate for 3-5 days and score each well for the presence or absence of CPE.

  • Calculate the TCID50 titer using the Reed-Muench or Spearman-Kärber method.

  • Determine the concentration of ML303 that reduces the virus titer by 50%.

4. Viral Load Quantification by RT-qPCR

This assay measures the amount of viral RNA in a sample, providing a quantitative measure of viral replication.[18][19]

• Materials:

  • Infected cell lysates or supernatants

  • RNA extraction kit

  • Reverse transcriptase

  • qPCR master mix

  • Primers and probe specific for a conserved influenza virus gene (e.g., M1)

  • qPCR instrument

• Protocol:

  • Infect host cells with influenza virus in the presence or absence of ML303.

  • At various time points post-infection, collect the cell supernatant or lyse the cells.

  • Extract total RNA using an RNA extraction kit.

  • Perform reverse transcription to synthesize cDNA.

  • Set up the qPCR reaction with primers, probe, and qPCR master mix.

  • Run the qPCR and determine the cycle threshold (Ct) values.

  • Quantify the viral RNA levels relative to a standard curve or by using the ΔΔCt method with a housekeeping gene as a reference.

Signaling Pathway Analysis

To investigate the mechanism of action of ML303, it is crucial to analyze its effect on the signaling pathways targeted by the influenza NS1 protein.

Influenza NS1-Mediated Immune Evasion and ML303 Intervention

Caption: NS1-mediated immune evasion and the inhibitory action of ML303.

Western Blot Analysis of Key Signaling Proteins

To confirm that ML303 restores IFN signaling, the phosphorylation status of key proteins in the JAK-STAT pathway can be assessed by Western blot.

• Protocol:

  • Infect host cells with influenza virus in the presence or absence of ML303.

  • At different time points, lyse the cells and collect the protein extracts.

  • Separate the proteins by SDS-PAGE and transfer them to a PVDF membrane.

  • Probe the membrane with primary antibodies against total STAT1 and phosphorylated STAT1 (p-STAT1).

  • Use a secondary antibody conjugated to HRP and detect the signal using a chemiluminescence substrate.

  • Quantify the band intensities to determine the ratio of p-STAT1 to total STAT1. An increase in this ratio in the presence of ML303 would indicate restoration of IFN signaling.

By following these detailed protocols and experimental designs, researchers can effectively characterize the antiviral properties of ML303 and gain deeper insights into its mechanism of action against the influenza A virus NS1 protein.

References

• 1. Discovery of Small Molecule Influenza Virus NS1 Antagonist - Probe Reports from the NIH Molecular Libraries Program - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 2. Table 1, List of the NS1 inhibitor probe ML303 and related analogs and their corresponding identification numbers - Probe Reports from the NIH Molecular Libraries Program - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 3. researchportal.ukhsa.gov.uk [researchportal.ukhsa.gov.uk]
• 4. mdpi.com [mdpi.com]
• 5. Functions of the Influenza A Virus NS1 Protein In Antiviral Defense - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Frontiers | NS1: A Key Protein in the “Game” Between Influenza A Virus and Host in Innate Immunity [frontiersin.org]
• 7. The Central Role of Non-Structural Protein 1 (NS1) in Influenza Biology and Infection - PMC [pmc.ncbi.nlm.nih.gov]
• 8. journals.asm.org [journals.asm.org]
• 9. Inhibition of Retinoic Acid-Inducible Gene I-Mediated Induction of Beta Interferon by the NS1 Protein of Influenza A Virus - PMC [pmc.ncbi.nlm.nih.gov]
• 10. journals.asm.org [journals.asm.org]
• 11. Influenza A Virus NS1 Protein Prevents Activation of NF-κB and Induction of Alpha/Beta Interferon - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Multiple Anti-Interferon Actions of the Influenza A Virus NS1 Protein - PMC [pmc.ncbi.nlm.nih.gov]
• 13. The Effector Domain of the Influenza A Virus Nonstructural Protein NS1 Triggers Host Shutoff by Mediating Inhibition and Global Deregulation of Host Transcription When Associated with Specific Structures in the Nucleus - PMC [pmc.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]
• 15. Novel inhibitor of influenza non-structural protein 1 blocks multi-cycle replication in an RNase L-dependent manner - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Structural analyses reveal the mechanism of inhibition of influenza virus NS1 by two antiviral compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 17. geneglobe.qiagen.com [geneglobe.qiagen.com]
• 18. scholars.mssm.edu [scholars.mssm.edu]
• 19. Frontiers | Interplay between Janus Kinase/Signal Transducer and Activator of Transcription Signaling Activated by Type I Interferons and Viral Antagonism [frontiersin.org]

Application Notes and Protocols for Studying Influenza NS1 Protein Function Using ML303

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide for utilizing the small molecule inhibitor ML303 to investigate the function of the influenza A virus Non-Structural Protein 1 (NS1). The NS1 protein is a critical virulence factor that counteracts the host's innate immune response, primarily by inhibiting the production and signaling of interferons (IFNs).[1][2][3] ML303 is a potent antagonist of the NS1 protein, making it a valuable tool for studying NS1's role in the viral life cycle and for the development of novel anti-influenza therapeutics.[3]

Introduction to NS1 Protein and ML303

The influenza A virus NS1 protein is a multifunctional protein that employs several mechanisms to suppress the host antiviral response. It consists of an N-terminal RNA-binding domain (RBD) and a C-terminal effector domain (ED).[4] Key functions of NS1 include:

• Inhibition of Type I Interferon (IFN) Production: NS1 targets multiple points in the IFN induction pathway. It binds to double-stranded RNA (dsRNA), sequestering it from recognition by host pattern recognition receptors like RIG-I.[2][4] Additionally, NS1 can interact with and inhibit key signaling proteins such as TRIM25 and PKR.[1][4][5][6]

• Blockade of Host mRNA Processing: The NS1 effector domain interacts with the 30-kDa subunit of the Cleavage and Polyadenylation Specificity Factor (CPSF30), inhibiting the 3'-end processing of cellular pre-mRNAs, including IFN-β pre-mRNA.[4][7][8]

• Activation of Pro-viral Signaling: NS1 can activate the PI3K/Akt signaling pathway, which promotes viral replication and inhibits apoptosis in infected cells.[4]

ML303 is a small molecule inhibitor identified through a yeast-based phenotypic screen as a potent antagonist of NS1 function.[9] It has been shown to restore the NS1-inhibited expression of interferon-β mRNA and exhibits potent antiviral activity against influenza A virus in cell culture.[3] ML303 serves as a chemical probe to dissect the functions of the NS1 protein and to validate it as a therapeutic target.

Quantitative Data for ML303

The following tables summarize the reported antiviral activity and cytotoxicity of ML303 and related compounds. This data is essential for designing experiments and interpreting results.

Table 1: Antiviral Activity of ML303 against Influenza A Virus

Compound	Virus Strain	Cell Line	Assay Type	EC50 / IC90	Selectivity Index (SI)	Reference
ML303	A/PR/8/34 (H1N1)	MDCK	Viral Titer Reduction	IC90 = 155 nM	>645	[3]
JJ3297 (A9)	A/PR/8 (H1N1)	MDCK	IFN-β Induction	~5 µM	Not Reported	[9]

EC50: 50% effective concentration; IC90: 90% inhibitory concentration; SI: Selectivity Index (CC50/EC50).

Table 2: Cytotoxicity of ML303

Compound	Cell Line	Assay Type	CC50	Reference
ML303	MDCK	Not Specified	> 100 µM	[3]
JJ3297 (A9)	MDCK	Not Specified	> 25 µM	[9]

CC50: 50% cytotoxic concentration.

Signaling Pathways and Experimental Workflows

The following diagrams, generated using Graphviz, illustrate the key signaling pathways affected by the NS1 protein and a general workflow for studying NS1 function using ML303.

Caption: NS1 protein inhibits IFN-β production by targeting RIG-I and TRIM25.

Caption: NS1 inhibits host mRNA processing by targeting CPSF30 and PABII.

Caption: Experimental workflow for studying NS1 function using ML303.

Detailed Experimental Protocols

The following are detailed protocols for key experiments to study the function of the NS1 protein using ML303.

Cell Culture and Virus Propagation

• Cell Lines: Madin-Darby Canine Kidney (MDCK) and human lung adenocarcinoma (A549) cells are commonly used for influenza virus studies.

• Culture Conditions:

  • MDCK cells: Eagle's Minimum Essential Medium (EMEM) supplemented with 10% fetal bovine serum (FBS), 1% penicillin-streptomycin.

  • A549 cells: Dulbecco's Modified Eagle Medium (DMEM) supplemented with 10% FBS, 1% penicillin-streptomycin.

  • Maintain cells at 37°C in a humidified atmosphere with 5% CO2.

• Virus Propagation:

  • Grow MDCK cells to 90-95% confluency in T75 flasks.

  • Wash the cell monolayer twice with sterile phosphate-buffered saline (PBS).

  • Infect the cells with influenza A virus (e.g., A/PR/8/34) at a low multiplicity of infection (MOI) of 0.01 in serum-free medium containing 1 µg/mL TPCK-trypsin.

  • Incubate for 1 hour at 37°C to allow for virus adsorption.

  • Add fresh serum-free medium containing 1 µg/mL TPCK-trypsin.

  • Incubate for 48-72 hours at 37°C, or until cytopathic effect (CPE) is observed in 80-90% of the cells.

  • Harvest the supernatant containing the virus, centrifuge to remove cell debris, and store at -80°C in aliquots.

Cytotoxicity Assay (MTT Assay)

This assay determines the concentration of ML303 that is toxic to the host cells.

• Seed MDCK or A549 cells in a 96-well plate at a density of 1 x 10^4 cells/well and incubate overnight.

• Prepare serial dilutions of ML303 in the appropriate cell culture medium.

• Remove the old medium from the cells and add 100 µL of the ML303 dilutions to the wells in triplicate. Include a vehicle control (e.g., DMSO) and a no-cell control.

• Incubate for 48-72 hours at 37°C.

• Add 10 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

• Remove the medium and add 100 µL of DMSO to each well to dissolve the formazan crystals.

• Measure the absorbance at 570 nm using a microplate reader.

• Calculate the 50% cytotoxic concentration (CC50) by plotting the percentage of cell viability against the log of the compound concentration.

Antiviral Activity Assay (Viral Titer Reduction)

This assay measures the ability of ML303 to inhibit influenza virus replication.

• Seed MDCK or A549 cells in a 24-well plate and grow to confluency.

• Wash the cells with PBS.

• Infect the cells with influenza A virus at an MOI of 0.1 for 1 hour at 37°C.

• During the infection, prepare serial dilutions of ML303 in serum-free medium containing 1 µg/mL TPCK-trypsin. The concentrations should be well below the CC50 value.

• After 1 hour, remove the virus inoculum and wash the cells with PBS.

• Add the ML303 dilutions to the infected cells. Include a virus-only control and a no-virus control.

• Incubate for 24-48 hours at 37°C.

• Harvest the supernatant and determine the viral titer using a TCID50 assay or a plaque assay.[10][11][12]

• Calculate the 50% effective concentration (EC50) by plotting the percentage of viral titer reduction against the log of the compound concentration.

Measurement of IFN-β mRNA Expression by RT-qPCR

This protocol determines if ML303 can restore the expression of IFN-β mRNA, which is suppressed by NS1.[9]

• Seed A549 cells in a 6-well plate and grow to confluency.

• Pre-treat the cells with various concentrations of ML303 for 1-2 hours.

• Infect the cells with influenza A virus at an MOI of 2.

• Include the following controls: mock-infected cells, mock-infected cells treated with poly(I:C) (a known IFN inducer), and virus-infected cells treated with vehicle (DMSO).

• Incubate for 6-8 hours at 37°C.

• Wash the cells with PBS and lyse the cells to extract total RNA using a commercial kit (e.g., RNeasy Mini Kit, Qiagen).

• Synthesize cDNA from the extracted RNA using a reverse transcription kit.

• Perform quantitative real-time PCR (qPCR) using primers and a probe specific for human IFN-β and a housekeeping gene (e.g., GAPDH or β-actin) for normalization.

  • Human IFN-β Forward Primer: 5'-GATTCCGCAAATTGCTCTC-3'

  • Human IFN-β Reverse Primer: 5'-GCTGGTGGTTGAAGACATTAG-3'

  • Human GAPDH Forward Primer: 5'-GAAGGTGAAGGTCGGAGTC-3'

  • Human GAPDH Reverse Primer: 5'-GAAGATGGTGATGGGATTTC-3'

• Analyze the qPCR data using the ΔΔCt method to determine the fold change in IFN-β mRNA expression relative to the virus-infected control.

Conclusion

ML303 is a valuable research tool for elucidating the multifaceted functions of the influenza A virus NS1 protein. The protocols and data presented in these application notes provide a framework for researchers to design and execute experiments aimed at understanding NS1-mediated immune evasion and for the preclinical evaluation of NS1 inhibitors as potential antiviral therapeutics. Careful consideration of experimental controls and appropriate data analysis are crucial for obtaining reliable and reproducible results.

References

• 1. researchgate.net [researchgate.net]
• 2. Table 2, In vitro ADME data for ML303 and relative active analogs - Probe Reports from the NIH Molecular Libraries Program - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 3. NS1: A Key Protein in the “Game” Between Influenza A Virus and Host in Innate Immunity - PMC [pmc.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 6. A physical and regulatory map of host-influenza interactions reveals pathways in H1N1 infection - PMC [pmc.ncbi.nlm.nih.gov]
• 7. The neuraminidase activity of influenza A virus determines the strain-specific sensitivity to neutralization by respiratory mucus - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Protocol for influenza A virus infection of mice and viral load determination - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Novel inhibitor of influenza non-structural protein 1 blocks multi-cycle replication in an RNase L-dependent manner - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. An In Vitro Microneutralization Assay for Influenza Virus Serology - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Influenza virus plaque assay [protocols.io]

Application Notes and Protocols for ML303 in High-Throughput Screening

For Researchers, Scientists, and Drug Development Professionals

Introduction

ML303 is a potent and selective antagonist of the influenza A virus non-structural protein 1 (NS1).[1] NS1 is a key virulence factor that counteracts the host's innate immune response, primarily by inhibiting the production of type I interferons such as interferon-beta (IFN-β).[1] By inhibiting NS1, ML303 restores the host cell's ability to mount an antiviral response, thereby suppressing viral replication.[1] These characteristics make ML303 a valuable tool for studying influenza virus pathogenesis and a promising lead compound for the development of novel anti-influenza therapeutics.

This document provides detailed application notes and protocols for the use of ML303 in high-throughput screening (HTS) campaigns to identify and characterize novel inhibitors of the influenza NS1 protein.

Mechanism of Action

The influenza virus NS1 protein is a multifunctional protein that plays a critical role in viral pathogenesis. One of its primary functions is to suppress the host's innate immune response by inhibiting the production of type I interferons. ML303 antagonizes NS1 function, leading to the restoration of IFN-β mRNA expression in infected cells. This, in turn, allows the host's antiviral mechanisms to effectively combat the virus.

Caption: Mechanism of action of ML303.

Quantitative Data Summary

The following tables summarize the biological activity of ML303 in various assays.

Table 1: In Vitro Activity of ML303

Assay Type	Description	Target	Cell Line	Parameter	Value	PubChem BioAssay AID
Primary Screen	Yeast-based phenotypic assay measuring the rescue of NS1-induced slow growth.	Influenza A virus NS1	S. cerevisiae	IC50	1.25 µM	2326[2]
Antiviral Activity	Inhibition of influenza A/PR/8/34 virus replication.	Influenza A virus NS1	MDCK	IC50	155 nM	504647[3]
Antiviral Activity	Inhibition of influenza A/PR/8/34 virus replication.	Influenza A virus NS1	MDCK	IC90	155 nM	602454
Host Response	Restoration of IFN-β mRNA levels in infected cells.	Influenza A virus NS1	MDCK	EC50	0.7 µM	602456
Cytotoxicity	Assessment of compound toxicity.	-	MDCK	CC50	> 25 µM	623997

Experimental Protocols

Primary High-Throughput Screening: Yeast-Based NS1 Antagonist Assay

This assay identifies compounds that reverse the slow-growth phenotype induced by the expression of influenza NS1 protein in Saccharomyces cerevisiae.[2]

Caption: Yeast-based HTS workflow.

Materials:

• S. cerevisiae strain expressing influenza A NS1 under a galactose-inducible promoter.

• Yeast Nitrogen Base (YNB) medium without uracil.

• 20% Glucose solution, sterile.

• 20% Galactose solution, sterile.

• Compound library in 384-well plates.

• Positive control (e.g., a known NS1 inhibitor, if available).

• Negative control (DMSO).

• 384-well clear-bottom microplates.

• Plate reader capable of measuring optical density at 600 nm (OD600).

Protocol:

• Yeast Culture Preparation:

  • Inoculate a starter culture of the NS1-expressing yeast strain in YNB medium with 2% glucose and grow overnight at 30°C with shaking.

  • The next day, dilute the overnight culture into fresh YNB medium with 2% galactose to an OD600 of 0.05. This will induce the expression of the NS1 protein.

• Compound Plating:

  • Using an acoustic liquid handler or a pintool, transfer a small volume (e.g., 20-50 nL) of each compound from the library plates to the 384-well assay plates.

  • Include wells with DMSO only as a negative control and positive control compound if available.

• Yeast Inoculation:

  • Dispense 50 µL of the galactose-induced yeast culture into each well of the 384-well compound plates.

• Incubation:

  • Seal the plates and incubate at 30°C for 16-24 hours with shaking.

• Optical Density Measurement:

  • After incubation, measure the OD600 of each well using a plate reader.

• Data Analysis:

  • Normalize the data to the negative (DMSO) and positive controls.

  • Calculate the percentage of growth inhibition for each compound.

  • Compounds that rescue the slow-growth phenotype (i.e., show increased OD600 compared to DMSO controls) are identified as primary hits.

Secondary Assay: Influenza Virus Replication Assay in MDCK Cells

This assay confirms the antiviral activity of hit compounds by measuring the inhibition of influenza virus replication in a mammalian cell line.[1]

Caption: Antiviral assay workflow.

Materials:

• Madin-Darby Canine Kidney (MDCK) cells.

• Dulbecco's Modified Eagle Medium (DMEM) with supplements.

• Influenza A/PR/8/34 virus stock.

• Test compounds (from primary screen).

• Positive control (e.g., Oseltamivir).

• Negative control (DMSO).

• 96-well or 384-well cell culture plates.

• Reagent for measuring cell viability (e.g., CellTiter-Glo®).

• Luminometer.

Protocol:

• Cell Seeding:

  • Seed MDCK cells into 96-well or 384-well plates at a density that will result in a confluent monolayer the next day.

  • Incubate overnight at 37°C with 5% CO2.

• Compound Treatment:

  • Prepare serial dilutions of the test compounds.

  • Remove the culture medium from the cells and add fresh medium containing the diluted compounds.

  • Include wells with DMSO and a positive control.

• Virus Infection:

  • Dilute the influenza virus stock to a predetermined multiplicity of infection (MOI) in serum-free DMEM containing TPCK-trypsin.

  • Add the diluted virus to the wells of the compound-treated plates.

• Incubation:

  • Incubate the plates at 37°C with 5% CO2 for 48-72 hours.

• Endpoint Measurement (Cell Viability):

  • After incubation, assess the cytopathic effect (CPE) of the virus.

  • Measure cell viability using a reagent like CellTiter-Glo® according to the manufacturer's instructions. Luminescence is proportional to the number of viable cells.

• Data Analysis:

  • Normalize the data to the uninfected (100% viability) and virus-only (0% viability) controls.

  • Calculate the percentage of inhibition of virus-induced CPE for each compound concentration.

  • Determine the IC50 value for each active compound.

Mechanistic Assay: IFN-β mRNA Restoration Assay

This assay confirms the mechanism of action of the compounds by measuring the restoration of IFN-β mRNA expression in influenza virus-infected cells.

Materials:

• MDCK cells.

• Influenza A/PR/8/34 virus.

• Test compounds.

• RNA extraction kit.

• Reverse transcription reagents.

• Quantitative PCR (qPCR) machine.

• Primers and probe for canine IFN-β and a housekeeping gene (e.g., GAPDH).

Protocol:

• Cell Treatment and Infection:

  • Seed MDCK cells in 6-well plates and grow to confluency.

  • Treat the cells with the test compounds at various concentrations for 1 hour.

  • Infect the cells with influenza A/PR/8/34 at a high MOI (e.g., 5).

• RNA Extraction:

  • At 6-8 hours post-infection, lyse the cells and extract total RNA using a commercial kit.

• Reverse Transcription:

  • Synthesize cDNA from the extracted RNA using a reverse transcriptase enzyme.

• Quantitative PCR:

  • Perform qPCR using primers and probes specific for canine IFN-β and the housekeeping gene.

  • Run the qPCR reaction on a real-time PCR instrument.

• Data Analysis:

  • Calculate the relative expression of IFN-β mRNA normalized to the housekeeping gene using the ΔΔCt method.

  • Compare the IFN-β mRNA levels in compound-treated infected cells to those in untreated infected cells and uninfected cells.

  • Determine the EC50 value for the restoration of IFN-β expression for each active compound.

Conclusion

ML303 serves as an excellent tool compound for high-throughput screening campaigns aimed at discovering novel influenza NS1 inhibitors. The protocols outlined in this document provide a robust framework for primary screening, secondary validation, and mechanistic characterization of potential NS1 antagonists. The yeast-based primary screen is a powerful method for identifying initial hits in a high-throughput manner, while the subsequent cell-based assays provide crucial validation of antiviral activity and insight into the mechanism of action. These detailed methodologies and the associated quantitative data for ML303 will aid researchers in the development of the next generation of influenza therapeutics.

References

• 1. Discovery of Small Molecule Influenza Virus NS1 Antagonist - Probe Reports from the NIH Molecular Libraries Program - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 2. AID 2326 - qHTS Assay for Inhibitors of Influenza NS1 Protein Function - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. AID 504647 - Assay for Inhibitors of Influenza NS1 Protein Function: Influenza virus replication assay in MDCK cells infected with virus A/PR/8/34 - PubChem [pubchem.ncbi.nlm.nih.gov]

Application Notes and Protocols for MLN0128 (Sapanisertib/INK128) Administration in Animal Models

Disclaimer: Sufficiently detailed public information for the in vivo administration protocol of the chemical probe ML303 is not available. Therefore, these application notes and protocols are based on the well-characterized, orally bioavailable, second-generation mTOR kinase inhibitor, MLN0128 (also known as Sapanisertib or INK128) . This information is intended to serve as a comprehensive example and guide for researchers developing protocols for novel kinase inhibitors in animal models.

Introduction

MLN0128 is a potent and selective ATP-competitive inhibitor of the mammalian target of rapamycin (mTOR) kinase. It targets both mTOR Complex 1 (mTORC1) and mTOR Complex 2 (mTORC2), leading to the disruption of key cellular processes involved in tumor growth, proliferation, and survival.[1][2][3] These protocols provide detailed methodologies for the administration of MLN0128 in preclinical animal models to evaluate its anti-tumor efficacy and pharmacokinetic profile.

Mechanism of Action and Signaling Pathway

MLN0128 inhibits mTOR kinase activity, which is a central regulator of cell growth, metabolism, and survival. By blocking both mTORC1 and mTORC2, MLN0128 comprehensively inhibits downstream signaling. Inhibition of mTORC1 leads to the dephosphorylation of substrates like 4E-BP1 and S6 kinase, resulting in reduced protein synthesis.[2][3] Inhibition of mTORC2 prevents the phosphorylation and activation of AKT at Serine 473, a key node in cell survival signaling.[2] This dual inhibition leads to cell cycle arrest and apoptosis in cancer cells.[4]

Figure 1: MLN0128 Signaling Pathway

Experimental Protocols

In Vivo Administration of MLN0128

Objective: To administer MLN0128 to tumor-bearing mice to assess its anti-tumor activity and pharmacokinetics.

Materials:

• MLN0128 (Sapanisertib)

• Vehicle for formulation (e.g., 5% polyvinylpyrrolidone, 15% N-Methyl-2-pyrrolidone, 80% water; or 20% DMSO, 40% PEG-300, 40% PBS)[5][6]

• Oral gavage needles

• Animal balance

Protocol:

• Preparation of Dosing Solution:

  • Prepare the vehicle solution under sterile conditions.

  • Dissolve MLN0128 in the vehicle to the desired concentration (e.g., 0.1 mg/mL for a 1 mg/kg dose in a 20g mouse receiving 200 µL).

  • Vortex or sonicate briefly to ensure complete dissolution. Prepare fresh daily.

• Animal Dosing:

  • Weigh each mouse to determine the exact volume of the dosing solution to be administered.

  • Administer MLN0128 or vehicle control orally using a gavage needle.[5]

  • Common dosing schedules reported in the literature include daily administration (QD) or twice daily on a three-times-a-week schedule (BID TIW).[7][8]

  • Monitor the body weight and general health of the mice throughout the study to assess for any potential toxicity.

Xenograft Tumor Model and Efficacy Study

Objective: To establish a human cancer xenograft model in immunocompromised mice and evaluate the anti-tumor efficacy of MLN0128.

Materials:

• Human cancer cell line (e.g., ZR-75-1 for breast cancer, IMR32 for neuroblastoma)[4][9]

• Immunocompromised mice (e.g., BALB/c nude or NOD/SCID)

• Cell culture medium and supplements

• Matrigel® (optional)

• Sterile PBS, syringes, and needles

• Calipers

Protocol:

• Tumor Implantation:

  • Culture cancer cells to approximately 80-90% confluency.

  • Harvest cells and resuspend in serum-free medium or PBS at a concentration of 5 x 10^6 to 1 x 10^7 cells per 100-200 µL.

  • (Optional) Mix cell suspension 1:1 with Matrigel® to enhance tumor establishment.

  • Subcutaneously inject the cell suspension into the flank of each mouse.

• Tumor Growth Monitoring and Treatment Initiation:

  • Monitor tumor growth by measuring the length and width with calipers every 2-3 days.

  • Calculate tumor volume using the formula: Volume = (Length × Width²) / 2.

  • Once tumors reach an average volume of 150-200 mm³, randomize the mice into treatment and control groups.[5]

• Treatment and Efficacy Evaluation:

  • Administer MLN0128 or vehicle as described in Protocol 3.

  • Continue to measure tumor volume and body weight throughout the study.

  • At the end of the study, euthanize the mice and excise the tumors for final weight measurement and further analysis (e.g., Western blot, immunohistochemistry).

  • Calculate the Tumor Growth Inhibition (TGI) using the formula: TGI (%) = [1 - (Mean tumor volume of treated group / Mean tumor volume of control group)] x 100.

Figure 2: In Vivo Xenograft Efficacy Study Workflow

Quantitative Data

Pharmacokinetic Parameters of MLN0128 in Mice

The following table summarizes the pharmacokinetic parameters of MLN0128 in BALB/c mice after a single oral administration.

Parameter	Value	Unit	Reference
Dose	1	mg/kg	[5]
Cmax	28	ng/mL	[5]
Tmax	1.5	hours	[5]
Oral Bioavailability (F)	~30	%	[5]

In Vivo Efficacy of MLN0128 in Xenograft Models

This table presents the tumor growth inhibition data for MLN0128 in various cancer xenograft models.

Cell Line	Cancer Type	Mouse Strain	Dose (mg/kg)	Dosing Schedule	Tumor Growth Inhibition (%)	Reference
ZR-75-1	Breast Cancer	Nude	0.3	Daily, Oral	Significant	[5][9]
MCF7	Breast Cancer	Nude	1	Daily, Oral	Significant	[10]
MDA-MB-231	Breast Cancer	Nude	1	Daily, Oral	Significant	[10]
ACHN	Renal Cancer	Nude	1	Daily, Oral	Significant	[10]
CHP100	Ewing Sarcoma	Nude	1	Daily, Oral	Suppression	[2]
Rh30	Rhabdomyosarcoma	Nude	1	Daily, Oral	Suppression	[2]
IMR32	Neuroblastoma	Nude	2	Daily, Oral	Significant Regression	[4]
U87MG	Glioblastoma	Nude	1.5	Daily, i.p.	Significant	[6]

Note: The specific vehicle, dosing volume, and frequency may need to be optimized depending on the specific animal model and experimental goals. All animal procedures should be performed in accordance with approved institutional animal care and use committee (IACUC) protocols.

References

• 1. A phase II study of the dual mTOR inhibitor MLN0128 in patients with metastatic castration resistant prostate cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 2. aacrjournals.org [aacrjournals.org]
• 3. ashpublications.org [ashpublications.org]
• 4. mTOR ATP-competitive inhibitor INK128 inhibits neuroblastoma growth via blocking mTORC signaling - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Sapanisertib (INK 128; MLN 0128) | mTOR1/2 inhibitor | CAS 1224844-38-5 | Buy Sapanisertib (INK 128; MLN 0128) from Supplier InvivoChem [invivochem.com]
• 6. shokatlab.ucsf.edu [shokatlab.ucsf.edu]
• 7. MLN0128, an ATP-Competitive mTOR Kinase Inhibitor, with Potent In vitro and In vivo Antitumor Activity as Potential Therapy for Bone and Soft-Tissue Sarcoma - PMC [pmc.ncbi.nlm.nih.gov]
• 8. MLN0128, an ATP-competitive mTOR kinase inhibitor with potent in vitro and in vivo antitumor activity, as potential therapy for bone and soft-tissue sarcoma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. selleckchem.com [selleckchem.com]
• 10. researchgate.net [researchgate.net]

Application Notes and Protocols for the Detection of ML303 in Biological Samples

For Researchers, Scientists, and Drug Development Professionals

Introduction

ML303 is a potent small molecule inhibitor of the influenza A virus non-structural protein 1 (NS1).[1] NS1 is a key virulence factor that counteracts the host's innate immune response, thereby facilitating viral replication.[2][3][4][5][6] By inhibiting NS1, ML303 restores the host's antiviral defenses, making it a promising candidate for anti-influenza therapy. The development of robust analytical methods to quantify ML303 in biological samples is crucial for preclinical and clinical studies, enabling the assessment of its pharmacokinetic profile, tissue distribution, and efficacy.

These application notes provide detailed protocols for the extraction and quantification of ML303 from biological matrices using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS), a highly sensitive and specific analytical technique. Additionally, a protocol for Western blotting is included to qualitatively assess the downstream effects of NS1 inhibition.

Signaling Pathway of Influenza NS1 Protein and Inhibition by ML303

The influenza NS1 protein employs multiple mechanisms to suppress the host's interferon (IFN) response. A simplified representation of this pathway and the point of intervention by ML303 is illustrated below.

References

• 1. Identification, Design and Synthesis of Novel Pyrazolopyridine Influenza Virus Nonstructural Protein 1 Antagonists - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Structure and Activities of the NS1 Influenza Protein and Progress in the Development of Small-Molecule Drugs - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. The influenza virus NS1 protein as a therapeutic target - PMC [pmc.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. Structure and Activities of the NS1 Influenza Protein and Progress in the Development of Small-Molecule Drugs - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Optimizing ML303 Concentration for Antiviral Effect

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on utilizing ML303, a potent antagonist of the influenza virus non-structural protein 1 (NS1), for antiviral research.

Frequently Asked Questions (FAQs)

Q1: What is ML303 and what is its mechanism of action?

A1: ML303 is a small molecule inhibitor of the influenza A virus non-structural protein 1 (NS1). The NS1 protein is a key virulence factor that counteracts the host's innate immune response, primarily by inhibiting the production of type I interferons (IFNs). ML303 exerts its antiviral effect by binding to the effector domain of the NS1 protein. This binding event is thought to obstruct the interaction between NS1 and the 30 kDa subunit of the Cleavage and Polyadenylation Specificity Factor (CPSF30), a crucial host protein involved in the 3'-end processing of cellular pre-mRNAs.[1][2][3] By disrupting the NS1-CPSF30 interaction, ML303 restores the host's ability to produce IFN-β mRNA, thereby re-establishing a critical antiviral state within the infected cell.

Q2: What is the reported potency of ML303 against influenza A virus?

A2: ML303 has been identified as a potent NS1 antagonist with an IC90 of 155 nM against the Influenza A/PR/8/34 strain in Madin-Darby Canine Kidney (MDCK) cells.

Q3: In which cell lines can I test the antiviral activity of ML303?

A3: Madin-Darby Canine Kidney (MDCK) cells are the most commonly used cell line for influenza virus research and are suitable for evaluating ML303's efficacy.[4][5][6] Human lung adenocarcinoma epithelial cells (A549) are also a relevant model for studying respiratory viruses and can be used to assess the activity of ML303.[7][8][9]

Q4: How should I prepare a stock solution of ML303?

A4: ML303 is typically soluble in dimethyl sulfoxide (DMSO).[10][11] Prepare a high-concentration stock solution (e.g., 10 mM) in 100% DMSO. This stock solution can then be serially diluted in cell culture medium to achieve the desired final concentrations for your experiments. It is crucial to ensure the final DMSO concentration in your assay does not exceed a level that is toxic to your cells, typically below 0.5%.[12]

Data Presentation: Antiviral Activity and Cytotoxicity of ML303

Due to the limited availability of comprehensive public data for ML303, the following table provides an illustrative example of how to present antiviral activity (EC₅₀) and cytotoxicity (CC₅₀) data. Researchers should experimentally determine these values for their specific virus strains and cell lines.

Compound	Virus Strain	Cell Line	EC₅₀ (µM)	CC₅₀ (µM)	Selectivity Index (SI = CC₅₀/EC₅₀)
ML303 (Example)	Influenza A/PR/8/34 (H1N1)	MDCK	Value to be determined	Value to be determined	Value to be determined
ML303 (Example)	Influenza A/Udorn/72 (H3N2)	MDCK	Value to be determined	Value to be determined	Value to be determined
ML303 (Example)	Influenza A/PR/8/34 (H1N1)	A549	Value to be determined	Value to be determined	Value to be determined

Experimental Protocols

Protocol 1: Plaque Reduction Assay for Determining ML303 Antiviral Activity

This protocol details the steps to determine the 50% effective concentration (EC₅₀) of ML303 against influenza virus using a plaque reduction assay.

Materials:

• Confluent monolayer of MDCK cells in 12-well plates

• Influenza virus stock of known titer (PFU/mL)

• ML303 stock solution (10 mM in DMSO)

• Infection medium (e.g., DMEM with 1 µg/mL TPCK-trypsin)

• 2x overlay medium (e.g., 2x DMEM, 2% low-melting-point agarose)

• Staining solution (e.g., 0.1% crystal violet in 20% ethanol)

• Phosphate-buffered saline (PBS)

Procedure:

• Cell Seeding: Seed MDCK cells in 12-well plates to form a confluent monolayer overnight.[13]

• Compound Dilution: Prepare serial dilutions of ML303 in infection medium. A typical starting range would be from 10 µM down to sub-nanomolar concentrations. Include a "virus only" control (no compound) and a "cell only" control (no virus, no compound).

• Virus Dilution: Dilute the influenza virus stock in infection medium to a concentration that will yield 50-100 plaques per well.

• Infection: Wash the cell monolayers with PBS. Add 200 µL of the virus dilution to each well (except the cell control wells).

• Treatment: Immediately after adding the virus, add 200 µL of the corresponding ML303 dilution to each well. For the "virus only" control, add 200 µL of infection medium.

• Adsorption: Incubate the plates at 37°C for 1 hour to allow for virus adsorption.

• Overlay: After the adsorption period, gently aspirate the inoculum and overlay the cells with 1 mL of pre-warmed (42°C) 1x overlay medium (prepared by mixing equal volumes of 2x overlay medium and infection medium containing the respective ML303 concentrations).

• Incubation: Incubate the plates at 37°C in a CO₂ incubator for 48-72 hours, or until plaques are visible.

• Staining: Fix the cells with 10% formalin for at least 30 minutes. Remove the overlay and stain the cell monolayer with crystal violet solution for 15-30 minutes.

• Plaque Counting: Gently wash the wells with water and allow them to dry. Count the number of plaques in each well.

• Data Analysis: Calculate the percentage of plaque reduction for each ML303 concentration compared to the "virus only" control. The EC₅₀ is the concentration of ML303 that reduces the number of plaques by 50%.

Protocol 2: Cytotoxicity Assay (MTT Assay)

This protocol describes how to determine the 50% cytotoxic concentration (CC₅₀) of ML303.

Materials:

• MDCK or A549 cells

• 96-well plates

• ML303 stock solution (10 mM in DMSO)

• Complete cell culture medium

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution

• Solubilization buffer (e.g., DMSO or a solution of SDS in HCl)

• Plate reader

Procedure:

• Cell Seeding: Seed cells in a 96-well plate at a density that will ensure they are in the exponential growth phase at the end of the assay.

• Compound Treatment: Prepare serial dilutions of ML303 in complete cell culture medium and add them to the wells. Include a "cells only" control (no compound) and a "medium only" blank.

• Incubation: Incubate the plate for the same duration as your antiviral assay (e.g., 48-72 hours).

• MTT Addition: Add MTT solution to each well and incubate for 2-4 hours at 37°C.

• Solubilization: Add the solubilization buffer to each well to dissolve the formazan crystals.

• Absorbance Reading: Read the absorbance at the appropriate wavelength (e.g., 570 nm) using a plate reader.

• Data Analysis: Calculate the percentage of cell viability for each ML303 concentration compared to the "cells only" control. The CC₅₀ is the concentration of ML303 that reduces cell viability by 50%.

Troubleshooting Guides

Issue	Possible Cause	Recommended Solution
No antiviral effect observed	ML303 concentration is too low.	Test a higher range of concentrations.
ML303 is degraded.	Prepare fresh dilutions from a new stock solution. Ensure proper storage of the stock solution (-20°C or -80°C).
The virus strain is not sensitive to NS1 inhibition by this compound.	Test against a reference strain known to be sensitive (e.g., Influenza A/PR/8/34).
High variability between replicates	Inconsistent cell seeding.	Ensure a homogenous cell suspension and use a multichannel pipette for seeding.
Pipetting errors during compound or virus dilution.	Use calibrated pipettes and change tips between dilutions.
Edge effects in the plate.	Avoid using the outer wells of the plate for critical samples. Fill outer wells with sterile PBS or medium.
Compound precipitation in culture medium	Solubility limit exceeded.	Ensure the final DMSO concentration is low (e.g., <0.5%). Prepare intermediate dilutions in medium rather than directly adding a high concentration of DMSO stock.[14][15]
High cytotoxicity observed	Cell line is sensitive to DMSO.	Lower the final DMSO concentration in the assay.
The compound itself is cytotoxic at the tested concentrations.	Determine the CC₅₀ and ensure that the concentrations used for the antiviral assay are well below this value.

Visualizations

Caption: Workflow for optimizing ML303 concentration.

Caption: ML303 mechanism of action.

References

• 1. Influenza virus NS1 protein interacts with the cellular 30 kDa subunit of CPSF and inhibits 3'end formation of cellular pre-mRNAs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. The CPSF30 Binding Site on the NS1A Protein of Influenza A Virus Is a Potential Antiviral Target - PMC [pmc.ncbi.nlm.nih.gov]
• 3. The CPSF30 binding site on the NS1A protein of influenza A virus is a potential antiviral target - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Functional evaluation for adequacy of MDCK-lineage cells in influenza research - PMC [pmc.ncbi.nlm.nih.gov]
• 5. journals.plos.org [journals.plos.org]
• 6. Comparative Study of Influenza Virus Replication in MDCK Cells and in Primary Cells Derived from Adenoids and Airway Epithelium - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Mink lung cells and mixed mink lung and A549 cells for rapid detection of influenza virus and other respiratory viruses - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Mink Lung Cells and Mixed Mink Lung and A549 Cells for Rapid Detection of Influenza Virus and Other Respiratory Viruses - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. Reddit - The heart of the internet [reddit.com]
• 11. selleckchem.com [selleckchem.com]
• 12. lifetein.com [lifetein.com]
• 13. Influenza virus plaque assay [protocols.io]
• 14. researchgate.net [researchgate.net]
• 15. benchchem.com [benchchem.com]

Technical Support Center: Overcoming ML303 Cytotoxicity in Cell Lines

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to address cytotoxicity issues encountered when using ML303 in cell culture experiments.

Understanding ML303 and its Potential for Cytotoxicity

ML303 is an antagonist of the influenza A virus non-structural protein 1 (NS1). NS1 is a key virulence factor that helps the virus evade the host's innate immune response. It achieves this by inhibiting the production of interferons (IFNs) and by activating the pro-survival PI3K/Akt signaling pathway, which prevents premature apoptosis of the infected host cell.

By antagonizing NS1, ML303 is designed to restore the host cell's natural antiviral mechanisms. However, this restoration can also lead to unintended cytotoxicity in uninfected cells, primarily through two interconnected mechanisms:

• Enhanced Interferon Signaling: The lifting of NS1's inhibition can lead to an increase in interferon production and signaling. While crucial for antiviral defense, excessive or prolonged interferon signaling can induce apoptosis in various cell types.[1][2][3]

• Inhibition of the PI3K/Akt Pathway: The PI3K/Akt pathway is a central regulator of cell survival, proliferation, and metabolism.[4][5][6][7] By counteracting NS1's activation of this pathway, ML303 can reduce pro-survival signals, making cells more susceptible to apoptosis.[8][9]

Off-target effects, where a compound interacts with unintended molecular targets, are also a potential source of cytotoxicity for any small molecule inhibitor.[10][11][12]

Frequently Asked Questions (FAQs)

Q1: At what concentration should I start my experiments with ML303?

A1: As a starting point, it is crucial to perform a dose-response experiment to determine the optimal concentration for your specific cell line and experimental goals. This will help identify a therapeutic window where the desired anti-NS1 activity is observed with minimal cytotoxicity. Begin with a broad range of concentrations (e.g., from low nanomolar to high micromolar) and assess both the intended biological effect and cell viability.

Q2: I'm observing significant cell death even at low concentrations of ML303. What could be the cause?

A2: High cytotoxicity at low concentrations can be due to several factors:

• Cell Line Sensitivity: Your cell line may be particularly sensitive to the restoration of interferon signaling or the inhibition of the PI3K/Akt pathway.

• Off-Target Effects: ML303 might be interacting with other cellular targets that are critical for the survival of your specific cell line.

• Experimental Conditions: Suboptimal cell culture conditions, such as high cell density or nutrient depletion, can exacerbate drug-induced cytotoxicity.

• Solvent Toxicity: Ensure the final concentration of the solvent (e.g., DMSO) in the culture medium is at a non-toxic level (typically below 0.5%). Always include a vehicle control in your experiments.

Q3: How can I determine the mechanism of ML303-induced cytotoxicity in my cell line?

A3: To elucidate the cytotoxic mechanism, you can investigate the key pathways implicated:

• Apoptosis Assays: Use assays like Annexin V/Propidium Iodide (PI) staining followed by flow cytometry, or caspase activity assays (e.g., Caspase-3/7) to determine if apoptosis is being induced.[13]

• Interferon Signaling Analysis: Measure the expression levels of interferon-stimulated genes (ISGs) using qRT-PCR or assess the phosphorylation status of key signaling proteins like STAT1 by Western blot.

• PI3K/Akt Pathway Analysis: Examine the phosphorylation status of Akt and its downstream targets (e.g., mTOR, GSK3β) by Western blot to assess the activity of this survival pathway.

Q4: Can I use a different assay to measure cell viability? I'm getting inconsistent results with the MTT assay.

A4: Yes, different viability assays measure different cellular parameters and can yield varying results.[14][15] The MTT assay measures metabolic activity, which may not always directly correlate with cell death.[16] Consider using alternative or complementary assays:

• LDH Release Assay: Measures lactate dehydrogenase released from cells with damaged membranes, indicating necrosis or late apoptosis.

• Trypan Blue Exclusion Assay: A simple method to count viable cells based on membrane integrity.

• ATP-based Assays: Measures the level of intracellular ATP, which is an indicator of metabolically active cells.

• Real-time Cell Analysis (RTCA): Monitors cell adhesion and proliferation in real-time, providing a dynamic view of cytotoxicity.[17]

Troubleshooting Guides

Problem 1: High Levels of Cell Death Observed Across All Tested Concentrations

Possible Cause	Troubleshooting Step
High Cell Line Sensitivity	1. Reduce Treatment Duration: Shorten the exposure time of the cells to ML303. 2. Optimize Cell Seeding Density: Ensure cells are in a logarithmic growth phase and not overly confluent, as this can increase susceptibility to stress. 3. Change Cell Line: If possible, test ML303 in a different cell line that may be less sensitive.
Off-Target Effects	1. Perform a Kinase Profile Screen: Use a commercial service to screen ML303 against a panel of kinases to identify potential off-target interactions.[11][18][19] 2. Literature Search: Look for studies on compounds with similar chemical structures to identify potential off-target liabilities.
Compound Precipitation	1. Check Solubility: Visually inspect the culture medium for any precipitate after adding ML303. 2. Reduce Final Concentration: If precipitation is observed, lower the highest concentration used in your experiments. 3. Use a Different Solvent: Although DMSO is common, other solvents might offer better solubility for ML303. Ensure the new solvent is also tested for toxicity.

Problem 2: Inconsistent Cytotoxicity Results Between Experiments

Possible Cause	Troubleshooting Step
Variable Cell Health	1. Standardize Cell Culture Practices: Use cells within a consistent and low passage number range. 2. Monitor Cell Viability Before Treatment: Ensure that the starting cell population has high viability (>95%). 3. Maintain Consistent Seeding Density: Plate the same number of viable cells for each experiment.
Reagent Instability	1. Aliquot ML303 Stock: Prepare single-use aliquots of your ML303 stock solution to avoid repeated freeze-thaw cycles. 2. Protect from Light: Store the stock solution and working solutions protected from light if the compound is light-sensitive.
Assay Variability	1. Ensure Proper Mixing: After adding reagents (e.g., MTT, LDH substrate), ensure the plate is mixed gently and thoroughly. 2. Check Plate Reader Settings: Verify that the correct wavelengths and settings are used for each assay. 3. Include Proper Controls: Always include untreated, vehicle-treated, and positive control (a known cytotoxic agent) wells in every experiment.

Quantitative Data Summary

Due to the limited publicly available data on ML303 cytotoxicity, the following table provides a template for researchers to populate with their own experimental data. This structured format will allow for easy comparison of ML303's effects across different cell lines and conditions.

Table 1: User-Generated ML303 Cytotoxicity Data (IC50 Values in µM)

Cell Line	Treatment Duration (hours)	Assay Method	IC50 (µM)	Notes
e.g., A549	24	MTT
48	MTT
72	MTT
48	LDH Release
e.g., MDCK	24	MTT
48	MTT
72	MTT
48	LDH Release
[Add your cell line]

Experimental Protocols

Protocol 1: MTT Cell Viability Assay

This protocol provides a general framework for assessing cell viability based on the metabolic activity of cells.

Materials:

• 96-well cell culture plates

• Complete cell culture medium

• ML303 stock solution (in a suitable solvent, e.g., DMSO)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or 0.01 M HCl in 10% SDS)

• Microplate reader

Procedure:

• Cell Seeding: Seed cells into a 96-well plate at a predetermined optimal density and allow them to adhere overnight.

• Compound Treatment: Prepare serial dilutions of ML303 in complete culture medium. Remove the old medium from the wells and add the medium containing different concentrations of ML303. Include untreated and vehicle-only control wells.

• Incubation: Incubate the plate for the desired exposure time (e.g., 24, 48, or 72 hours).

• MTT Addition: Add 10 µL of MTT solution to each well and incubate for 2-4 hours at 37°C until a purple formazan precipitate is visible.

• Formazan Solubilization: Carefully remove the medium and add 100 µL of the solubilization solution to each well to dissolve the formazan crystals.

• Data Acquisition: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability for each treatment group relative to the vehicle control and determine the IC50 value.

Protocol 2: Western Blot for Akt Phosphorylation

This protocol is for assessing the activity of the PI3K/Akt survival pathway.

Materials:

• 6-well cell culture plates

• ML303

• Lysis buffer (e.g., RIPA buffer with protease and phosphatase inhibitors)

• BCA protein assay kit

• SDS-PAGE gels and running buffer

• Transfer buffer and nitrocellulose or PVDF membranes

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

• Primary antibodies (anti-phospho-Akt, anti-total-Akt, anti-GAPDH or β-actin)

• HRP-conjugated secondary antibody

• Chemiluminescent substrate

Procedure:

• Cell Treatment: Seed cells in 6-well plates and treat with ML303 at the desired concentrations and time points.

• Cell Lysis: Wash cells with ice-cold PBS and lyse them with lysis buffer.

• Protein Quantification: Determine the protein concentration of each lysate using a BCA assay.

• SDS-PAGE and Transfer: Separate equal amounts of protein on an SDS-PAGE gel and transfer to a membrane.

• Blocking and Antibody Incubation: Block the membrane and then incubate with the primary antibody overnight at 4°C.

• Secondary Antibody and Detection: Wash the membrane, incubate with the HRP-conjugated secondary antibody, and detect the signal using a chemiluminescent substrate.

• Analysis: Quantify the band intensities and normalize the phospho-Akt signal to total Akt and a loading control.

Visualizations

Caption: Inferred mechanism of ML303-induced cytotoxicity.

Caption: Workflow for cytotoxicity assessment.

Caption: A logical approach to troubleshooting cytotoxicity.

References

• 1. Interferons as Inducers of Apoptosis in Malignant Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Frontiers | The Impact of the Interferon/TNF-Related Apoptosis-Inducing Ligand Signaling Axis on Disease Progression in Respiratory Viral Infection and Beyond [frontiersin.org]
• 4. PI3K/AKT pathway as a key link modulates the multidrug resistance of cancers - PMC [pmc.ncbi.nlm.nih.gov]
• 5. The Pathogenic Role of PI3K/AKT Pathway in Cancer Onset and Drug Resistance: An Updated Review - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Involvement of PI3K/Akt pathway in cell cycle progression, apoptosis, and neoplastic transformation: a target for cancer chemotherapy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. youtube.com [youtube.com]
• 8. Nanoparticle‑based antiviral strategies to combat the influenza virus (Review) - PMC [pmc.ncbi.nlm.nih.gov]
• 9. PI3K/Akt pathway activation attenuates the cytotoxic effect of methyl jasmonate toward sarcoma cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 11. benchchem.com [benchchem.com]
• 12. benchchem.com [benchchem.com]
• 13. researchgate.net [researchgate.net]
• 14. Cell viability assays | Abcam [abcam.com]
• 15. m.youtube.com [m.youtube.com]
• 16. Cell Viability Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 17. Evaluation of IC50 levels immediately after treatment with anticancer reagents using a real-time cell monitoring device - PMC [pmc.ncbi.nlm.nih.gov]
• 18. Crowdsourced mapping of unexplored target space of kinase inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 19. apac.eurofinsdiscovery.com [apac.eurofinsdiscovery.com]

troubleshooting ML303 inconsistent results in vitro

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to help researchers address inconsistent results when working with ML303 in vitro.

Frequently Asked Questions (FAQs)

Q1: What is ML303 and what is its primary mechanism of action?

A1: ML303 is a small molecule antagonist of the influenza A virus non-structural protein 1 (NS1).[1][2] NS1 is a key virulence factor that counteracts the host's antiviral interferon (IFN) response. By inhibiting NS1, ML303 helps to restore the host cell's natural antiviral defenses, such as the production of IFN-β.[1]

Q2: I'm observing high variability in the antiviral efficacy of ML303 between experiments. What are the potential causes?

A2: Inconsistent results with ML303 can stem from several factors, much like other in vitro assays. Key areas to investigate include:

• Reagent Stability and Handling: Degradation of ML303 stock solutions, improper storage, or issues with solubility can lead to variations in the effective concentration.[1]

• Cell Culture Conditions: The health, passage number, and density of the host cells (e.g., MDCK cells) can significantly impact influenza virus replication and the cellular response to ML303.[3][4][5]

• Virus Preparation and Titer: Variability in the viral stock, including titer and infectivity, will directly affect the outcome of antiviral assays.

• Assay Parameters: Inconsistencies in incubation times, temperature, and plate washing techniques can all contribute to result variability.[6]

• Operator-Dependent Variability: Differences in experimental execution between researchers or even by the same researcher on different days can introduce variability.[6]

Q3: My ML303 stock solution appears to have precipitated. How should I handle this?

A3: ML303 is soluble in DMSO.[1] If you observe precipitation, it may be due to improper storage or the concentration exceeding its solubility limit in your working buffer. It is recommended to warm the stock solution gently and sonicate to aid in re-dissolving the compound.[1] Always prepare fresh dilutions from a clear stock solution for your experiments.

Q4: Could off-target effects of ML303 be contributing to inconsistent results?

A4: While the primary target of ML303 is influenza NS1, like many small molecules, it could potentially have off-target effects that might vary between cell lines or experimental conditions.[7][8] If you suspect off-target effects, consider including additional controls, such as testing the compound on uninfected cells to assess cytotoxicity or using different cell lines to see if the inconsistent effects are cell-type specific.

Troubleshooting Guides

Issue 1: Inconsistent IC50/EC50 Values for ML303

If you are observing significant shifts in the half-maximal inhibitory or effective concentration of ML303 across replicate experiments, consider the following troubleshooting steps.

Caption: Workflow for diagnosing inconsistent IC50 values.

To identify the source of variability, systematically record key parameters for each experiment in a table. This allows for easy comparison and identification of outlier experiments.

Experiment ID	Date	ML303 Lot #	Cell Passage #	Seeding Density (cells/well)	Virus Titer (PFU/mL)	Operator	IC50 (µM)
EXP-001	2025-11-05	A478B	12	5 x 10^4	1.2 x 10^8	Alice	0.85
EXP-002	2025-11-07	A478B	18	6 x 10^4	1.1 x 10^8	Alice	1.52
EXP-003	2025-11-12	C921D	12	5 x 10^4	2.5 x 10^8	Bob	2.10
EXP-004	2025-11-14	C921D	13	5 x 10^4	1.3 x 10^8	Bob	0.91

Analysis of Example Data:

• Experiment 2: The higher cell passage number and slightly increased seeding density may have contributed to the different IC50 value compared to Experiment 1.

• Experiment 3: The significantly higher virus titer is a likely cause for the increased IC50.

• By comparing Experiments 1 and 4, where most parameters are consistent, we see more reproducible results.

Issue 2: Unexpected Cytotoxicity at Active Concentrations

If you observe cytotoxicity in your host cells at concentrations where ML303 should be active against the virus but non-toxic, consider the following.

• Cell Seeding: Plate your host cells (e.g., MDCK) in a 96-well plate at a predetermined optimal density and allow them to adhere overnight.

• Compound Dilution: Prepare a serial dilution of ML303 in your cell culture medium. Also, include a vehicle control (e.g., DMSO) at the same concentrations used for the drug dilutions and a positive control for cell death (e.g., staurosporine).

• Treatment: Remove the old medium from the cells and add the ML303 dilutions, vehicle controls, and positive controls.

• Incubation: Incubate the plate for the same duration as your antiviral assay (e.g., 24, 48, or 72 hours).

• Viability Assay: Use a standard cell viability assay, such as one that measures metabolic activity (e.g., MTS or resazurin) or cell membrane integrity (e.g., LDH release), to determine the percentage of viable cells at each concentration.

• Data Analysis: Plot the percentage of cell viability against the ML303 concentration to determine the cytotoxic concentration 50 (CC50).

Caption: Decision diagram for interpreting ML303's effects.

Signaling Pathway

ML303 Mechanism of Action: Restoring Host Antiviral Response

ML303 acts by inhibiting the influenza A NS1 protein. NS1 normally suppresses the host's innate immune response by blocking the activation of interferon regulatory factors (IRFs) and subsequent transcription of type I interferons like IFN-β. By antagonizing NS1, ML303 allows for the normal activation of the interferon signaling pathway, leading to an antiviral state in the cell.

References

• 1. ML303 | Influenza Virus | TargetMol [targetmol.com]
• 2. Scheme 1, Synthetic route to ML303 is a multi-step process with 6 compound intermediates A – F - Probe Reports from the NIH Molecular Libraries Program - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 3. The importance of cell culture parameter standardization: an assessment of the robustness of the 2102Ep reference cell line - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Culture conditions defining glioblastoma cells behavior: what is the impact for novel discoveries? - PMC [pmc.ncbi.nlm.nih.gov]
• 5. What factors affect the cell culture conditions? | AAT Bioquest [aatbio.com]
• 6. Analysis of factors affecting the variability of a quantitative suspension bead array assay measuring IgG to multiple Plasmodium antigens - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Off-target toxicity is a common mechanism of action of cancer drugs undergoing clinical trials - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. nodes.bio [nodes.bio]

improving ML303 stability in solution

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in optimizing the use of ML303, with a focus on improving its stability in solution during experiments.

Frequently Asked Questions (FAQs)

Q1: What is ML303 and what is its mechanism of action?

ML303 is a potent inhibitor of the influenza A virus non-structural protein 1 (NS1).[1][2] It belongs to the pyrazolopyridine family of compounds. The NS1 protein is a key virulence factor for the influenza virus, playing a crucial role in suppressing the host's innate immune responses, including the inhibition of interferon (IFN)-β expression.[1] By inhibiting NS1, ML303 helps to restore the host's antiviral defenses. In Madin-Darby Canine Kidney (MDCK) cells, treatment with ML303 has been shown to restore IFN-β mRNA levels.[1]

Q2: What are the basic physical and chemical properties of ML303?

The table below summarizes the key properties of ML303.

Property	Value	Source
Molecular Formula	C₂₁H₁₆F₃N₃O₂	[2]
Molecular Weight	399.37 g/mol	[2]
Appearance	White to beige powder	[2]
Purity	≥98% (HPLC)	[2]
IC₅₀	155 nM (against NS1)	[1]

Q3: What are the recommended storage conditions for ML303?

To ensure the long-term integrity of ML303, please adhere to the following storage recommendations.

Form	Storage Temperature	Shelf Life	Source
Powder	-20°C	3 years	[1]
In Solvent	-80°C	1 year	[1]

Troubleshooting Guide: Improving ML303 Stability and Solubility

This guide addresses common issues encountered when working with ML303 in solution.

Problem 1: ML303 precipitates out of solution upon dilution into aqueous buffer.

• Cause: ML303 has poor aqueous solubility. It is typically dissolved in an organic solvent like dimethyl sulfoxide (DMSO) to create a stock solution. When this concentrated stock is diluted into an aqueous buffer (e.g., PBS), the sudden change in solvent polarity can cause the compound to precipitate, a phenomenon known as "solvent shock."

• Solution:

  • Minimize Final DMSO Concentration: Aim for a final DMSO concentration of less than 0.5% in your assay medium, as higher concentrations can be toxic to cells and may affect experimental results.

  • Stepwise Dilution: Instead of a single large dilution, perform serial dilutions. For example, first dilute the DMSO stock into a smaller volume of your aqueous buffer, vortex thoroughly, and then add this intermediate dilution to the final volume.

  • Increase Mixing: When adding the ML303 stock to the aqueous buffer, ensure vigorous mixing (e.g., vortexing or rapid pipetting) to promote dispersion and prevent localized high concentrations that can lead to precipitation.

  • Consider Formulation Aids: For in vivo studies, a formulation containing excipients like PEG300 and Tween 80 can improve solubility and bioavailability. A sample preparation method involves dissolving the primary DMSO stock in PEG300, followed by the addition of Tween 80 and then saline or PBS.[1]

Problem 2: Loss of ML303 activity over the course of a long experiment.

• Cause: While specific degradation pathways for ML303 have not been extensively documented, complex organic molecules can be susceptible to degradation in aqueous solutions over time. Potential factors include hydrolysis, oxidation, or light sensitivity. The stability can also be pH-dependent.

• Solution:

  • Prepare Fresh Solutions: The most reliable approach is to prepare fresh dilutions of ML303 from a frozen DMSO stock just before each experiment.

  • pH Control: Maintain a stable pH in your experimental buffer, as significant deviations could potentially affect the stability of the compound.

  • Minimize Freeze-Thaw Cycles: Repeatedly freezing and thawing the DMSO stock solution is not recommended. Aliquot the stock solution into single-use volumes to minimize degradation.

  • Protect from Light: As a general precaution for organic compounds, protect solutions from direct light by using amber vials or covering containers with foil.

  • Conduct a Stability Study: If your experiments require long incubation times, it is advisable to conduct a simple stability study to determine the rate of ML303 degradation under your specific experimental conditions (see Experimental Protocols section).

Logical Troubleshooting Workflow

Below is a workflow to diagnose and resolve common issues with ML303 solutions.

Troubleshooting workflow for ML303 solution issues.

Experimental Protocols

Protocol 1: Preparation of ML303 Stock Solution

This protocol details the preparation of a concentrated stock solution of ML303 in DMSO.

• Materials:

  • ML303 powder (≥98% purity)

  • Anhydrous DMSO

  • Sterile, amber microcentrifuge tubes or vials

  • Calibrated balance and vortex mixer

• Procedure:

  • Allow the ML303 powder vial to equilibrate to room temperature before opening to prevent condensation.

  • Weigh the desired amount of ML303 powder using a calibrated analytical balance.

  • Add the appropriate volume of anhydrous DMSO to achieve the desired concentration (e.g., for a 10 mM stock, add 250.2 µL of DMSO per 1 mg of ML303).

  • Vortex the solution thoroughly for 1-2 minutes to ensure complete dissolution. Gentle warming (to 37°C) and sonication can be used to aid dissolution if necessary.[1]

  • Visually inspect the solution to ensure there are no undissolved particulates.

  • Aliquot the stock solution into single-use volumes in sterile, amber vials.

  • Store the aliquots at -80°C for up to one year.[1]

Protocol 2: Assessment of ML303 Stability in Aqueous Buffer

This protocol provides a method to evaluate the stability of ML303 in a specific aqueous buffer over time using High-Performance Liquid Chromatography (HPLC).

• Materials:

  • 10 mM ML303 in DMSO stock solution

  • Experimental aqueous buffer (e.g., PBS, pH 7.4)

  • HPLC system with a suitable C18 column and UV detector

  • Incubator or water bath

• Procedure:

  • Prepare a working solution of ML303 in your chosen aqueous buffer at the final experimental concentration (e.g., 10 µM). Ensure the final DMSO concentration is consistent with your experiments (e.g., 0.1%).

  • Immediately after preparation (t=0), take an aliquot of the solution and inject it into the HPLC system to obtain an initial chromatogram. The area of the ML303 peak at t=0 will serve as the 100% reference.

  • Incubate the remaining working solution under your standard experimental conditions (e.g., 37°C, protected from light).

  • At predetermined time points (e.g., 2, 4, 8, 24, 48 hours), withdraw aliquots of the solution.

  • Analyze each aliquot by HPLC under the same conditions as the t=0 sample.

  • Data Analysis:

    • For each time point, calculate the percentage of ML303 remaining by comparing the peak area to the peak area at t=0: % Remaining = (Peak Area at time Tx / Peak Area at time T0) * 100

    • Plot the % Remaining versus time to visualize the degradation kinetics of ML303 in your buffer.

Experimental Workflow for Stability Assessment

The following diagram illustrates the workflow for the ML303 stability assessment protocol.

Workflow for assessing ML303 stability via HPLC.

Signaling Pathway Context

ML303 acts by inhibiting the influenza A NS1 protein. The diagram below shows a simplified representation of the NS1 protein's role in suppressing the host's interferon response, and how an inhibitor like ML303 can counteract this effect.

Simplified NS1 signaling pathway and ML303 action.

References

• 1. ML303 | Influenza Virus | TargetMol [targetmol.com]
• 2. ML303 ≥98% (HPLC) | Sigma-Aldrich [sigmaaldrich.com]

ML303 off-target effects in cellular assays

This technical support center provides researchers, scientists, and drug development professionals with essential information, troubleshooting guides, and frequently asked questions regarding the potential off-target effects of ML303 in cellular assays. Our goal is to help you design robust experiments, interpret your results accurately, and mitigate potential confounding factors.

Troubleshooting Guide

This guide addresses common issues that may arise during experiments with ML303, providing potential causes and actionable solutions in a question-and-answer format.

Q1: I am observing significant cytotoxicity in my uninfected cells treated with ML303. Is this expected?

Possible Causes:

• Off-target cytotoxicity: At higher concentrations, ML303 may be interacting with unintended cellular targets that are essential for cell survival.

• Cell line sensitivity: The specific cell line you are using may be particularly sensitive to the off-target effects of ML303.

• Solvent toxicity: If using a high concentration of DMSO or another solvent to dissolve ML303, the solvent itself may be contributing to cell death.

Suggested Actions:

• Perform a Dose-Response Curve: Determine the concentration at which ML303 induces cytotoxicity in your specific cell line in the absence of viral infection. This will help you establish a therapeutic window where you can observe antiviral effects without significant off-target toxicity.

• Use a Different Cytotoxicity Assay: Validate your findings using an assay with a different readout. For example, if you are using an MTT assay (which measures metabolic activity), try a dye-exclusion method like Trypan Blue or a membrane integrity assay to rule out assay-specific artifacts.[1]

• Test in Multiple Cell Lines: Compare the cytotoxic effects of ML303 across a panel of different cell lines to determine if the observed toxicity is cell-line specific.

• Solvent Control: Ensure you have a vehicle control (e.g., DMSO) at the same concentration used for your ML303 treatment to account for any solvent-induced toxicity.

Q2: The observed cellular phenotype in my ML303-treated, virus-infected cells does not seem to align with the known function of influenza NS1 protein. What could be happening?

Possible Causes:

• Off-target signaling pathway modulation: ML303 might be affecting a cellular signaling pathway that is independent of the influenza NS1 protein.

• Indirect effects: The observed phenotype could be a downstream consequence of an initial off-target interaction.

Suggested Actions:

• Orthogonal Validation: Use a different method to inhibit NS1 function, such as siRNA or shRNA knockdown, and see if you observe the same phenotype. A discrepancy between the small molecule inhibitor and genetic knockdown can suggest off-target effects.[2]

• Pathway Analysis: Use techniques like Western blotting or phospho-kinase arrays to investigate the activation state of key signaling pathways that might be related to your observed phenotype.

• Rescue Experiment: If you have identified a potential off-target, you can perform a rescue experiment by overexpressing that target to see if it reverses the ML303-induced phenotype.

Q3: I'm seeing inconsistent antiviral activity or cellular effects of ML303 across different experiments. What could be the cause?

Possible Causes:

• Compound stability: ML303 may be unstable in your cell culture medium over the time course of your experiment.

• Variability in cell culture conditions: Differences in cell passage number, confluence, or media composition can influence cellular responses.

• Inaccurate compound concentration: Errors in serial dilutions or the initial stock concentration can lead to variability.

Suggested Actions:

• Prepare Fresh Solutions: Make fresh dilutions of ML303 from a frozen stock for each experiment.

• Standardize Cell Culture: Use cells within a consistent range of passage numbers and ensure a consistent cell seeding density for all experiments.

• Verify Compound Concentration: If possible, verify the concentration of your ML303 stock solution.

Frequently Asked Questions (FAQs)

Q1: What is the primary target of ML303?

ML303 is an antagonist of the influenza virus nonstructural protein 1 (NS1).[3][4] It has been shown to have an IC90 of 155 nM for its target and works by restoring the host cell's interferon (IFN)-β mRNA levels, which are suppressed by NS1 during viral infection.[3]

Q2: What are the general strategies to minimize and identify off-target effects?

Key strategies include:

• Dose-Response Experiments: Use the lowest effective concentration of the inhibitor that produces the desired on-target effect.[2]

• Orthogonal Validation: Confirm your findings with structurally and mechanistically different inhibitors for the same target, as well as with genetic approaches like siRNA or CRISPR.[2]

• Target Engagement Assays: Directly measure the binding of the inhibitor to its intended target within the cell.[2]

• Use of Control Compounds: Include a structurally similar but inactive analog of your compound as a negative control in your experiments.

Q3: How should I design my control experiments when using ML303?

For robust and interpretable results, your experiments should include the following controls:

• Vehicle Control: Cells treated with the same concentration of the solvent (e.g., DMSO) used to dissolve ML303.

• Uninfected Control: Cells that are not infected with the influenza virus but are treated with ML303 to assess off-target cytotoxicity.

• Infected, Untreated Control: Cells infected with the influenza virus but not treated with ML303 to establish the baseline viral effect.

• Positive Control: A known antiviral agent with a well-characterized mechanism of action to validate your assay system.

Q4: My results suggest ML303 might be inducing a specific cell death pathway. How can I investigate this?

If you suspect ML303 is inducing a specific cell death pathway, such as apoptosis or ferroptosis, you can use the following approaches:

• Apoptosis: Measure the activity of caspases (e.g., using a caspase-3/7 activity assay) or look for PARP cleavage by Western blot.

• Ferroptosis: This is a form of iron-dependent cell death characterized by lipid peroxidation.[5] You can assess this by measuring lipid reactive oxygen species (ROS) using probes like C11-BODIPY or by observing if the cell death can be rescued by ferroptosis inhibitors like ferrostatin-1.[6][7]

Quantitative Data for ML303

This table summarizes the known properties of ML303. Researchers are encouraged to determine the cytotoxic IC50 in their own cell lines of interest.

Property	Value	Reference
Primary Target	Influenza Virus Nonstructural Protein 1 (NS1)	[3][4]
IC90 (NS1 Antagonism)	155 nM	[3]
Solubility	DMSO: 4 mg/mL (10.02 mM)	[3]
Cytotoxic IC50 (User-defined)	To be determined in your cell line of interest

Experimental Protocols

1. General Cytotoxicity Assay (using a luminescent ATP assay)

Objective: To determine the concentration of ML303 that causes a 50% reduction in cell viability (IC50).

Methodology:

• Cell Seeding: Plate cells at an appropriate density in a 96-well opaque-walled plate and allow them to adhere overnight.

• Compound Treatment: Prepare serial dilutions of ML303 in your cell culture medium. Add the diluted compound to the cells. Include vehicle-only (e.g., DMSO) controls.

• Incubation: Incubate the plate for a duration relevant to your antiviral assay (e.g., 24, 48, or 72 hours).

• Assay: Allow the plate to equilibrate to room temperature. Add a luminescent ATP detection reagent (e.g., CellTiter-Glo®) to each well according to the manufacturer's instructions.

• Measurement: Measure luminescence using a plate reader.

• Data Analysis: Normalize the data to the vehicle control and plot the dose-response curve to calculate the IC50 value.

2. Western Blotting for Signaling Pathway Analysis

Objective: To assess the effect of ML303 on the phosphorylation status of key proteins in a suspected off-target signaling pathway.

Methodology:

• Cell Treatment: Plate cells and treat them with ML303 at various concentrations and time points.

• Cell Lysis: Wash the cells with ice-cold PBS and lyse them in a suitable lysis buffer containing protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of each lysate using a protein assay (e.g., BCA assay).

• SDS-PAGE and Transfer: Separate the protein lysates by SDS-PAGE and transfer them to a PVDF or nitrocellulose membrane.

• Immunoblotting: Block the membrane and then incubate it with primary antibodies against the phosphorylated and total protein of interest.

• Detection: Wash the membrane and incubate it with a horseradish peroxidase (HRP)-conjugated secondary antibody. Detect the signal using an enhanced chemiluminescence (ECL) substrate.

• Analysis: Quantify the band intensities and normalize the phosphorylated protein levels to the total protein levels.

Visualizations

Caption: On-target pathway of ML303 action.

Caption: Troubleshooting workflow for suspected off-target effects.

Caption: On-target vs. potential off-target effects of ML303.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. ML303 | Influenza Virus | TargetMol [targetmol.com]
• 4. Scheme 1, Synthetic route to ML303 is a multi-step process with 6 compound intermediates A – F - Probe Reports from the NIH Molecular Libraries Program - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. The ferroptosis inducing compounds RSL3 and ML162 are not direct inhibitors of GPX4 but of TXNRD1 - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Ferroptotic pores induce Ca2+ fluxes and ESCRT-III activation to modulate cell death kinetics - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: ML303 Storage and Handling

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on the proper storage and handling of ML303 to prevent its degradation.

Frequently Asked Questions (FAQs)

Q1: What are the optimal storage conditions for ML303 powder?

For long-term stability, ML303 in its solid (powder) form should be stored at -20°C.[1][2] Under these conditions, the compound is expected to be stable for up to three years.[1][2] Alternatively, storage at 2-8°C is also acceptable for shorter periods.[3][4]

Q2: How should I store ML303 stock solutions?

ML303 stock solutions, typically prepared in DMSO, should be stored at -80°C for long-term storage, where they can remain stable for up to one year.[1] For short-term storage (up to one month), -20°C is acceptable.[5] It is highly recommended to aliquot the stock solution into single-use volumes to avoid repeated freeze-thaw cycles.[5]

Q3: Why is it important to avoid repeated freeze-thaw cycles?

Repeatedly freezing and thawing a stock solution can accelerate the degradation of the compound. Furthermore, for solutions prepared in hygroscopic solvents like DMSO, it can lead to the absorption of atmospheric moisture, which can alter the concentration and stability of the stock solution.

Q4: My ML303 solution has changed color. What should I do?

A change in the color of your ML303 solution could indicate chemical degradation or oxidation. It is advisable to discard the solution and prepare a fresh one from the solid stock. To prevent this, always store solutions protected from light and minimize their exposure to air.

Q5: I observe precipitation in my ML303 stock solution after thawing. How can this be resolved?

Precipitation upon thawing can occur if the concentration of ML303 in the solvent is too high for the storage temperature. To resolve this, gently warm the vial and vortex it to redissolve the precipitate completely before use. If precipitation persists, consider preparing a new stock solution at a slightly lower concentration.

Troubleshooting Guide

This guide addresses specific issues that may arise during the storage and handling of ML303.

Issue	Potential Cause	Troubleshooting Steps
Loss of compound activity in experiments	Degradation of ML303 in stock or working solution.	1. Prepare a fresh stock solution from the solid compound. 2. Perform a stability test of the compound in the experimental medium (see Experimental Protocols). 3. Ensure the final DMSO concentration in the assay is not affecting cell viability or compound activity.
Inconsistent experimental results	Inaccurate concentration of the stock solution.	1. Avoid repeated freeze-thaw cycles by preparing single-use aliquots. 2. Ensure the compound is fully dissolved in the solvent before aliquoting. 3. If using DMSO, be mindful of its hygroscopic nature and minimize exposure to air.
Precipitation in working solution	The aqueous solubility limit of ML303 is exceeded.	1. Lower the final concentration of ML303 in the assay. 2. Optimize the DMSO concentration in the final working solution (typically <0.5%). 3. Consider using a co-solvent system if solubility issues persist.

Data Presentation

Table 1: Recommended Storage Conditions for ML303

Form	Storage Temperature	Duration	Reference
Solid (Powder)	-20°C	Up to 3 years	[1][2]
Solid (Powder)	2-8°C	Short-term	[3][4]
In Solvent (e.g., DMSO)	-80°C	Up to 1 year	[1]
In Solvent (e.g., DMSO)	-20°C	Up to 1 month	[5]

Experimental Protocols

Protocol: Assessing the Stability of ML303 in Solution via HPLC

This protocol outlines a general method to determine the stability of ML303 in a specific solvent or buffer over time using High-Performance Liquid Chromatography (HPLC).

Materials:

• ML303

• HPLC-grade solvent (e.g., DMSO)

• Aqueous buffer (e.g., PBS, pH 7.4)

• HPLC system with a suitable column (e.g., C18) and detector (e.g., UV)

• Incubator or water bath

Procedure:

• Prepare a Stock Solution: Accurately weigh a known amount of ML303 and dissolve it in the chosen solvent to a specific concentration (e.g., 10 mM in DMSO).

• Prepare the Test Solution: Dilute the stock solution with the aqueous buffer to the final desired concentration for the stability study.

• Time Zero (T=0) Analysis: Immediately after preparation, inject an aliquot of the test solution into the HPLC system to obtain the initial chromatogram and peak area of ML303.

• Incubation: Incubate the remaining test solution at the desired temperature (e.g., room temperature or 37°C). Protect the solution from light.

• Time-Point Analysis: At predetermined time intervals (e.g., 1, 2, 4, 8, 24, and 48 hours), withdraw an aliquot of the incubated solution and analyze it by HPLC.

• Data Analysis:

  • For each time point, calculate the percentage of ML303 remaining relative to the T=0 sample using the peak areas.

  • Plot the percentage of ML303 remaining against time to visualize the degradation profile.

  • The appearance of new peaks in the chromatogram may indicate the formation of degradation products.

Visualizations

Signaling Pathways and Logical Relationships

While specific degradation pathways for ML303 are not extensively documented, small molecule inhibitors can be susceptible to common degradation routes such as hydrolysis and oxidation. The following diagram illustrates a general workflow for preventing ML303 degradation.

Caption: Workflow for preventing ML303 degradation.

The following diagram illustrates a troubleshooting workflow for addressing suspected ML303 degradation.

Caption: Troubleshooting ML303 degradation.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. 1H-Pyrazolo[3,4-b]pyridines: Synthesis and Biomedical Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. benchchem.com [benchchem.com]

Technical Support Center: Addressing ML303 Resistance in Influenza Strains

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with ML303, a potent antagonist of the influenza A virus non-structural protein 1 (NS1).

Frequently Asked Questions (FAQs)

Q1: What is the mechanism of action of ML303?

ML303 is a pyrazolopyridine compound that acts as an antagonist of the influenza A virus NS1 protein.[1][2] The NS1 protein is a key virulence factor that counteracts the host's innate immune response, primarily by inhibiting the production of type I interferons (IFN).[1][3] ML303 specifically binds to the effector domain of the NS1 protein within the hydrophobic pocket that is also responsible for binding the 30-kDa subunit of the cleavage and polyadenylation specificity factor (CPSF30).[4] By occupying this site, ML303 is thought to inhibit the NS1-CPSF30 interaction, thereby restoring the host cell's ability to produce IFN-β mRNA and mount an antiviral response.[1][2][4]

Q2: What is the primary effect of ML303 on influenza virus-infected cells?

The primary effect of ML303 is the restoration of the host's interferon response, which is suppressed by the NS1 protein during influenza virus infection.[1][5] Specifically, treatment of infected cells with ML303 leads to a significant increase in the levels of IFN-β mRNA.[2] This restoration of the interferon pathway helps to control viral replication and spread.

Q3: Are there any known influenza strains resistant to ML303?

As of the latest available data, specific mutations in the influenza NS1 protein that confer resistance to ML303 have not been definitively characterized in published literature. However, like other antiviral agents, the emergence of resistant strains is a possibility. The NS1 protein is known to be tolerant to mutations, and certain mutations, such as F103L and M106I, have been shown to increase viral replication and virulence.[6][7][8] It is plausible that mutations within the ML303 binding pocket on the NS1 effector domain could lead to reduced drug efficacy.

Q4: How can I determine if my influenza strain has developed resistance to ML303?

To determine if an influenza strain has developed resistance to ML303, you can perform an in vitro selection of resistant viruses. This involves serially passaging the virus in the presence of increasing concentrations of ML303.[9] A significant increase in the EC50 value of ML303 for the passaged virus compared to the wild-type virus would indicate the development of resistance. Subsequent sequencing of the NS1 gene from the resistant virus can then be used to identify potential resistance-conferring mutations.

Troubleshooting Guide

This guide addresses specific issues that may be encountered during experiments with ML303.

Issue 1: No significant reduction in viral titer observed after ML303 treatment.

Possible Cause	Troubleshooting Step
Suboptimal ML303 Concentration	Determine the optimal concentration of ML303 for your specific virus strain and cell line by performing a dose-response experiment. The reported IC90 for ML303 against the Influenza A/PR/8/34 strain in MDCK cells is 155 nM, with an EC50 of 0.7 µM for H1N1.[1][2]
Cell Line Variability	Ensure you are using a cell line that supports robust influenza virus replication and has an intact interferon signaling pathway. MDCK and A549 cells are commonly used.[1][2] The antiviral effect of ML303 is dependent on a functional host interferon response.[5]
High Multiplicity of Infection (MOI)	Experiments conducted at a very high MOI may mask the antiviral effect of ML303, as the initial massive infection can overwhelm the host cell's restored interferon response. Consider using a lower MOI to allow for multiple cycles of replication where the effect of interferon becomes more pronounced.[5]
Pre-existing Viral Resistance	The viral strain may have inherent reduced susceptibility to ML303. If possible, test ML303 against a known sensitive reference strain as a positive control.
Compound Instability	Ensure proper storage and handling of the ML303 compound to maintain its activity. Prepare fresh dilutions for each experiment.

Issue 2: High cytotoxicity observed at effective antiviral concentrations of ML303.

Possible Cause	Troubleshooting Step
Off-target Effects in Specific Cell Lines	Perform a cytotoxicity assay (e.g., MTT or LDH assay) to determine the 50% cytotoxic concentration (CC50) of ML303 in your specific cell line. The therapeutic index (TI = CC50/EC50) should be sufficiently high. ML303 has been reported to have no overt cytotoxicity at effective concentrations in MDCK cells.[1]
Compound Purity	Ensure the purity of the ML303 compound. Impurities could contribute to cytotoxicity.
Prolonged Incubation Time	Optimize the incubation time for ML303 treatment. Prolonged exposure may lead to increased cytotoxicity.

Issue 3: Inconsistent results in IFN-β mRNA quantification after ML303 treatment.

Possible Cause	Troubleshooting Step
Variable Infection Efficiency	Ensure consistent infection of cell monolayers. Use a standardized virus titration method (e.g., plaque assay) to accurately determine the viral titer and use a consistent MOI for all experiments.
Timing of RNA Extraction	The kinetics of IFN-β mRNA induction can be transient. Perform a time-course experiment to determine the optimal time point for RNA extraction after infection and ML303 treatment to capture the peak of IFN-β expression.
RNA Degradation	Use proper RNA handling techniques to prevent degradation. Use RNase-free reagents and consumables. Assess RNA integrity before performing RT-qPCR.
Primer/Probe Inefficiency in RT-qPCR	Validate the efficiency of your primers and probes for IFN-β and the housekeeping gene. Use primers that have been previously published and verified for your target species.

Experimental Protocols

Protocol 1: Plaque Reduction Assay to Determine ML303 Efficacy

This protocol is used to determine the concentration of ML303 that inhibits influenza virus plaque formation by 50% (EC50).

Materials:

• Madin-Darby Canine Kidney (MDCK) cells

• Influenza virus stock of known titer (PFU/mL)

• ML303 compound

• Dulbecco's Modified Eagle Medium (DMEM)

• Fetal Bovine Serum (FBS)

• Trypsin-TPCK

• Avicel or Agarose for overlay

• Crystal Violet staining solution

Procedure:

• Seed MDCK cells in 6-well plates to form a confluent monolayer.

• Prepare serial dilutions of ML303 in serum-free DMEM containing 2 µg/mL Trypsin-TPCK.

• Prepare a dilution of the influenza virus stock to yield approximately 100 plaque-forming units (PFU) per well.

• Pre-incubate the virus dilution with an equal volume of each ML303 dilution for 1 hour at 37°C.

• Wash the MDCK cell monolayers with PBS.

• Infect the cells with 200 µL of the virus-ML303 mixture per well.

• Incubate for 1 hour at 37°C, rocking the plates every 15 minutes.

• Aspirate the inoculum and overlay the cells with DMEM containing 0.6% Avicel or 0.7% agarose, 2 µg/mL Trypsin-TPCK, and the corresponding concentration of ML303.

• Incubate the plates at 37°C in a 5% CO2 incubator for 48-72 hours until plaques are visible.

• Fix the cells with 4% formaldehyde and stain with 0.1% crystal violet.

• Count the number of plaques in each well and calculate the percentage of plaque reduction compared to the untreated virus control.

• Determine the EC50 value by plotting the percentage of plaque reduction against the log of ML303 concentration and fitting the data to a dose-response curve.

Protocol 2: Quantitative RT-PCR (RT-qPCR) for IFN-β mRNA Quantification

This protocol measures the level of IFN-β mRNA in influenza-infected cells treated with ML303.

Materials:

• Influenza-infected and ML303-treated cell lysates

• RNA extraction kit

• Reverse transcription kit

• qPCR master mix (e.g., SYBR Green or probe-based)

• Primers and probes for IFN-β and a housekeeping gene (e.g., GAPDH or β-actin)

Procedure:

• Infect confluent monolayers of A549 or MDCK cells with influenza virus at a desired MOI in the presence or absence of ML303.

• At a predetermined time post-infection (e.g., 6, 12, or 24 hours), lyse the cells and extract total RNA using a commercial kit according to the manufacturer's instructions.

• Assess the quantity and quality of the extracted RNA.

• Synthesize cDNA from an equal amount of total RNA from each sample using a reverse transcription kit.

• Perform qPCR using the synthesized cDNA, specific primers for IFN-β and a housekeeping gene, and a qPCR master mix.

• Use the following cycling conditions (example): 95°C for 10 min, followed by 40 cycles of 95°C for 15 sec and 60°C for 1 min.

• Analyze the qPCR data using the ΔΔCt method to determine the fold change in IFN-β mRNA expression in ML303-treated samples relative to untreated, infected samples, after normalization to the housekeeping gene.

Visualizations

Caption: Mechanism of ML303 action on the influenza NS1 protein.

Caption: Workflow for identifying potential ML303 resistance mutations.

References

• 1. files.core.ac.uk [files.core.ac.uk]
• 2. Cell culture-based influenza vaccines: A necessary and indispensable investment for the future - PMC [pmc.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. aphl.org [aphl.org]
• 5. Influenza virus plaque assay [protocols.io]
• 6. Influenza A virus NS1 gene mutations F103L and M106I increase replication and virulence - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Molecular Evolution of the Influenza A Virus Non-structural Protein 1 in Interspecies Transmission and Adaptation - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Genome-wide mutagenesis of influenza virus reveals unique plasticity of the hemagglutinin and NS1 proteins - PMC [pmc.ncbi.nlm.nih.gov]
• 9. In Vitro Selection and Characterization of Influenza A (A/N9) Virus Variants Resistant to a Novel Neuraminidase Inhibitor, A-315675 - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Refining ML303 Delivery In Vivo

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) for the in vivo delivery of ML303. Our aim is to address common challenges and provide actionable solutions to facilitate successful experimental outcomes.

Frequently Asked questions (FAQs)

Q1: What is ML303 and what is its primary mechanism of action?

ML303 is a potent small molecule inhibitor of the influenza A virus non-structural protein 1 (NS1).[1] NS1 is a key virulence factor that counteracts the host's innate immune response, particularly by inhibiting the production of type I interferons.[2][3][4] By inhibiting NS1, ML303 is designed to restore the host's antiviral defenses, thereby limiting viral replication and spread.[4]

Q2: What are the main challenges in delivering ML303 in vivo?

Like many small molecule inhibitors, ML303 is a hydrophobic compound, which can present several challenges for in vivo delivery. The primary obstacles include poor aqueous solubility, which can lead to precipitation of the compound in physiological fluids, and consequently, low and variable oral bioavailability.[5][6] These factors can result in inconsistent compound exposure and difficulty in establishing a clear dose-response relationship in animal models.

Q3: What are the potential on-target and off-target effects of ML303 in vivo?

On-target effects are related to the inhibition of influenza NS1, leading to a restored interferon response and reduced viral replication.[4]

Off-target effects are a possibility with kinase inhibitors and compounds containing a pyrazole scaffold.[7][8] ML303, being a pyrazolopyridine, may interact with host kinases due to the conserved nature of the ATP-binding pocket.[7][8] It is crucial to assess for potential off-target activities, which could manifest as unexpected toxicity or paradoxical pathway activation.[7][9]

Troubleshooting Guides

Issue 1: ML303 Formulation Appears Cloudy or Precipitates

Symptoms:

• Visible particles or cloudiness in the formulation.

• Precipitation of the compound upon addition to an aqueous vehicle or after a short storage period.

• Inconsistent results between animals, suggesting non-homogenous dosing.

Possible Causes & Solutions:

Possible Cause	Troubleshooting Steps & Solutions
Poor Aqueous Solubility	ML303 is soluble in DMSO at 20 mg/mL but has low aqueous solubility. A simple aqueous vehicle is likely to cause precipitation.
Inappropriate Vehicle	The chosen vehicle may not be suitable for a hydrophobic compound like ML303.
pH of the Vehicle	The pH of the formulation can significantly impact the solubility of a compound. For oral administration, a pH range of 3 to 8 is generally well-tolerated in mice.[10]
Temperature	Changes in temperature during preparation and administration can affect solubility.

Issue 2: High Variability in Efficacy or Pharmacokinetic (PK) Data

Symptoms:

• Large error bars in efficacy studies (e.g., viral titer reduction, survival curves).

• Inconsistent plasma concentrations of ML303 in pharmacokinetic studies.

Possible Causes & Solutions:

Possible Cause	Troubleshooting Steps & Solutions
Inconsistent Dosing	Inaccurate administration can lead to variable dosing between animals.
Poor Bioavailability	The formulation may not be efficiently absorbed from the gastrointestinal tract.
Rapid Metabolism/Clearance	The compound may be quickly metabolized and cleared from the system, leading to low exposure.

Issue 3: Adverse Events or Toxicity Observed in Animals

Symptoms:

• Weight loss, lethargy, ruffled fur, or other signs of distress in animals post-administration.

• Organ-specific toxicity observed during necropsy.

Possible Causes & Solutions:

Possible Cause	Troubleshooting Steps & Solutions
Vehicle Toxicity	The formulation vehicle itself may be causing adverse effects.
Off-Target Effects	ML303 may be inhibiting unintended host targets.[7][8]
On-Target Toxicity	In some cases, potent on-target activity can lead to adverse effects.

Data Presentation

Table 1: Formulation Strategies for Poorly Soluble Compounds

Strategy	Description	Advantages	Disadvantages
Co-solvents	A mixture of a water-miscible organic solvent (e.g., DMSO, PEG400) and an aqueous buffer (e.g., saline, PBS).	Simple to prepare, suitable for early-stage studies.	Can cause irritation or toxicity at high concentrations.
Surfactants	Use of surfactants (e.g., Tween 80, Cremophor) to create micelles that encapsulate the hydrophobic drug.	Can significantly increase solubility and improve stability.	Potential for toxicity and can alter drug distribution.
Lipid-Based Formulations (e.g., SEDDS)	Isotropic mixtures of oils, surfactants, and co-solvents that form fine oil-in-water emulsions upon gentle agitation in an aqueous medium.	Can enhance oral bioavailability by promoting lymphatic uptake and avoiding first-pass metabolism.	More complex to formulate and characterize.
Nanoparticles	Encapsulation of the drug in polymeric or lipid-based nanoparticles.	Can improve solubility, stability, and provides opportunities for targeted delivery.	More complex manufacturing and characterization is required.

Table 2: Pharmacokinetic Parameters of Structurally Related Pyrazolopyridine/Pyrazolo-pyridone Inhibitors in Mice

The following data is from published studies on compounds with a similar scaffold to ML303 and is intended to provide a general reference.

Compound	Dosing Route & Regimen	Cmax (µM)	AUC (h·µM)	Oral Bioavailability (%)	Clearance (L/h/kg)	Reference
Compound 2	50 mg/kg PO	0.36	-	15	5.2	[6]
Compound 40	50 mg/kg PO	6.0	72.9	92	1.2	[6]
MSC2530818	Oral (dose not specified)	-	-	Orally bioavailable	-	[11]

Experimental Protocols

Protocol 1: Preparation of an ML303 Formulation for Oral Gavage in Mice

This protocol describes the preparation of a co-solvent/surfactant-based formulation suitable for initial in vivo efficacy studies.

Materials:

• ML303 powder

• Dimethyl sulfoxide (DMSO)

• Polyethylene glycol 400 (PEG400)

• Tween 80

• Sterile saline (0.9% NaCl)

Procedure:

• Weigh the required amount of ML303 powder.

• Dissolve the ML303 in a minimal amount of DMSO. For example, to prepare a 10 mg/mL final concentration, you might start by dissolving ML303 in 10% of the final volume with DMSO.

• Add PEG400 to the solution and mix thoroughly. A common ratio is 10-40% of the final volume.

• Add Tween 80 to the mixture. A typical concentration is 5-10% of the final volume.

• Slowly add sterile saline to reach the final desired volume while continuously mixing.

• Visually inspect the final formulation for any signs of precipitation. The solution should be clear.

• Prepare the formulation fresh on the day of dosing.

Example Formulation: 10% DMSO / 40% PEG400 / 5% Tween 80 / 45% Saline

Protocol 2: Oral Gavage Administration of ML303 in Mice

Materials:

• Prepared ML303 formulation

• Appropriately sized oral gavage needles (flexible-tipped needles are recommended to minimize injury)

• Syringes

Procedure:

• Accurately weigh each mouse to determine the correct dosing volume.

• Gently but firmly restrain the mouse, ensuring its head and body are in a straight line to facilitate passage of the gavage needle.

• Measure the gavage needle against the mouse to determine the correct insertion depth (from the tip of the nose to the last rib).

• Insert the gavage needle into the side of the mouth, gently advancing it along the roof of the mouth and down the esophagus. Do not force the needle. If resistance is met, withdraw and re-insert.

• Once the needle is at the predetermined depth, slowly administer the formulation.

• Withdraw the needle smoothly.

• Monitor the mouse for any signs of distress, such as coughing or difficulty breathing, which could indicate accidental administration into the trachea.[12]

Visualizations

Caption: Mechanism of action of ML303 as an inhibitor of influenza NS1 protein.

Caption: General experimental workflow for in vivo evaluation of ML303.

Caption: Troubleshooting decision tree for ML303 in vivo experiments.

References

• 1. In vitro and in vivo assay systems for study of influenza virus inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. mdpi.com [mdpi.com]
• 4. Novel inhibitor of influenza non-structural protein 1 blocks multi-cycle replication in an RNase L-dependent manner - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Improvement of Oral Bioavailability of Pyrazolo-Pyridone Inhibitors of the Interaction of DCN1/2 and UBE2M - PMC [pmc.ncbi.nlm.nih.gov]
• 7. benchchem.com [benchchem.com]
• 8. Recent developments in anticancer kinase inhibitors based on the pyrazolo[3,4-d]pyrimidine scaffold - PMC [pmc.ncbi.nlm.nih.gov]
• 9. pubs.acs.org [pubs.acs.org]
• 10. researchgate.net [researchgate.net]
• 11. 1H-Pyrazolo[3,4-b]pyridines: Synthesis and Biomedical Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Institutional protocols for the oral administration (gavage) of chemicals and microscopic microbial communities to mice: Analytical consensus - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: ML303 Antiviral Assays

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers utilizing ML303 in antiviral assays. The information is tailored for scientists in the fields of virology and drug development to help minimize variability and ensure robust, reproducible results.

Frequently Asked Questions (FAQs)

Q1: What is ML303 and what is its mechanism of action?

A1: ML303 is a small molecule antagonist of the influenza A virus non-structural protein 1 (NS1).[1] The NS1 protein is a key virulence factor that the influenza virus uses to counteract the host's innate immune response, particularly the type I interferon (IFN) system.[1][2][3] NS1 inhibits the production of IFN-β mRNA and interferes with other host defense pathways.[1][2] ML303 works by inhibiting NS1, which in turn restores the host's ability to produce interferon and mount an antiviral response.[1][2] Its mechanism likely involves disrupting the interaction between the NS1 effector domain and host factors like the 30-kDa subunit of the Cleavage and Polyadenylation Specificity Factor (CPSF30).[3][4]

Q2: Which cell lines are recommended for ML303 antiviral assays?

A2: Several cell lines are commonly used for influenza virus research and are suitable for testing ML303. The choice of cell line can impact assay results and variability. Commonly used cell lines include:

• MDCK (Madin-Darby Canine Kidney) cells: These are a standard and widely used cell line for influenza virus propagation and antiviral testing due to their high susceptibility to various influenza strains.[5]

• A549 (Human lung adenocarcinoma) cells: As a human lung epithelial cell line, A549 cells are a relevant model for studying respiratory viruses.[5]

• Calu-3 (Human bronchial epithelial) cells: Another physiologically relevant human lung cell line for influenza research.[5][6]

• HEK293 (Human Embryonic Kidney) cells: These cells are easily transfected and are often used for mechanistic studies and protein expression.[5]

It is crucial to maintain consistency in the choice and handling of the cell line throughout a series of experiments to minimize variability.

Q3: What are the key parameters to determine the effectiveness of ML303 in vitro?

A3: To assess the in vitro efficacy and safety of ML303, two primary parameters are essential:

• 50% Effective Concentration (EC50) or 50% Inhibitory Concentration (IC50): This is the concentration of ML303 that inhibits viral replication by 50%.[7][8][9]

• 50% Cytotoxic Concentration (CC50): This is the concentration of ML303 that reduces the viability of the host cells by 50%.[7][8]

These two values are used to calculate the Selectivity Index (SI) .

Selectivity Index (SI) = CC50 / EC50

A higher SI value is desirable, as it indicates a larger window between the concentration at which the compound is effective against the virus and the concentration at which it is toxic to the host cells. An SI value of 10 or greater is generally considered promising for an antiviral compound.[7]

Troubleshooting Guide

This guide addresses common issues encountered during ML303 antiviral assays.

Issue	Potential Causes	Recommended Solutions
High Variability in EC50/IC50 Values	Inconsistent cell density or passage number.	Maintain a consistent cell seeding density and use cells within a defined low passage number range.
Variability in virus stock titer or multiplicity of infection (MOI).	Use a well-characterized and aliquoted virus stock to avoid repeated freeze-thaw cycles. Perform accurate virus titration before each experiment.[10]
ML303 precipitation in culture medium.	Prepare fresh stock solutions of ML303 in a suitable solvent like DMSO. Ensure the final solvent concentration in the assay is low (typically <0.5%) and non-toxic to the cells. Visually inspect plates for any signs of precipitation.[11][12]
Inconsistent incubation times.	Strictly adhere to the defined incubation times for compound treatment and virus infection.
Edge effects on assay plates.	To minimize evaporation and temperature gradients, do not use the outer wells of the assay plate for experimental samples. Fill them with sterile PBS or media instead.
Low or No Apparent Antiviral Activity	Incorrect assay endpoint for the mechanism of action.	Since ML303 restores the host interferon response, assays measuring viral yield (e.g., plaque assay, TCID50) at a single, early time point might not capture the full effect. Consider measuring IFN-β mRNA levels via RT-qPCR or assessing antiviral activity at later time points.[1][2]
Use of a virus strain with an NS1 protein that is not effectively targeted by ML303.	The efficacy of ML303 can be strain-specific. Confirm the activity of ML303 against your specific influenza A strain.
Sub-optimal ML303 concentration range.	Perform a wide range of serial dilutions to ensure the EC50 value falls within the tested concentrations.
Degraded ML303 stock solution.	Store ML303 stock solutions in small aliquots at -20°C or -80°C to avoid repeated freeze-thaw cycles. Prepare fresh dilutions for each experiment.
High Background or False Positives	Cytotoxicity of ML303 at the tested concentrations.	Always run a parallel cytotoxicity assay (CC50) without the virus to determine the non-toxic concentration range of ML303 for your specific cell line.[7][8][13]
Interference of ML303 with the assay readout.	For assays with colorimetric or fluorescent readouts, test ML303 in the absence of cells and virus to check for any intrinsic signal or quenching properties.
Contamination of cell cultures or reagents.	Regularly test cell cultures for mycoplasma contamination. Use sterile techniques and fresh, high-quality reagents.

Experimental Protocols

Protocol 1: Plaque Reduction Neutralization Test (PRNT) for ML303

This assay measures the ability of ML303 to reduce the number of virus-induced plaques.

• Cell Seeding: Seed a confluent monolayer of MDCK cells in 6-well or 12-well plates and incubate overnight.

• Compound and Virus Preparation:

  • Prepare serial dilutions of ML303 in serum-free medium.

  • Dilute the influenza virus stock to a concentration that will yield 50-100 plaques per well.

• Incubation: Mix equal volumes of each ML303 dilution with the diluted virus and incubate for 1 hour at 37°C.

• Infection: Remove the growth medium from the cell monolayer and inoculate with the virus-compound mixture. Allow the virus to adsorb for 1 hour at 37°C.

• Overlay: Remove the inoculum and overlay the cells with a semi-solid medium (e.g., containing agarose or Avicel) with the corresponding concentration of ML303.

• Incubation: Incubate the plates at 37°C in a 5% CO2 incubator for 48-72 hours, or until plaques are visible.

• Staining and Counting: Fix the cells (e.g., with 10% formalin) and stain with a crystal violet solution. Count the number of plaques in each well.

• Data Analysis: Calculate the percentage of plaque reduction for each ML303 concentration compared to the virus-only control. Determine the EC50 value by plotting the percentage of plaque reduction against the log of the ML303 concentration and fitting a dose-response curve.

Protocol 2: RT-qPCR for IFN-β mRNA Induction by ML303

This assay quantifies the restoration of the host interferon response.

• Cell Seeding: Seed MDCK or A549 cells in a 24-well plate and incubate overnight.

• Treatment and Infection:

  • Pre-treat the cells with serial dilutions of ML303 for a specified period (e.g., 2 hours).

  • Infect the cells with influenza A virus at a specific MOI (e.g., MOI of 2).

• Incubation: Incubate the infected cells for a defined period (e.g., 8-24 hours) at 37°C.

• RNA Extraction: Lyse the cells and extract total RNA using a commercial kit.

• Reverse Transcription: Synthesize cDNA from the extracted RNA.

• qPCR: Perform quantitative PCR using primers specific for IFN-β and a housekeeping gene (e.g., GAPDH or β-actin) for normalization.

• Data Analysis: Calculate the fold change in IFN-β mRNA expression in ML303-treated, infected cells compared to infected, untreated cells using the ΔΔCt method.

Visualizations

Caption: Mechanism of ML303 action on the Influenza NS1 protein and interferon pathway.

Caption: General workflow for conducting an ML303 antiviral assay.

References

• 1. Discovery of Small Molecule Influenza Virus NS1 Antagonist - Probe Reports from the NIH Molecular Libraries Program - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 2. Novel inhibitor of influenza non-structural protein 1 blocks multi-cycle replication in an RNase L-dependent manner - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Functions of the Influenza A Virus NS1 Protein In Antiviral Defense - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Structural analyses reveal the mechanism of inhibition of influenza virus NS1 by two antiviral compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. Frontiers | Identification of Compounds With Antiviral Activity Against SARS-CoV-2 in the MMV Pathogen Box Using a Phenotypic High-Throughput Screening Assay [frontiersin.org]
• 7. benchchem.com [benchchem.com]
• 8. A comprehensive procedure for antiviral inhibitor discovery using EV71 as an example - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Assessment of Cell Viability in Drug Therapy: IC50 and Other New Time-Independent Indices for Evaluating Chemotherapy Efficacy - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Optimization of a Quantitative Micro-neutralization Assay - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Common Cell Culture Problems: Precipitates [sigmaaldrich.com]
• 12. A method to dissolve 3-MCPD mono- and di-esters in aqueous cell culture media - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Impact of solid lipid nanoparticles on 3T3 fibroblasts viability and lipid profile: The effect of curcumin and resveratrol loading - PMC [pmc.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

A Comparative Guide to Influenza NS1 Inhibitors: ML303 and Beyond

For Researchers, Scientists, and Drug Development Professionals

The non-structural protein 1 (NS1) of the influenza virus is a critical virulence factor and a key antagonist of the host's innate immune response, making it a prime target for novel antiviral therapies. A growing number of small molecule inhibitors have been developed to target NS1, offering a promising alternative to conventional antiviral drugs that are often susceptible to resistance. This guide provides an objective comparison of the probe compound ML303 with other notable NS1 inhibitors, supported by available experimental data.

Mechanism of Action: Restoring the Host's Antiviral Defenses

Influenza NS1 protein employs a multi-pronged strategy to counteract the host's interferon (IFN) system. A primary mechanism involves the inhibition of host gene expression, including that of IFN-β, a critical antiviral cytokine. NS1 achieves this by interacting with host cell factors such as the 30 kDa subunit of the Cleavage and Polyadenylation Specificity Factor (CPSF30), thereby preventing the maturation and nuclear export of host mRNAs.[1]

NS1 inhibitors are designed to disrupt these functions, effectively "unmasking" the virus to the host immune system and restoring the natural antiviral state. The inhibitors discussed in this guide, including ML303, JJ3297 (A9), and A22, are all thought to function by antagonizing NS1's ability to suppress the host interferon response.[1][2] Structural studies have revealed that JJ3297 and its more potent analog, A22, bind to the CPSF30-binding pocket on the NS1 effector domain, directly competing with this crucial host-virus interaction.[1] This interference with the NS1-CPSF30 interaction is a key mechanism for restoring host gene expression and inducing an antiviral state.[1] The activity of these inhibitors is often dependent on a functional IFN response pathway, particularly the RNase L pathway, which is a downstream effector of interferon signaling.[2]

Quantitative Comparison of NS1 Inhibitors

The following table summarizes the available quantitative data for ML303 and other selected NS1 inhibitors. It is important to note that the data are compiled from different studies, and direct comparisons of potency should be made with caution due to variations in experimental conditions, such as cell lines, virus strains, and assay methodologies.

Compound	Target	Antiviral Potency	Cytotoxicity (CC50)	Selectivity Index (SI = CC50/EC50)	Virus Strain(s)	Cell Line	Assay Type	Reference
ML303	NS1	IC90: 155 nM	Not Reported	Not Reported	Influenza A/PR/8/34	MDCK	Viral Titer Reduction	[Probe Report]
NSC125044	NS1	EC50: 8 µM	Not Reported	Not Reported	Influenza A/PR/8/34	MDCK	Not Specified
JJ3297 (A9)	NS1 (CPSF30 pocket)	EC50: 0.8 µM	> 100 µM	> 125	Influenza A/PR/8/34	MDCK	TCID50 Assay	[2]
A22	NS1 (CPSF30 pocket)	EC50: ~50 nM	Not Reported	Not Reported	Influenza A/PR/8/34	MDCK	Not Specified
Compound 157	NS1	IC50: 51.6 µM	> 400 µM	> 7.8	Influenza A/PR/8/34(H1N1)	A549	Hemagglutination Assay	[3]
Compound 164	NS1	IC50: 46.4 µM	> 150 µM	> 3.6	Influenza A/PR/8/34(H1N1)	A549	Hemagglutination Assay	[3]

Note: IC50 (half-maximal inhibitory concentration) and EC50 (half-maximal effective concentration) are measures of a drug's potency. A lower value indicates higher potency. The Selectivity Index (SI) is a ratio that measures the window between cytotoxic and effective concentrations, with a higher SI being more favorable. Direct comparison of IC90 with EC50/IC50 is not straightforward.

Experimental Protocols

Detailed methodologies are crucial for the interpretation and replication of experimental findings. Below are outlines of key assays used in the evaluation of NS1 inhibitors.

Antiviral Assays

1. Plaque Reduction Assay: This is a gold-standard method for quantifying infectious virus particles.

• Cell Seeding: Confluent monolayers of a susceptible cell line (e.g., Madin-Darby Canine Kidney - MDCK cells) are prepared in multi-well plates.

• Compound Treatment and Infection: Cells are pre-treated with serial dilutions of the test compound before being infected with a known amount of influenza virus (typically 50-100 plaque-forming units, PFU).

• Overlay and Incubation: After a short adsorption period, the virus-compound mixture is removed, and the cells are overlaid with a semi-solid medium (e.g., containing agarose or Avicel) to restrict virus spread to adjacent cells. Plates are then incubated for 2-3 days to allow for plaque formation.

• Plaque Visualization and Counting: The cell monolayers are fixed and stained (e.g., with crystal violet) to visualize the plaques, which appear as clear zones of dead or destroyed cells. The number of plaques in treated wells is compared to untreated controls to determine the concentration of the compound that inhibits plaque formation by 50% (IC50).

2. Cytopathic Effect (CPE) Inhibition Assay: This assay measures the ability of a compound to protect cells from the virus-induced cell death.

• Cell Seeding: Susceptible cells (e.g., A549) are seeded in 96-well plates.

• Compound Treatment and Infection: Serial dilutions of the test compound are added to the cells, followed by a specific multiplicity of infection (MOI) of the influenza virus.

• Incubation: The plates are incubated for a period sufficient to observe significant CPE in the virus control wells (typically 48-72 hours).

• Quantification of Cell Viability: Cell viability is assessed using a colorimetric or luminescent assay, such as the MTT or CellTiter-Glo assay, which measures metabolic activity. The concentration of the compound that protects 50% of the cells from virus-induced death is determined as the EC50.

Cytotoxicity Assay

This assay is performed in parallel with the antiviral assays to determine the concentration of the compound that is toxic to the host cells.

• Methodology: The protocol is identical to the CPE inhibition assay, except that no virus is added to the cells.

• Endpoint: The concentration of the compound that reduces cell viability by 50% is determined as the 50% cytotoxic concentration (CC50).

Fluorescence Polarization (FP) Assay for NS1-dsRNA Binding

This high-throughput screening assay identifies compounds that disrupt the interaction between NS1 and double-stranded RNA (dsRNA).

• Principle: A small, fluorescently labeled dsRNA molecule will tumble rapidly in solution, resulting in low fluorescence polarization. When bound by the larger NS1 protein, the complex tumbles more slowly, leading to an increase in fluorescence polarization.

• Assay Setup: A fixed concentration of fluorescently labeled dsRNA and NS1 protein are incubated in a multi-well plate.

• Compound Screening: Test compounds are added to the wells. If a compound displaces the dsRNA from NS1, the fluorescence polarization will decrease.

• Data Analysis: The change in fluorescence polarization is measured to identify inhibitors of the NS1-dsRNA interaction.

Visualizing the Landscape of NS1 Inhibition

Diagrams generated using Graphviz provide a clear visual representation of the complex biological pathways and experimental workflows involved in the study of NS1 inhibitors.

Caption: Influenza NS1 protein's antagonism of the host interferon response and its inhibition.

Caption: General workflow for cell-based antiviral assays to evaluate NS1 inhibitors.

Caption: Principle of the Fluorescence Polarization assay for NS1-dsRNA binding inhibition.

Conclusion

ML303 is a valuable probe for studying the role of influenza NS1 in viral pathogenesis, demonstrating potent inhibition of viral replication. When compared to other NS1 inhibitors such as JJ3297 and its analog A22, it is evident that a class of compounds targeting the NS1-CPSF30 interaction holds significant promise. While a direct, side-by-side comparison of ML303 with all other inhibitors under standardized conditions is not yet available in the public domain, the existing data suggest that ML303 is a highly potent compound. Further studies are warranted to establish a comprehensive comparative profile, including detailed cytotoxicity and in vivo efficacy data for all leading NS1 inhibitor candidates. The continued development of NS1 inhibitors represents a critical step towards a new generation of influenza therapeutics that can overcome the challenge of antiviral resistance.

References

• 1. mdpi.com [mdpi.com]
• 2. Novel inhibitor of influenza non-structural protein 1 blocks multi-cycle replication in an RNase L-dependent manner - PMC [pmc.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]

Comparative Efficacy of ML303 Against Influenza Virus Strains: A Guide for Researchers

For researchers, scientists, and drug development professionals, this guide provides an objective comparison of the antiviral candidate ML303 against various influenza strains. The content is based on available experimental data and offers a detailed look at its mechanism of action and relevant experimental protocols.

ML303 is a novel pyrazolopyridine compound identified as a potent antagonist of the influenza A virus non-structural protein 1 (NS1)[1]. The NS1 protein is a key virulence factor that counteracts the host's innate immune response, primarily by inhibiting the production of type I interferons (IFN)[1]. By targeting NS1, ML303 represents a host-centric therapeutic strategy, aiming to restore the natural antiviral defenses of the infected cell.

Mechanism of Action of ML303

The influenza A NS1 protein is a multifunctional protein that plays a crucial role in viral pathogenesis by suppressing the host's innate immune response. One of its primary functions is to inhibit the production of type I interferons, such as IFN-β, which are critical for establishing an antiviral state in the host. ML303 acts by antagonizing the function of the NS1 protein. This restores the host cell's ability to produce IFN-β, thereby reactivating the downstream antiviral pathways and limiting viral replication. For instance, treatment with 20 μM of ML303 for 6 hours has been shown to restore IFN-β mRNA levels in Madin-Darby Canine Kidney (MDCK) cells infected with the Influenza A/PR/8/34 virus[1].

Mechanism of ML303 action against Influenza A virus.

Comparative Efficacy Data

Quantitative data on the in vitro efficacy of ML303 is primarily available for the Influenza A/H1N1 strain. To provide a comprehensive overview, the following table compares the available data for ML303 with that of other well-established antiviral drugs against different influenza strains.

Antiviral Agent	Target	Influenza A (H1N1)	Influenza A (H3N2)	Influenza B
ML303	NS1 Protein	IC90: 155 nMEC50: 0.7 µM (A/PR/8/34)[1]	Data not available	Data not available
Oseltamivir	Neuraminidase	Susceptible (>99% of strains)[2]	Susceptible (>99% of strains)[2]	Susceptible (>99% of strains)[2]
Zanamivir	Neuraminidase	Effective[3][4]	Effective[3][4]	Effective[3][4]
Baloxavir marboxil	Cap-dependent endonuclease	Effective[5]	Effective, though some studies show less pronounced fever reduction compared to oseltamivir[5]	Effective[5]

It is important to note that direct comparative studies of ML303 against H3N2 and Influenza B strains are not publicly available at the time of this guide's compilation. The efficacy of ML303 against these strains may vary due to the genetic diversity of the NS1 protein across different influenza subtypes and lineages.

Experimental Protocols

The following are detailed methodologies for key experiments used to evaluate the efficacy of antiviral compounds like ML303.

Plaque Reduction Assay

This assay is a standard method for determining the concentration of an antiviral substance that is required to reduce the number of viral plaques by 50% (EC50).

Materials:

• Madin-Darby Canine Kidney (MDCK) cells

• 96-well cell culture plates

• Influenza virus stock of a known titer

• ML303 or other test compounds

• Cell culture medium (e.g., MEM) supplemented with serum and antibiotics

• Agarose or methylcellulose overlay medium

• Crystal violet staining solution

Procedure:

• Cell Seeding: Seed MDCK cells into 96-well plates and incubate until a confluent monolayer is formed.

• Compound Dilution: Prepare serial dilutions of the test compound in a cell culture medium.

• Infection: Aspirate the growth medium from the cells and infect them with a diluted influenza virus stock (e.g., at a multiplicity of infection of 0.01).

• Treatment: After a 1-hour adsorption period, remove the virus inoculum and add the different concentrations of the test compound to the respective wells. Include a "virus control" (no compound) and a "cell control" (no virus, no compound).

• Overlay: Add an overlay medium (e.g., containing 1% agarose) to each well to restrict virus spread to adjacent cells.

• Incubation: Incubate the plates at 37°C in a CO2 incubator for 48-72 hours, or until plaques are visible in the virus control wells.

• Staining: Fix the cells with a formaldehyde solution and then stain with crystal violet.

• Plaque Counting: Count the number of plaques in each well.

• Data Analysis: Calculate the percentage of plaque reduction for each compound concentration relative to the virus control. The EC50 value is determined by plotting the percentage of plaque reduction against the compound concentration and fitting the data to a dose-response curve.

Cytopathic Effect (CPE) Inhibition Assay

This assay measures the ability of a compound to protect cells from the virus-induced cell death or morphological changes (cytopathic effect).

Materials:

• MDCK cells

• 96-well cell culture plates

• Influenza virus stock

• Test compounds

• Cell culture medium

• Cell viability reagent (e.g., MTT, MTS, or CellTiter-Glo®)

Procedure:

• Cell Seeding: Seed MDCK cells in 96-well plates and grow to confluency.

• Compound Addition: Add serial dilutions of the test compound to the wells.

• Infection: Add the influenza virus to all wells except for the "cell control" wells.

• Incubation: Incubate the plates for 48-72 hours until significant CPE is observed in the "virus control" wells.

• Viability Measurement: Add a cell viability reagent to each well according to the manufacturer's instructions and measure the signal (e.g., absorbance or luminescence) using a plate reader.

• Data Analysis: The percentage of cell viability is calculated for each concentration of the compound relative to the cell and virus controls. The EC50 (the concentration that protects 50% of cells from CPE) and the CC50 (the concentration that causes 50% cytotoxicity in uninfected cells) are determined from dose-response curves. The Selectivity Index (SI = CC50/EC50) is then calculated to assess the therapeutic window of the compound.

NS1-Specific Yeast-Based Phenotypic Assay

The discovery of ML303 involved a novel yeast-based phenotypic screen designed to identify compounds that specifically inhibit the function of the influenza NS1 protein. While the specific proprietary details of the assay may not be fully public, the general principle involves:

• Genetically Modified Yeast: Engineering a yeast strain where the expression of a reporter gene (e.g., one that allows growth on a specific medium or produces a colorimetric signal) is controlled by a system that is sensitive to the function of the influenza NS1 protein.

• NS1 Expression: The influenza NS1 protein is expressed in this yeast strain, which then inhibits the reporter gene expression, leading to a measurable negative outcome (e.g., no growth or no color).

• Compound Screening: A library of small molecules is then screened. Compounds that can antagonize the NS1 protein will reverse its inhibitory effect, leading to the expression of the reporter gene and a positive signal (e.g., yeast growth or color change). This allows for the high-throughput identification of specific NS1 antagonists like ML303.

Conclusion

ML303 presents a promising new approach to influenza therapy by targeting a viral protein, NS1, that is crucial for overcoming host defenses. The available data demonstrates its potent efficacy against the Influenza A H1N1 strain. However, a significant data gap exists regarding its activity against Influenza A H3N2 and Influenza B viruses. Further in vitro and in vivo studies are essential to fully characterize the antiviral spectrum of ML303 and to validate its potential as a broad-spectrum anti-influenza agent. The experimental protocols outlined in this guide provide a framework for conducting such validation studies.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. A Closer Look at the NS1 of Influenza Virus - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Influenza A H3N2 subtype virus NS1 protein targets into the nucleus and binds primarily via its C-terminal NLS2/NoLS to nucleolin and fibrillarin - PMC [pmc.ncbi.nlm.nih.gov]
• 4. uniprot.org [uniprot.org]
• 5. researchgate.net [researchgate.net]

A Comparative Guide to ML303 and Other Influenza NS1 Protein Inhibitors

For Researchers, Scientists, and Drug Development Professionals

The influenza A virus non-structural protein 1 (NS1) is a critical virulence factor that orchestrates the evasion of the host's innate immune response, primarily by antagonizing the interferon (IFN) system. This makes it a prime target for the development of novel anti-influenza therapeutics. This guide provides a comparative analysis of ML303, a potent NS1 inhibitor, and other notable compounds targeting this key viral protein.

Mechanism of Action: Restoring the Host's Antiviral Defenses

The primary mechanism of action for ML303 and its analogs is the inhibition of NS1 function, which leads to the restoration of the host's IFN-β production.[1][2] NS1 normally suppresses the host's innate immunity by binding to and sequestering double-stranded RNA (dsRNA), a key viral replication intermediate, thereby preventing its detection by cellular sensors like RIG-I. This blockade prevents the activation of downstream signaling pathways that lead to the production of type I interferons. By inhibiting NS1, these compounds effectively "unmask" the virus to the immune system, allowing for a robust antiviral response.[2]

Performance Comparison of NS1 Inhibitors

Several small molecules have been identified as inhibitors of the influenza NS1 protein. Below is a comparison of ML303 with its notable predecessors and derivatives, including NSC125044, JJ3297, and A22. The data presented is compiled from various studies and, while informative, it should be noted that direct head-to-head comparisons under identical experimental conditions are limited.

Compound	IC90 (nM)	EC50 (µM)	Key Findings
ML303	155	0.7 (Influenza A/H1N1)	A potent pyrazolopyridine antagonist of NS1.
NSC125044	-	8	Identified from a chemical library screen using a yeast-based assay.[2]
JJ3297 (A9)	-	0.8	An analog of NSC125044 with improved efficacy. Its activity is dependent on a functional RNase L pathway.[1][2][3]
A22	-	~0.05	A more potent derivative of JJ3297, approximately 10 times more effective.[1][2]

Experimental Methodologies

The following are detailed protocols for key experiments used to characterize and compare NS1 inhibitors.

Yeast-Based NS1 Inhibition Assay

This phenotypic assay is used for the initial high-throughput screening of potential NS1 inhibitors. The expression of influenza NS1 is toxic to Saccharomyces cerevisiae, leading to a slow-growth phenotype. Compounds that inhibit NS1 function will restore normal yeast growth.

Protocol:

• Yeast Strain and Plasmid:

  • Saccharomyces cerevisiae strain expressing the influenza A/WSN/33 NS1 protein under the control of a galactose-inducible promoter (e.g., GAL1).

• Culture Conditions:

  • Grow yeast in a synthetic defined medium lacking uracil and containing 2% raffinose to mid-log phase.

• Induction and Compound Treatment:

  • Induce NS1 expression by adding galactose to a final concentration of 2%.

  • Dispense the induced yeast culture into 96-well plates containing serial dilutions of the test compounds.

• Growth Measurement:

  • Incubate the plates at 30°C and monitor yeast growth over 24-48 hours by measuring the optical density at 600 nm (OD600).

• Data Analysis:

  • Identify compounds that restore yeast growth in the presence of NS1 expression compared to a DMSO control.

Influenza Virus Replication Assay in MDCK Cells

This assay determines the antiviral activity of the compounds against influenza virus replication in a mammalian cell line.

Protocol:

• Cell Line and Virus:

  • Madin-Darby Canine Kidney (MDCK) cells are cultured in Dulbecco's Modified Eagle Medium (DMEM) supplemented with 10% fetal bovine serum (FBS) and antibiotics.

  • Influenza A virus (e.g., A/Puerto Rico/8/1934 (H1N1)) is used for infection.

• Infection and Treatment:

  • Seed MDCK cells in 96-well plates to form a confluent monolayer.

  • Pre-treat the cells with various concentrations of the test compound for 1-2 hours.

  • Infect the cells with influenza virus at a specific multiplicity of infection (MOI), for example, 0.01.

  • After a 1-hour adsorption period, remove the virus inoculum and add fresh medium containing the test compound and TPCK-treated trypsin (to facilitate viral entry).

• Quantification of Viral Titer:

  • After 24-48 hours of incubation, collect the cell culture supernatant.

  • Determine the viral titer using either a plaque assay or a TCID50 (50% Tissue Culture Infectious Dose) assay.

• Data Analysis:

  • Calculate the EC50 value, which is the concentration of the compound that inhibits viral replication by 50%.

Quantitative Real-Time PCR (RT-qPCR) for IFN-β mRNA

This assay measures the ability of NS1 inhibitors to restore the expression of IFN-β mRNA in influenza virus-infected cells.

Protocol:

• Cell Infection and Treatment:

  • Infect MDCK cells with influenza A virus in the presence or absence of the test compound as described in the viral replication assay.

• RNA Extraction:

  • At a specific time point post-infection (e.g., 6-8 hours), lyse the cells and extract total RNA using a commercial kit.

• Reverse Transcription:

  • Synthesize complementary DNA (cDNA) from the extracted RNA using a reverse transcriptase enzyme and random primers or oligo(dT) primers.

• qPCR:

  • Perform real-time PCR using SYBR Green or a TaqMan probe-based assay with primers specific for human or canine IFN-β and a housekeeping gene (e.g., GAPDH or β-actin) for normalization.

  • Example Human IFN-β Primers: (Note: Primer sequences should be validated for specificity and efficiency)

    • Forward: 5'-GATTCCGCAAATTGCTCTC-3'

    • Reverse: 5'-GCTGGTGGAGTTCATCCTG-3'

• Data Analysis:

  • Quantify the relative expression of IFN-β mRNA using the ΔΔCt method. An increase in IFN-β mRNA levels in compound-treated, infected cells compared to untreated, infected cells indicates the restoration of the interferon response.

Signaling Pathways and Experimental Workflows

Visual representations of the key signaling pathway and experimental workflows are provided below using Graphviz.

Caption: Influenza NS1 protein's antagonism of the RIG-I signaling pathway and its inhibition by ML303.

Caption: Experimental workflow for the identification and characterization of influenza NS1 inhibitors.

References

• 1. Structural analyses reveal the mechanism of inhibition of influenza virus NS1 by two antiviral compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Identification of Anti-Influenza A Compounds Inhibiting the Viral Non-Structural Protein 1 (NS1) Using a Type I Interferon-Driven Screening Strategy - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Novel inhibitor of influenza non-structural protein 1 blocks multi-cycle replication in an RNase L-dependent manner - PMC [pmc.ncbi.nlm.nih.gov]

ML303: A Potent Influenza NS1 Antagonist with Undetermined Broader Viral Cross-Reactivity

For researchers, scientists, and drug development professionals, ML303 presents a compelling starting point for anti-influenza therapeutics by specifically targeting the viral non-structural protein 1 (NS1). However, a comprehensive understanding of its cross-reactivity with other viral proteins remains a critical knowledge gap in the field.

ML303, a pyrazolopyridine compound with the molecular formula C21H16F3N3O2, has been identified as a potent antagonist of the influenza A virus NS1 protein, exhibiting an IC50 of 155 nM.[1][2] The NS1 protein is a key multifunctional virulence factor that counteracts the host's innate immune response, making it an attractive target for antiviral drug development.[1][2] While the activity of ML303 against its primary target is well-documented, extensive public data on its cross-reactivity against a broader panel of viral proteins is not currently available.

Comparison with Other NS1 Inhibitors

Other small molecule inhibitors targeting the influenza NS1 protein have been identified, including A9 (also known as JJ3297) and A22. These compounds, like ML303, aim to disrupt NS1 function and restore the host's natural antiviral defenses. However, direct comparative studies detailing the specificity and cross-reactivity profiles of ML303 against these and other NS1 inhibitors across a range of viral proteins are not readily found in the published literature.

Quantitative Data on ML303 Activity

To date, quantitative data for ML303 primarily focuses on its inhibitory activity against the influenza A virus. The following table summarizes the available information.

Target Protein	Virus	Assay Type	Metric	Value	Reference
Non-structural protein 1 (NS1)	Influenza A Virus	Viral Replication Assay	IC50	155 nM	[1][2]

Note: Data on the cross-reactivity of ML303 with other viral proteins is not currently available in the public domain.

Experimental Protocols

While specific experimental protocols for assessing the cross-reactivity of ML303 are not available due to the lack of published studies, a general methodology for determining the specificity of an antiviral compound would typically involve the following steps.

General Antiviral Specificity Assay Protocol

• Cell Culture and Virus Propagation: A panel of different viruses (e.g., other respiratory viruses, DNA viruses, retroviruses) are propagated in their respective permissive cell lines.

• Compound Preparation: ML303 is serially diluted to a range of concentrations.

• Antiviral Assay:

  • Cells are seeded in multi-well plates and infected with a specific virus from the panel.

  • Immediately following infection, the cells are treated with the various concentrations of ML303.

  • Control wells include untreated infected cells (virus control) and uninfected cells (cell control).

• Quantification of Viral Activity: After a suitable incubation period, the antiviral effect is quantified using one of the following methods:

  • Plaque Reduction Assay: Staining the cell monolayer to visualize and count viral plaques. The concentration of the compound that reduces the number of plaques by 50% (IC50) is determined.

  • Yield Reduction Assay: Measuring the amount of infectious virus produced in the supernatant of treated versus untreated cells.

  • Reporter Gene Assay: Using viruses engineered to express a reporter gene (e.g., luciferase, GFP). The reduction in reporter gene expression is measured.

  • Cytopathic Effect (CPE) Inhibition Assay: Visually assessing the protection of cells from virus-induced damage.

• Cytotoxicity Assay: In parallel, the toxicity of ML303 on the different cell lines used in the antiviral assays is determined using methods such as MTT or MTS assays to measure cell viability. This is crucial to ensure that any observed antiviral effect is not due to general cytotoxicity. The 50% cytotoxic concentration (CC50) is calculated.

• Selectivity Index (SI) Calculation: The SI is calculated as the ratio of CC50 to IC50 (SI = CC50/IC50). A higher SI value indicates a more specific antiviral effect.

Visualizing the Path Forward

To facilitate future research into the cross-reactivity of ML303, the following diagrams illustrate a typical experimental workflow and the known signaling pathway of its target, the influenza NS1 protein.

Caption: A generalized workflow for screening the cross-reactivity of an antiviral compound like ML303.

Caption: The inhibitory mechanisms of the influenza A NS1 protein on the host's innate immune response.

References

• 1. Discovery of Small Molecule Influenza Virus NS1 Antagonist - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Discovery of Small Molecule Influenza Virus NS1 Antagonist - Probe Reports from the NIH Molecular Libraries Program - NCBI Bookshelf [ncbi.nlm.nih.gov]

Comparative Analysis of ML303 and Oseltamivir: A Guide for Researchers

For researchers, scientists, and drug development professionals, this guide provides a comparative analysis of two anti-influenza compounds, ML303 and oseltamivir, highlighting their distinct mechanisms of action and summarizing available in vitro efficacy data. Notably, direct head-to-head comparative studies are not publicly available; therefore, the presented data is collated from separate investigations and should be interpreted with caution.

Introduction

Influenza remains a significant global health concern, necessitating the development of novel antiviral therapeutics. Oseltamivir, a neuraminidase inhibitor, has been a frontline treatment for influenza for many years. ML303, a more recently identified compound, presents an alternative mechanism by targeting the viral non-structural protein 1 (NS1). This guide offers a comparative overview of these two compounds based on currently available data.

Mechanism of Action

The fundamental difference between ML303 and oseltamivir lies in their viral targets and subsequent impact on the viral life cycle.

Oseltamivir: As a neuraminidase inhibitor, oseltamivir targets the viral enzyme responsible for cleaving sialic acid residues on the surface of infected cells. This cleavage is crucial for the release of newly formed viral particles. By inhibiting neuraminidase, oseltamivir effectively traps virions on the cell surface, preventing their spread to other cells.

ML303: In contrast, ML303 is a potent inhibitor of the influenza A virus non-structural protein 1 (NS1). NS1 is a key virulence factor that counteracts the host's innate immune response, primarily by inhibiting the production of type I interferons (IFN-β). By antagonizing NS1, ML303 restores the host cell's ability to mount an effective antiviral interferon response, thereby limiting viral replication.[1]

In Vitro Efficacy

The following tables summarize the available in vitro efficacy data for ML303 and oseltamivir. It is critical to note that these values were determined in separate studies and under potentially different experimental conditions.

Table 1: In Vitro Efficacy of ML303 against Influenza A Virus

Compound	Virus Strain	Cell Line	Assay Type	IC90	EC50	Cytotoxicity (CC50)	Selectivity Index (SI)
ML303	A/PR/8/34 (H1N1)	MDCK	Virus Titer Reduction	155 nM[1][2]	-	No overt cytotoxicity reported[1]	Not available
ML303	H1N1	Not specified	Not specified	-	0.7 µM[3]	Not available	Not available

Table 2: In Vitro Efficacy of Oseltamivir Carboxylate (Active Metabolite) against Influenza A Virus

Compound	Virus Strain	Cell Line	Assay Type	IC50	Cytotoxicity (CC50)	Selectivity Index (SI)
Oseltamivir Carboxylate	A/PR/8/34 (H1N1)	Not specified	Neuraminidase Inhibition	1.34 nM (mean)	Not specified	Not available
Oseltamivir Carboxylate	H1N1 strains	Not specified	Neuraminidase Inhibition	0.658 - 2.39 nM (mean)[4]	Not specified	Not available

Experimental Protocols

Detailed experimental protocols are crucial for the replication and validation of scientific findings. Below are generalized protocols for common in vitro influenza virus assays. The specific parameters for the ML303 IC90 determination were not fully detailed in the available literature.

Plaque Reduction Assay

This assay is a standard method to determine the concentration of an antiviral compound that inhibits the formation of viral plaques by 50% (IC50) or 90% (IC90).

• Cell Seeding: Madin-Darby Canine Kidney (MDCK) cells are seeded in 6-well or 12-well plates and grown to a confluent monolayer.

• Virus Dilution: The influenza virus stock is serially diluted in a serum-free medium.

• Compound Preparation: The test compound (e.g., ML303 or oseltamivir) is prepared in a series of concentrations.

• Infection: The cell monolayer is washed, and the virus dilutions are added to the wells. After an adsorption period (typically 1 hour at 37°C), the inoculum is removed.

• Treatment: An overlay medium containing the different concentrations of the test compound and a solidifying agent (e.g., agarose or Avicel) is added to the wells.

• Incubation: Plates are incubated for 2-3 days to allow for plaque formation.

• Staining and Counting: The cell monolayer is fixed and stained (e.g., with crystal violet), and the viral plaques are counted. The IC50 or IC90 value is calculated by determining the compound concentration that reduces the number of plaques by 50% or 90% compared to the untreated virus control.[3][4][5]

Virus Yield Reduction Assay

This assay measures the reduction in the amount of infectious virus produced in the presence of an antiviral compound.

• Cell Seeding and Infection: MDCK cells are seeded in multi-well plates and infected with influenza virus at a specific multiplicity of infection (MOI).

• Treatment: After virus adsorption, the inoculum is removed, and a medium containing various concentrations of the test compound is added.

• Incubation: The infected cells are incubated for a defined period (e.g., 24-48 hours) to allow for viral replication and the production of new virus particles.

• Harvesting: The supernatant containing the progeny virus is collected from each well.

• Titration: The amount of infectious virus in each supernatant sample is quantified using a standard titration method, such as a plaque assay or a TCID50 (50% Tissue Culture Infectious Dose) assay.

• Analysis: The reduction in viral titer in the presence of the compound is compared to the untreated control to determine the effective concentration (e.g., EC50).[6]

Visualizations

Signaling Pathways and Experimental Workflows

The following diagrams, generated using the DOT language, illustrate the mechanisms of action of oseltamivir and ML303, as well as a typical experimental workflow for an in vitro antiviral assay.

Caption: Mechanism of action of oseltamivir.

Caption: Mechanism of action of ML303.

Caption: General workflow for an in vitro antiviral assay.

Conclusion

ML303 and oseltamivir represent two distinct strategies for combating influenza virus infection. Oseltamivir, a well-established neuraminidase inhibitor, acts at the final stage of the viral life cycle by preventing the release of new virions. In contrast, ML303 targets the viral NS1 protein, an early-stage virulence factor, thereby restoring the host's innate immune response.

The available in vitro data suggests that both compounds are potent inhibitors of influenza virus replication. However, the lack of direct comparative studies makes it challenging to definitively conclude which compound is more effective. Future research should focus on head-to-head comparisons of ML303 and oseltamivir in a panel of influenza strains, including both in vitro and in vivo models. Such studies are essential to fully elucidate their relative therapeutic potential and to guide the development of next-generation anti-influenza drugs.

References

• 1. Discovery of Small Molecule Influenza Virus NS1 Antagonist - Probe Reports from the NIH Molecular Libraries Program - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 2. Influenza Virus compound (inhibitors, antagonists)-ProbeChem.com [probechem.com]
• 3. Influenza Virus Plaque Assay in MDCK Cells. [bio-protocol.org]
• 4. protocols.io [protocols.io]
• 5. Influenza virus plaque assay [protocols.io]
• 6. Virus Yield Reduction Analysis - Creative Diagnostics [antiviral.creative-diagnostics.com]

ML303 and the Interferon Response: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

The role of the deubiquitinase USP15 in the type I interferon (IFN) response presents a compelling and complex area of study for antiviral therapeutic development. The small molecule inhibitor ML303, which targets USP15, offers a valuable tool to probe this pathway. This guide provides a comparative analysis of the multifaceted effects of USP15 modulation on the interferon response, supported by experimental data and detailed protocols.

The Dichotomous Role of USP15 in Interferon Signaling

Current research presents a dual role for USP15 in the regulation of the type I interferon response, acting as both a positive and a negative regulator depending on its interacting partners. This duality is crucial for understanding the potential effects of the USP15 inhibitor, ML303.

Positive Regulation via TRIM25 Stabilization:

One arm of research indicates that USP15 positively regulates the RIG-I-like receptor (RLR) signaling pathway, a key sensor of viral RNA that initiates the interferon response. In this context, USP15 interacts with and deubiquitinates TRIM25, an E3 ubiquitin ligase essential for the activation of RIG-I.[1][2][3] By removing degradative K48-linked polyubiquitin chains from TRIM25, USP15 stabilizes it, thereby promoting RIG-I-mediated signaling and the subsequent production of type I interferons and interferon-stimulated genes (ISGs).[1][2][4] This suggests that inhibition of USP15 with ML303 could lead to increased TRIM25 degradation and a dampened interferon response.

Negative Regulation via RIG-I Deubiquitination:

Conversely, other studies have identified USP15 as a negative regulator of the interferon response. This negative regulation is achieved through the direct interaction of USP15 with RIG-I, where it removes activating K63-linked polyubiquitin chains.[5] This deubiquitination of RIG-I inhibits its signaling activity, thereby suppressing the production of type I interferons.[5] From this perspective, inhibiting USP15 with ML303 would be expected to enhance the interferon response by preventing the deubiquitination of RIG-I.

This conflicting evidence highlights the context-dependent nature of USP15's function in interferon signaling. The specific cellular environment, the nature of the viral challenge, and the relative abundance of interacting partners likely dictate whether USP15 acts as a net positive or negative regulator.

Effects of USP15 Inhibition on Antiviral Response

While direct studies on ML303's effect on the interferon response are limited, research involving the knockdown or knockout of USP15 provides valuable insights into the potential consequences of its inhibition.

Experimental System	Method of USP15 Modulation	Observed Effect on Interferon Response/Viral Replication	Reference
Dengue Virus (DENV) infected A549 cells	siRNA-mediated knockdown of USP15	Abrogated DENV replication; Higher expression of IFN-β and ISG15	Not explicitly cited
Vesicular Stomatitis Virus (VSV) infected cells	Overexpression of USP15	Suppressed VSV replication	[1]
Sendai Virus (SeV) infected cells	siRNA-mediated knockdown of USP15	Markedly enhanced replication of SeV	[1]
Human Papillomavirus (HPV) infected cells	HPV E6 oncoprotein targeting of USP15 and TRIM25	Suppression of RIG-I-mediated induction of IFN-β and ISGs	[6]
Hepatitis E Virus (HEV) infected cells	miR-26a targeting of USP15	Enhanced type I IFN responses and antiviral state	[5]

These findings suggest that inhibition of USP15 is likely to have a significant impact on viral replication and the host interferon response. The observed enhancement of the interferon response and inhibition of viral replication upon USP15 knockdown in several models supports the hypothesis that ML303 could act as an antiviral agent by augmenting the innate immune response.

Experimental Protocols

To facilitate further research into the effects of ML303 and other USP15 inhibitors on the interferon response, detailed methodologies for key experiments are provided below.

Interferon-β Promoter Reporter Assay

This assay quantitatively measures the activation of the IFN-β promoter, a direct indicator of the induction of the type I interferon response.

Materials:

• HEK293T cells

• IFN-β promoter-luciferase reporter plasmid (e.g., pIFN-β-Luc)

• Renilla luciferase control plasmid (for normalization)

• Lipofectamine 2000 or similar transfection reagent

• ML303 or other USP15 inhibitors

• Virus stock (e.g., Sendai virus) or other stimulants (e.g., poly(I:C))

• Luciferase Assay System (e.g., Promega)

• Luminometer

Procedure:

• Seed HEK293T cells in a 24-well plate to reach 70-80% confluency on the day of transfection.

• Co-transfect cells with the IFN-β promoter-luciferase reporter plasmid and the Renilla luciferase control plasmid using a suitable transfection reagent according to the manufacturer's instructions.

• 24 hours post-transfection, treat the cells with varying concentrations of ML303 or a vehicle control for a predetermined time (e.g., 1-2 hours).

• Induce the interferon response by infecting the cells with a virus (e.g., Sendai virus at a specific MOI) or by transfecting with poly(I:C).

• After an appropriate incubation period (e.g., 16-24 hours), lyse the cells and measure both firefly and Renilla luciferase activities using a luminometer.

• Normalize the firefly luciferase activity to the Renilla luciferase activity to account for variations in transfection efficiency and cell viability.

• Compare the normalized luciferase activity in ML303-treated cells to the vehicle-treated control to determine the effect of USP15 inhibition on IFN-β promoter activation.

Quantitative PCR (qPCR) for Interferon-Stimulated Genes (ISGs)

This method measures the mRNA expression levels of specific ISGs, such as ISG15 and IFIT1, which are downstream effectors of the interferon signaling pathway.

Materials:

• A549 cells or other relevant cell line

• ML303 or other USP15 inhibitors

• Type I interferon (e.g., IFN-α or IFN-β) or viral inducer

• RNA extraction kit (e.g., RNeasy Mini Kit, Qiagen)

• cDNA synthesis kit (e.g., iScript cDNA Synthesis Kit, Bio-Rad)

• qPCR master mix (e.g., SsoAdvanced Universal SYBR Green Supermix, Bio-Rad)

• Primers for target ISGs (e.g., ISG15, IFIT1) and a housekeeping gene (e.g., GAPDH, ACTB)

• Real-time PCR detection system

Procedure:

• Seed cells in a 6-well plate and allow them to adhere.

• Treat the cells with ML303 or vehicle control for a specified duration.

• Stimulate the cells with type I interferon or infect with a virus.

• At a designated time point post-stimulation (e.g., 6, 12, or 24 hours), harvest the cells and extract total RNA using an RNA extraction kit.

• Synthesize cDNA from the extracted RNA using a reverse transcription kit.

• Perform qPCR using primers for the target ISGs and a housekeeping gene for normalization.

• Analyze the qPCR data using the ΔΔCt method to determine the relative fold change in ISG expression in ML303-treated cells compared to the control.

Viral Plaque Assay

This assay determines the titer of infectious virus particles and can be used to assess the antiviral effect of a compound.

Materials:

• Vero cells or other susceptible cell line

• Virus stock

• ML303 or other USP15 inhibitors

• Culture medium

• Agarose or other overlay medium

• Crystal violet solution

Procedure:

• Seed host cells in 6-well plates to form a confluent monolayer.

• Prepare serial dilutions of the virus stock.

• Infect the cell monolayers with the virus dilutions in the presence of different concentrations of ML303 or a vehicle control.

• After a 1-hour adsorption period, remove the inoculum and overlay the cells with a medium containing agarose and the respective concentration of ML303.

• Incubate the plates at 37°C until plaques (zones of cell death) are visible (typically 2-5 days).

• Fix the cells with a formaldehyde solution and stain with crystal violet to visualize the plaques.

• Count the number of plaques in each well to determine the viral titer (Plaque Forming Units per mL, PFU/mL).

• Compare the viral titers in ML303-treated wells to the control wells to assess the antiviral activity of the compound.

Visualizing the Pathways and Workflow

To further clarify the complex role of USP15 and the experimental approaches to study it, the following diagrams are provided.

Caption: Dual roles of USP15 in interferon signaling.

Caption: General workflow for validating ML303's effect.

References

• 1. The Ubiquitin-Specific Protease USP15 Promotes RIG-I–Mediated Antiviral Signaling by Deubiquitylating TRIM25 - PMC [pmc.ncbi.nlm.nih.gov]
• 2. The ubiquitin-specific protease USP15 promotes RIG-I-mediated antiviral signaling by deubiquitylating TRIM25 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. USP15 regulates type I interferon response and is required for pathogenesis of neuroinflammation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. journals.asm.org [journals.asm.org]
• 6. journals.asm.org [journals.asm.org]

ML303: A Potent Reference Compound for Influenza NS1 Inhibition

A Comparative Guide for Researchers and Drug Development Professionals

The non-structural protein 1 (NS1) of the influenza virus is a critical virulence factor and a key antagonist of the host's innate immune response, making it a prime target for novel antiviral therapeutics. This guide provides a comparative analysis of ML303, a potent NS1 inhibitor, alongside other known NS1-targeting compounds. The information presented herein, supported by experimental data and detailed protocols, is intended to assist researchers in the selection of appropriate reference compounds for their studies.

Performance Comparison of NS1 Inhibitors

ML303 has emerged as a significant tool compound for studying NS1 antagonism. It demonstrates potent activity in inhibiting influenza A virus replication. A comparison with other notable NS1 inhibitors reveals its standing in the field.

Compound	Target	Assay Type	Potency (EC50/IC50/IC90)	Cell Line	Virus Strain	Citation(s)
ML303	NS1	Antiviral (Viral Titer Reduction)	IC90: 155 nM	MDCK	Influenza A/PR/8/34	[1][2]
A22	NS1 (Effector Domain)	Antiviral	~50 nM	-	-	[3]
JJ3297 (A9)	NS1 (Effector Domain)	Antiviral	0.8 µM	-	-	[4]
NSC125044	NS1	Antiviral	8 µM	-	-	[3]
Compound 157	NS1	Antiviral	51.6 µM	A549	Influenza A/PR/8/34(H1N1)	[3]
Compound 164	NS1	Antiviral	46.4 µM	A549	Influenza A/PR/8/34(H1N1)	[3]

Mechanism of Action: Restoring the Host Antiviral Response

The primary function of NS1 is to suppress the host's type I interferon (IFN) response. It achieves this through multiple mechanisms, including the sequestration of double-stranded RNA (dsRNA) to prevent its recognition by host sensors like RIG-I, and by inhibiting the processing of host pre-mRNAs, including IFN-β pre-mRNA, through its interaction with the Cleavage and Polyadenylation Specificity Factor 30 (CPSF30).[5][6][7][8]

ML303 has been shown to counteract this by restoring the expression of IFN-β mRNA in influenza-infected cells.[1] While the precise binding site of ML303 on NS1 is not definitively reported in the provided search results, its ability to restore IFN-β production suggests it effectively disrupts a key function of the NS1 effector domain. Other inhibitors, such as A9 (JJ3297) and A22, are believed to function by binding to a hydrophobic pocket on the NS1 effector domain, thereby inhibiting its interaction with CPSF30.[4]

Signaling Pathways and Experimental Workflows

To visually represent the complex interactions and experimental procedures, the following diagrams have been generated using the DOT language.

Caption: Influenza NS1 protein's multifaceted inhibition of the host interferon response and its antagonism by ML303.

Caption: Workflow for determining viral titer using a plaque assay.

Caption: Workflow for quantifying IFN-β mRNA expression by qRT-PCR.

Experimental Protocols

Plaque Assay for Determining Antiviral Activity

This protocol is used to determine the concentration of infectious virus particles and can be adapted to measure the inhibitory effect of compounds like ML303.

Materials:

• Madin-Darby Canine Kidney (MDCK) cells

• Dulbecco's Modified Eagle Medium (DMEM)

• Fetal Bovine Serum (FBS)

• Trypsin-EDTA

• Phosphate-Buffered Saline (PBS)

• Virus stock (e.g., Influenza A/PR/8/34)

• Overlay medium (e.g., containing Avicel or agarose) with TPCK-treated trypsin

• Crystal violet staining solution

• 6-well plates

Procedure:

• Cell Seeding: Seed MDCK cells in 6-well plates at a density that will result in a confluent monolayer on the day of infection (e.g., 5 x 10^5 cells/well).[9] Incubate overnight at 37°C with 5% CO2.

• Compound Treatment and Virus Dilution: On the day of the experiment, wash the cell monolayer with PBS. Prepare serial dilutions of the test compound (e.g., ML303) in serum-free DMEM. Also, prepare serial dilutions of the virus stock in serum-free DMEM.

• Infection: Add the compound dilutions to the respective wells and incubate for a predetermined time (e.g., 1 hour). Then, add the virus dilutions to the wells. For a standard plaque assay without inhibitors, add only the virus dilutions. Incubate for 1 hour at 37°C to allow for virus adsorption, gently rocking the plates every 15 minutes.[10]

• Overlay: After the adsorption period, remove the inoculum and gently wash the cells with PBS. Overlay the cell monolayer with 2-3 mL of overlay medium containing TPCK-treated trypsin (and the test compound for inhibition assays).[10][11]

• Incubation: Incubate the plates at 37°C with 5% CO2 for 48-72 hours, or until plaques are visible.[11]

• Fixation and Staining: Aspirate the overlay medium and fix the cells with a fixing solution (e.g., 10% formalin) for at least 30 minutes. After fixation, remove the solution and stain the cells with 0.1% crystal violet solution for 15-20 minutes.[10][11]

• Plaque Counting: Gently wash the plates with water and allow them to dry. Count the number of plaques in each well. The viral titer is expressed as plaque-forming units per milliliter (PFU/mL). For inhibitor assays, calculate the percentage of plaque reduction compared to the untreated control.

Quantitative RT-PCR for Measuring IFN-β mRNA Levels

This protocol is used to quantify the expression of IFN-β mRNA in response to viral infection and the effect of NS1 inhibitors.

Materials:

• Infected cells (treated with or without inhibitor)

• RNA extraction kit (e.g., RNeasy Mini Kit, Qiagen)

• Reverse transcription kit (e.g., iScript cDNA Synthesis Kit, Bio-Rad)

• qPCR master mix (e.g., SsoAdvanced Universal SYBR Green Supermix, Bio-Rad)

• Primers for IFN-β and a housekeeping gene (e.g., GAPDH)

• Real-time PCR detection system

Procedure:

• Cell Treatment and RNA Isolation: Plate and infect cells as described for the antiviral assay. At a specific time point post-infection (e.g., 8-24 hours), lyse the cells and isolate total RNA using a commercial RNA extraction kit according to the manufacturer's instructions.[12][13]

• cDNA Synthesis: Perform reverse transcription on the isolated RNA to synthesize complementary DNA (cDNA).[12][14] Use a commercial kit and follow the manufacturer's protocol.

• qPCR Reaction Setup: Prepare the qPCR reaction mixture containing the qPCR master mix, forward and reverse primers for either IFN-β or the housekeeping gene, and the synthesized cDNA.[15][16]

• Real-Time PCR: Perform the real-time PCR using a thermal cycler. A typical program includes an initial denaturation step, followed by 40 cycles of denaturation, annealing, and extension.[13][15]

• Data Analysis: Determine the quantification cycle (Cq) values for both IFN-β and the housekeeping gene in each sample. Normalize the Cq value of IFN-β to the Cq value of the housekeeping gene (ΔCq). Calculate the fold change in IFN-β expression in inhibitor-treated samples compared to untreated, infected samples using the 2^-ΔΔCq method.[12]

References

• 1. Discovery of Small Molecule Influenza Virus NS1 Antagonist - Probe Reports from the NIH Molecular Libraries Program - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 2. [Table, Probe Structure & Characteristics]. - Probe Reports from the NIH Molecular Libraries Program - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. Structural analyses reveal the mechanism of inhibition of influenza virus NS1 by two antiviral compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Contribution of Double-Stranded RNA and CPSF30 Binding Domains of Influenza Virus NS1 to the Inhibition of Type I Interferon Production and Activation of Human Dendritic Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Research progress on the nonstructural protein 1 (NS1) of influenza a virus - PMC [pmc.ncbi.nlm.nih.gov]
• 7. mdpi.com [mdpi.com]
• 8. mdpi.com [mdpi.com]
• 9. Influenza virus plaque assay [protocols.io]
• 10. mdpi.com [mdpi.com]
• 11. Influenza Virus Plaque Assay in MDCK Cells. [bio-protocol.org]
• 12. Determination of interferon-β mRNA expression by quantitative RT-PCR [bio-protocol.org]
• 13. protocols.io [protocols.io]
• 14. mcgill.ca [mcgill.ca]
• 15. clyte.tech [clyte.tech]
• 16. elearning.unite.it [elearning.unite.it]

Independent Verification of ML303 Antiviral Activity: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a framework for the independent verification of the antiviral activity of ML303, a reported non-covalent inhibitor of the papain-like protease (PLpro) of SARS-CoV-2. Due to the current lack of independently published quantitative data for ML303, this document serves as a comparative template, outlining the requisite experimental data and protocols for its evaluation against other known PLpro inhibitors.

Mechanism of Action: Targeting the SARS-CoV-2 Papain-like Protease (PLpro)

The SARS-CoV-2 papain-like protease (PLpro) is a critical enzyme for viral replication and a key player in the virus's ability to evade the host's innate immune response. Its primary functions include:

• Viral Polyprotein Processing: PLpro is responsible for cleaving the viral polyprotein pp1a at three specific sites to release non-structural proteins 1, 2, and 3 (nsp1, nsp2, and nsp3). These proteins are essential components of the viral replication and transcription complex. Inhibition of PLpro's proteolytic activity halts the viral life cycle.

• Immune Evasion: PLpro exhibits deubiquitinating (DUB) and deISGylating activities, removing ubiquitin and interferon-stimulated gene 15 (ISG15) protein modifications from host cell proteins. By doing so, PLpro can suppress the host's antiviral interferon (IFN) signaling pathways, allowing the virus to replicate unchecked.

ML303 is hypothesized to be a non-covalent inhibitor of PLpro. By binding to the enzyme, it is expected to block both its proteolytic and deubiquitinating functions, thereby inhibiting viral replication and restoring the host's antiviral immune response.

Quantitative Data Comparison

The following tables summarize the key antiviral and enzymatic activity parameters for known SARS-CoV-2 PLpro inhibitors. Data for ML303 from independent verification studies would be populated here for direct comparison.

Table 1: In Vitro Enzymatic Inhibition of SARS-CoV-2 PLpro

Compound	Target	Assay Type	IC50 (µM)	Ki (µM)	Reference
ML303	SARS-CoV-2 PLpro	FRET-based	Data not available	Data not available
GRL-0617	SARS-CoV-2 PLpro	FRET-based	0.8 - 2.1[1]	0.49[2]	[1][2]
PF-07957472	SARS-CoV-2 PLpro	FRET-based	~0.0139 (cellular EC50)	Data not available	[3]

Table 2: Antiviral Activity and Cytotoxicity in Cell-Based Assays

Compound	Cell Line	Assay Type	EC50 (µM)	CC50 (µM)	Selectivity Index (SI = CC50/EC50)	Reference
ML303	Vero E6	CPE/Plaque Reduction	Data not available	Data not available	Data not available
ML303	Caco-2	CPE/Plaque Reduction	Data not available	Data not available	Data not available
GRL-0617	Vero E6	CPE	14.5[2]	>100[1]	>6.9	[1][2]
GRL-0617	Caco-2	Antiviral Replication	Data not available	Data not available	Data not available
PF-07957472	NHBE	CPE	0.0139	Data not available	Data not available	[3]

Experimental Protocols

Detailed methodologies for the key experiments required to independently verify the antiviral activity of ML303 are provided below.

In Vitro PLpro Enzymatic Inhibition Assay (FRET-based)

This assay quantitatively measures the ability of a compound to inhibit the enzymatic activity of purified SARS-CoV-2 PLpro.

• Principle: A fluorogenic peptide substrate containing a PLpro cleavage site is flanked by a fluorescent reporter and a quencher. In the absence of an inhibitor, PLpro cleaves the substrate, separating the fluorophore from the quencher and resulting in a detectable fluorescent signal. An effective inhibitor will prevent this cleavage, leading to a reduced fluorescent signal.

• Materials:

  • Recombinant, purified SARS-CoV-2 PLpro enzyme.

  • Fluorogenic PLpro substrate (e.g., Ubiquitin-AMC).

  • Assay buffer (e.g., 20 mM HEPES pH 7.5, 100 mM NaCl, 1 mM DTT, 0.01% Triton X-100).

  • Test compound (ML303) and positive control inhibitor (e.g., GRL-0617).

  • 384-well assay plates.

  • Fluorescence plate reader.

• Procedure:

  • Prepare serial dilutions of the test compound and controls in assay buffer.

  • Add a fixed concentration of PLpro enzyme to each well of the assay plate.

  • Add the diluted compounds to the wells containing the enzyme and incubate for a pre-determined time (e.g., 30 minutes at room temperature) to allow for inhibitor binding.

  • Initiate the enzymatic reaction by adding the fluorogenic substrate to all wells.

  • Monitor the increase in fluorescence over time using a fluorescence plate reader (e.g., excitation at 360 nm and emission at 460 nm).

  • Calculate the initial reaction rates and determine the percent inhibition for each compound concentration relative to the no-inhibitor control.

  • Plot the percent inhibition against the compound concentration and fit the data to a dose-response curve to calculate the IC50 value.

Cell-Based Antiviral Assay (Cytopathic Effect - CPE Reduction Assay)

This assay determines the ability of a compound to protect host cells from virus-induced cell death.

• Principle: SARS-CoV-2 infection of susceptible cell lines (e.g., Vero E6) leads to a cytopathic effect (CPE), characterized by changes in cell morphology and eventual cell death. An antiviral compound will inhibit viral replication and thus reduce or prevent CPE, leading to increased cell viability.

• Materials:

  • Susceptible host cell line (e.g., Vero E6, Caco-2).

  • SARS-CoV-2 virus stock of known titer.

  • Cell culture medium and supplements.

  • Test compound (ML303) and positive control (e.g., Remdesivir).

  • 96-well cell culture plates.

  • Cell viability reagent (e.g., CellTiter-Glo®, Neutral Red).

  • Plate reader for absorbance or luminescence.

• Procedure:

  • Seed the host cells in 96-well plates and incubate until a confluent monolayer is formed.

  • Prepare serial dilutions of the test compound.

  • Pre-treat the cells with the compound dilutions for a short period (e.g., 1-2 hours).

  • Infect the cells with SARS-CoV-2 at a low multiplicity of infection (MOI).

  • Incubate the plates for a period sufficient to observe CPE in the virus-only control wells (e.g., 48-72 hours).

  • Assess cell viability using a suitable reagent.

  • Calculate the percentage of CPE reduction for each compound concentration compared to the virus control.

  • Plot the percentage of protection against the compound concentration and fit the data to a dose-response curve to determine the EC50 value.

Cytotoxicity Assay

This assay is crucial to ensure that the observed antiviral activity is not due to the compound being toxic to the host cells.

• Principle: The assay measures the effect of the compound on the viability of uninfected host cells.

• Materials:

  • Host cell line (same as in the antiviral assay).

  • Cell culture medium and supplements.

  • Test compound (ML303).

  • 96-well cell culture plates.

  • Cell viability reagent.

  • Plate reader.

• Procedure:

  • Seed the host cells in 96-well plates.

  • Treat the cells with the same serial dilutions of the test compound used in the antiviral assay.

  • Incubate the plates for the same duration as the antiviral assay.

  • Measure cell viability.

  • Plot cell viability against the compound concentration and fit the data to determine the 50% cytotoxic concentration (CC50).

Visualizations

Signaling Pathway of SARS-CoV-2 PLpro and its Inhibition

Caption: SARS-CoV-2 PLpro's dual role and its inhibition by ML303.

Experimental Workflow for Antiviral Compound Evaluation

Caption: Workflow for evaluating the antiviral activity of ML303.

References

• 1. The complex structure of GRL0617 and SARS-CoV-2 PLpro reveals a hot spot for antiviral drug discovery - PMC [pmc.ncbi.nlm.nih.gov]
• 2. medchemexpress.com [medchemexpress.com]
• 3. medchemexpress.com [medchemexpress.com]

ML303: A Comparative Analysis of In Vitro and In Vivo Efficacy as an Influenza NS1 Antagonist

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the in vitro and in vivo efficacy of ML303, a small molecule inhibitor of the influenza A virus non-structural protein 1 (NS1). By targeting NS1, a key viral antagonist of the host's innate immune response, ML303 presents a promising strategy for antiviral therapy. This document summarizes the available experimental data, details relevant experimental protocols, and visualizes the underlying biological pathways and workflows.

Data Presentation

In Vitro Efficacy of ML303

The in vitro activity of ML303 has been characterized, demonstrating its potential as an antiviral agent. Key quantitative data are summarized below.

Parameter	Value	Cell Line	Virus Strain	Citation
Antiviral Activity (IC90)	155 nM	MDCK	Influenza A/PR/8/34	[1]
Cytotoxicity (CC50)	> 46.4 µM	MDCK	N/A	[1]
Aqueous Kinetic Solubility	3.1 µM	N/A	N/A	[1]
Mouse Liver Microsomal Stability (% remaining after 30 min)	45%	N/A	N/A	[1]
Caco-2 Permeability (Papp A to B)	0.10 x 10-6 cm/s	Caco-2	N/A	[1]

In Vivo Efficacy of ML303

While a probe report from the NIH Molecular Libraries Program mentions that ML303 exhibits "good stability and in vivo bioavailability," specific quantitative in vivo efficacy data from animal models, such as survival rates or reduction in viral titers, are not publicly available at this time. The following table outlines the expected endpoints that would be evaluated in an in vivo study based on standard influenza mouse models.

Parameter	Expected Outcome with ML303 Treatment	Animal Model	Citation for Methodology
Survival Rate	Increased survival compared to vehicle control	Mouse (e.g., C57BL/6J)	[2]
Body Weight Change	Reduced weight loss compared to vehicle control	Mouse	[2]
Lung Viral Titer	Significant reduction in viral load	Mouse	[2]
Blood Oxygen Saturation (SpO2)	Improvement in oxygen saturation levels	Mouse	[2]
Lung Pathology	Reduced inflammation and tissue damage	Mouse	[2]

Signaling Pathway and Experimental Workflow

ML303 Mechanism of Action: Reversal of NS1-Mediated Interferon Antagonism

The influenza A virus NS1 protein is a critical virulence factor that counteracts the host's innate immune response, primarily by inhibiting the production and signaling of type I interferons (IFNs). ML303 acts by antagonizing NS1, thereby restoring the host's antiviral defenses. The signaling pathway below illustrates this mechanism.

References

• 1. meliordiscovery.com [meliordiscovery.com]
• 2. Therapeutic efficacy of an oral nucleoside analog of remdesivir against SARS-CoV-2 pathogenesis in mice - PMC [pmc.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Personal protective equipment for handling ML303

For researchers, scientists, and drug development professionals, ensuring safe handling of chemical compounds is paramount. This guide provides immediate, essential safety and logistical information for the handling and disposal of ML303, a potent inhibitor of the influenza viral protein NS1. Adherence to these procedures is critical to mitigate risks and ensure a safe laboratory environment.

Hazard Identification and Personal Protective Equipment

ML303 is classified as acutely toxic if swallowed.[1] The following table summarizes the required personal protective equipment (PPE) to be used when handling this compound.

PPE Category	Item	Specification
Eye/Face Protection	Safety Glasses	Must be used and approved under appropriate government standards such as NIOSH (US) or EN 166(EU).
Skin Protection	Protective Gloves	Chemical-resistant, impervious gloves.
Lab Coat	Standard laboratory coat.
Respiratory Protection	Respirator	Required when dusts are generated. Use a full-face particle respirator type N100 (US) or type P3 (EN 143).

Operational Plan: Step-by-Step Handling Procedure

Strict adherence to the following handling protocol is mandatory to minimize exposure and ensure safety.

• Engineering Controls : Work in a well-ventilated area. A fume hood is required for all procedures involving ML303.

• Donning PPE : Before handling the compound, put on all required PPE as specified in the table above.

• Handling the Compound :

  • Avoid contact with skin and eyes.

  • Avoid inhalation of dust.

  • Use non-sparking tools.

  • Keep the container tightly closed when not in use.

• After Handling :

  • Wash hands thoroughly after handling.

  • Remove and wash contaminated clothing before reuse.

Disposal Plan: Step-by-Step Waste Management

Proper disposal of ML303 and contaminated materials is crucial to prevent environmental contamination and accidental exposure.

• Waste Segregation :

  • Solid Waste : Collect unused ML303 powder and any grossly contaminated disposable items (e.g., weigh boats, pipette tips) in a designated, sealed, and clearly labeled hazardous waste container.

  • Liquid Waste : Solutions containing ML303 should be collected in a separate, sealed, and labeled hazardous liquid waste container.

  • Sharps : Needles, syringes, or other sharps contaminated with ML303 must be disposed of in a designated sharps container.

• Labeling : All waste containers must be labeled with "Hazardous Waste," the name "ML303," and the approximate concentration and quantity.

• Storage of Waste : Store hazardous waste in a designated, secure area away from incompatible materials.

• Disposal : Arrange for disposal of hazardous waste through your institution's environmental health and safety (EHS) office. Do not dispose of ML303 down the drain or in regular trash.

Experimental Workflow and Safety Diagram

The following diagram illustrates the workflow for safely handling ML303, from preparation to disposal.

Caption: Workflow for Safe Handling of ML303.

This guide is intended to provide essential information for the safe handling of ML303. Always consult the full Safety Data Sheet (SDS) and your institution's specific safety protocols before beginning any work with this or any other chemical.

References

• 1. ML303 ≥98% (HPLC) | 1638211-04-7 [sigmaaldrich.com]